N-Chlorophthalimide

• CAS: 3481-09-2

Core Science & Biosynthesis

N-Chlorophthalimide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chlorophthalimide, with the CAS Number 3481-09-2 , is a versatile and reactive organic compound widely utilized in synthetic organic chemistry.[1][2][3] It serves as a key reagent for chlorination and oxidation reactions, making it an invaluable tool in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3] This technical guide provides an in-depth overview of N-Chlorophthalimide, covering its properties, synthesis, applications, and safety considerations.

Physicochemical Properties

N-Chlorophthalimide is a white to off-white crystalline powder.[1][2][3] Its fundamental physical and chemical properties are crucial for designing reaction protocols and ensuring proper handling and storage.

Property	Value	Source(s)
CAS Number	3481-09-2	[1][2][3][4][5][6]
Molecular Formula	C₈H₄ClNO₂	[1][2][3][4][5][6]
Molecular Weight	181.58 g/mol	[1][2][3][4][5][6]
Appearance	White to off-white crystalline powder	[1][2][3]
Melting Point	184-198 °C	[1][2][3][4][5][7]
Boiling Point	315.1 ± 25.0 °C (Predicted)	[4][7]
Density	1.56 ± 0.1 g/cm³ (Predicted)	[1][4][7]
Purity	≥ 95% (HPLC)	[1]
Synonyms	2-Chloroisoindoline-1,3-dione, NCP, Chlorophthalimide	[1][2][4]

Safety and Hazard Information

N-Chlorophthalimide is classified as an irritant and requires careful handling.

Hazard Identification	GHS Classification	Precautionary Statements
Pictogram	GHS07 (Exclamation Mark)[4]	P261, P264, P271, P280, P302+P352, P305+P351+P338[4][5][6][8]
Signal Word	Warning[4][5][6][8]
Hazard Statements	H315: Causes skin irritation[5][6][8][9]H319: Causes serious eye irritation[5][6][8][9]H335: May cause respiratory irritation[5][6][8][9]
Hazard Codes	Xi (Irritant)[4][7]
Risk Statements	36/37/38: Irritating to eyes, respiratory system and skin[4][7]
Safety Statements	26: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.36: Wear suitable protective clothing.[4][7]

Experimental Protocols: Synthesis of N-Chlorophthalimide

Several methods exist for the synthesis of N-Chlorophthalimide. A common and effective laboratory-scale preparation involves the chlorination of an alkali metal salt of phthalimide (B116566).

Method 1: Chlorination of Potassium Phthalimide

This process involves the reaction of potassium phthalimide with chlorine gas in a non-aqueous solvent.

Materials:

• Potassium phthalimide

• Carbon tetrachloride (or another suitable halogenated aliphatic hydrocarbon like methylene (B1212753) chloride)[10][11]

• Chlorine gas

Procedure:

• Saturate 100 mL of carbon tetrachloride with chlorine gas at a temperature of 0-5 °C.[10]

• To this solution, add 5 grams (27 mmoles) of potassium phthalimide. This will form a yellow-green suspension.[10]

• Allow the suspension to warm to room temperature and stir for 60-90 minutes.[10]

• Remove the solvent in vacuo. A white solid will remain.

• Add approximately 100 mL of water to the solid residue.

• Filter the mixture to collect the solid product.

• Wash the collected solid with water and dry it under a vacuum to yield N-Chlorophthalimide.[10]

The reaction is equimolar, meaning one mole of chlorine is consumed for each mole of the alkali metal salt of phthalimide.[11] The N-chlorophthalimide product dissolves in the reaction mixture, while the byproduct, potassium chloride, precipitates out.[11]

Method 2: Using t-Butyl Hypochlorite (B82951)

N-Chlorophthalimide can also be synthesized by reacting phthalimide with t-butyl hypochlorite in the presence of water and t-butyl alcohol.[5][8]

Caption: General workflow for the synthesis of N-Chlorophthalimide.

Applications in Organic Synthesis

N-Chlorophthalimide is a valuable reagent due to its ability to act as a source of "positive chlorine."[11] This reactivity makes it a key component in various synthetic transformations.

1. Chlorinating Agent: N-Chlorophthalimide is widely used to introduce chlorine atoms into organic molecules. It is considered a mild and efficient chlorinating reagent, particularly in reactions such as the Gassman ortho-alkylation of aromatic amines for the synthesis of 3-(methylthio)oxindoles.[5][8]

2. Oxidizing Agent: In anhydrous acetic acid, N-Chlorophthalimide serves as a useful oxidizing reagent for direct titrimetric analyses.[5][8]

3. Synthesis of Nitrogen-Containing Compounds: It is employed in the synthesis of a variety of important organic structures, including:

• α-amino acetals[4][5][12]

• α-amino nitro compounds[4][5][12]

• Vicinal diamines[4][5][12]

• α,β-unsaturated vicinal haloamino nitro compounds[5]

4. Pharmaceutical and Agrochemical Intermediates: Its role as a chlorinating and oxidizing agent makes it a crucial intermediate in the production of pharmaceuticals and agrochemicals.[1][3] For instance, it is involved in the production of Amikacin, an aminoglycoside antibiotic.[2]

Caption: Reactivity and applications of N-Chlorophthalimide in synthesis.

Handling and Storage

Handling:

• Handle in accordance with good industrial hygiene and safety practices.[13]

• Use personal protective equipment, including gloves, eye shields, and a dust mask (type N95 or equivalent).[5][6][8]

• Avoid dust formation and breathing in dust, vapors, mist, or gas.[13]

• Ensure adequate ventilation in the work area.[13]

• Wash hands thoroughly after handling.[13]

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep the container tightly closed.

• The material is sensitive to moisture and should be stored under an inert gas (nitrogen or argon) at 2-8°C.[4][13]

• Store locked up.[13]

In case of accidental exposure, follow standard first-aid measures. If inhaled, move the person to fresh air.[13] In case of skin or eye contact, rinse thoroughly with plenty of water.[13] Seek medical attention if irritation persists.

References

• 1. chemimpex.com [chemimpex.com]
• 2. N-Chloro Phthalimide (≥98%) | CAS 3481-09-2 | Bulk Supply for Global Markets [papchemlifesciences.com]
• 3. nbinno.com [nbinno.com]
• 4. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]
• 5. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]
• 6. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]
• 7. chembk.com [chembk.com]
• 8. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]
• 9. N-Chlorophthalimide | C8H4ClNO2 | CID 18997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. prepchem.com [prepchem.com]
• 11. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 12. nbinno.com [nbinno.com]
• 13. chemicalbook.com [chemicalbook.com]

N-Chlorophthalimide synthesis from phthalimide

An In-depth Technical Guide to the Synthesis of N-Chlorophthalimide from Phthalimide (B116566)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for producing N-Chlorophthalimide from phthalimide. N-Chlorophthalimide is a valuable reagent in organic synthesis, serving as an effective chlorinating agent for various transformations, including the synthesis of pharmaceutical intermediates, agrochemicals, and dyes.[1][2][3] This document details established experimental protocols, presents quantitative data in a comparative format, and illustrates the core chemical pathways and workflows.

Overview of Synthetic Methodologies

The synthesis of N-Chlorophthalimide from phthalimide is primarily achieved through the N-chlorination of the imide nitrogen. The reaction is an equilibrium, and to obtain a satisfactory yield, the reaction conditions must favor the formation of the N-chloroimide product.[4] Several effective methods have been developed, which can be broadly categorized as follows:

• Chlorination of Phthalimide Alkali Metal Salts: This is a widely used and high-yield method that involves the reaction of a pre-formed alkali metal salt of phthalimide (typically potassium or sodium salt) with molecular chlorine in a non-aqueous medium.[5] The use of the salt drives the reaction to completion.

• Direct Chlorination of Phthalimide: This approach avoids the need to pre-form the phthalimide salt. It involves reacting phthalimide directly with molecular chlorine in a non-aqueous solvent. To shift the reaction equilibrium, a hydrogen chloride (HCl) acceptor or catalyst is required.[4] Examples include using a polyvinylpyridine copolymer or a combination of an epoxy compound and a tertiary amine.[4][6]

• Chlorination with Hypochlorites: Phthalimide can be chlorinated using reagents like t-butyl hypochlorite, often in a mixture of t-butyl alcohol and water.[4][7]

Reaction Pathway and Experimental Workflow

The fundamental chemical transformation and the general laboratory procedure are illustrated below.

Caption: Reaction pathway for N-Chlorophthalimide synthesis via the potassium salt route.

Caption: General experimental workflow for the synthesis of N-Chlorophthalimide.

Quantitative Data Summary

The following tables summarize quantitative data from various cited experimental protocols for the synthesis of N-Chlorophthalimide.

Table 1: Comparison of Synthesis Methods

Method	Starting Material	Key Reagents	Solvent	Temperature Range	Typical Yield	Reference
Alkali Salt Chlorination	Potassium Phthalimide	Chlorine (Cl₂)	Carbon Tetrachloride	0°C to Room Temp.	94%	[8]
Alkali Salt Chlorination	Alkali Metal Salt of Phthalimide	Chlorine (Cl₂)	Halogenated Hydrocarbon	-10°C to +40°C	High	[5]
Direct Chlorination	Phthalimide	Chlorine (Cl₂), Propylene (B89431) Oxide, Pyridine	Methylene (B1212753) Chloride	0°C to Room Temp.	88.2%	[6]
Alternative Synthesis	3-Hydroxy-1H-isoindol-1-one	Lead Tetraacetate, AlCl₃	Acetonitrile	Reflux	71%	[9]

Table 2: Specific Experimental Conditions and Yields

Protocol Reference	Starting Material (Amount)	Solvent (Volume)	Temperature	Time	Yield (%)	Purity/Assay
PrepChem[8]	Potassium Phthalimide (5 g)	Carbon Tetrachloride (100 mL)	0-5°C, then warm to RT	60-90 min	94%	Not specified
US Patent 4,082,766[5]	Sodium Phthalimide (16.9 g)	Methylene Chloride (200 mL)	0°C, then warm to RT	~1 hour	45.5% (combined crops)	Not specified
Patent EP 0003258 B1[6]	Phthalimide (7.35 g, 0.05 mole)	Methylene Chloride (150 mL)	0°C, then RT	~1.5 hours	88.2%	Active Cl⁺: 19.2%
ChemicalBook[9]	Phthalimide (1.5 g, 10 mmol)	Acetonitrile (100 mL)	Reflux	20 hours	71%	Purified by column

Detailed Experimental Protocols

Protocol 1: Synthesis via Potassium Phthalimide

This protocol is adapted from a high-yield laboratory preparation.[8]

Materials:

• Potassium phthalimide (5.0 g, 27 mmoles)

• Carbon tetrachloride (100 mL)

• Chlorine gas

• Water

Procedure:

• Saturate 100 mL of carbon tetrachloride with chlorine gas while maintaining the temperature between 0°C and 5°C.

• Add 5.0 g of potassium phthalimide to the cold, chlorine-saturated solvent. A yellow-green suspension will form.

• Allow the suspension to warm to room temperature and then stir for 60-90 minutes.

• Remove the solvent in vacuo. A white solid will remain.

• Add approximately 100 mL of water to the solid residue to dissolve the potassium chloride byproduct.

• Filter the mixture to collect the insoluble N-Chlorophthalimide.

• Wash the collected white solid with water.

• Dry the product under vacuum to obtain N-Chlorophthalimide.

  • Reported Yield: 4.6 g (94%).[8]

Protocol 2: Direct Chlorination of Phthalimide with Catalyst

This protocol demonstrates the direct chlorination of phthalimide using an epoxy compound as an HCl scavenger and a tertiary amine as a catalyst.[6]

Materials:

• Phthalimide (7.35 g, 0.05 mole)

• Methylene chloride (150 mL, dry)

• Propylene oxide (17.5 mL, 5 equivalents)

• Pyridine (0.08 g, 1 mmole, 0.02 equivalents)

• Chlorine gas

Procedure:

• To 150 mL of dry methylene chloride, add 7.35 g of phthalimide, 17.5 mL of propylene oxide, and 0.08 g of pyridine.

• Cool the resulting mixture to 0°C.

• Saturate the mixture with chlorine gas.

• Allow the reaction to stir. The reaction is reported to be virtually complete after approximately 1.5 hours.

• Isolate the product. The patent suggests removing excess reagents and solvent in vacuo, followed by crystallization, washing with a cold solvent (e.g., toluene), and vacuum drying.[6]

  • Reported Yield: 8.0 g (88.2%).[6]

  • Analysis: Active Chlorine (Cl⁺) Found: 19.2% (Theory: 19.6%).[6]

Properties and Characterization

N-Chlorophthalimide is typically a white to off-white or pale yellow crystalline powder.[2][7]

• Molecular Formula: C₈H₄ClNO₂[7]

• Molecular Weight: 181.58 g/mol [7]

• Melting Point: 188-198 °C[7]

• Purity: Commercially available with purities of 95-98% or higher.[2][10]

References

• 1. chemimpex.com [chemimpex.com]
• 2. N-Chloro Phthalimide (≥98%) | CAS 3481-09-2 | Bulk Supply for Global Markets [papchemlifesciences.com]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. EP0015345A1 - Process for preparing N-chloroimides - Google Patents [patents.google.com]
• 5. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 6. Preparation of N-chloroimides and a novel N-chloroimide - Patent 0003258 [data.epo.org]
• 7. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]
• 8. prepchem.com [prepchem.com]
• 9. N-Chlorophthalimide synthesis - chemicalbook [chemicalbook.com]
• 10. scbt.com [scbt.com]

N-Chlorophthalimide: A Technical Guide to its Mechanisms of Action in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Chlorophthalimide (NCP) is a versatile and efficient reagent in modern organic synthesis, primarily utilized as a source of electrophilic chlorine for a variety of chemical transformations. Its reactivity as both a chlorinating and oxidizing agent has established it as a valuable tool in the synthesis of complex molecules, including pharmaceutical intermediates and agrochemicals. This technical guide provides an in-depth exploration of the core mechanisms of action of N-Chlorophthalimide, focusing on its role in electrophilic chlorination, oxidation of sulfides and carbohydrates, aminohalogenation of alkenes, and the Gassman ortho-alkylation of anilines. Detailed experimental protocols for key reactions, quantitative data on reaction scope and efficiency, and mechanistic diagrams are presented to offer a comprehensive resource for researchers and professionals in drug development and chemical synthesis.

Introduction

N-Chlorophthalimide is a stable, crystalline solid that serves as a convenient and effective N-chloro-imido compound for introducing chlorine into organic molecules.[1] Its unique structure allows for the controlled release of an electrophilic chlorine species, making it a milder and more selective alternative to other chlorinating agents like molecular chlorine.[2] The phthalimide (B116566) moiety can stabilize the nitrogen-centered radical and anion, influencing its reactivity and selectivity in various transformations. This guide will delve into the fundamental chemical mechanisms through which N-Chlorophthalimide exerts its effects, providing practical insights for its application in synthetic chemistry.

Electrophilic Chlorination

The primary and most widely recognized mechanism of action for N-Chlorophthalimide is as an electrophilic chlorinating agent.[3] In this capacity, the polarized N-Cl bond allows for the transfer of a chloronium ion (Cl+) equivalent to a nucleophilic substrate.

Mechanism of Action

The generally accepted mechanism for electrophilic aromatic substitution using N-Chlorophthalimide involves the activation of the N-Cl bond by a Lewis or Brønsted acid catalyst.[4] The catalyst coordinates to the carbonyl oxygen of the phthalimide ring, increasing the electrophilicity of the chlorine atom and facilitating its attack by an aromatic ring. The resulting arenium ion intermediate then loses a proton to regenerate the aromatic system, yielding the chlorinated product.

Mechanism of Electrophilic Aromatic Chlorination.

Oxidation Reactions

N-Chlorophthalimide also functions as a potent oxidizing agent for various functional groups, most notably sulfides and aldehydes (present in aldose sugars).

Oxidation of Sulfides

N-Chlorophthalimide selectively oxidizes sulfides to sulfoxides.[5] The reaction proceeds through a proposed chlorosulfonium ion intermediate.

The lone pair of electrons on the sulfur atom attacks the electrophilic chlorine of N-Chlorophthalimide, displacing the phthalimide anion and forming a chlorosulfonium ion. Subsequent hydrolysis of this intermediate yields the corresponding sulfoxide (B87167) and hydrochloric acid.

Mechanism of Sulfide Oxidation by N-Chlorophthalimide.

A detailed experimental protocol for the oxidation of diphenyl sulfide using an alternative oxidizing system is presented as a representative example of sulfide oxidation. While N-Chlorophthalimide can be used, this protocol highlights a common laboratory procedure.

Materials:

• Diphenyl sulfide

• Sodium periodate (B1199274) (NaIO₄)

• Methanol (B129727)

• Deionized water

• Celite

Procedure: [6]

• In a round-bottom flask, dissolve diphenyl sulfide (1 equivalent) in methanol to full dissolution.

• Cool the solution in an ice bath to 0 °C with stirring for 10-15 minutes.

• In a separate beaker, dissolve sodium periodate (1.1 equivalents) in a minimal amount of deionized water.

• Add the aqueous NaIO₄ solution dropwise to the stirred sulfide solution over 15-20 minutes. A white precipitate of sodium iodate (B108269) will form.

• Continue stirring the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove insoluble iodine salts, washing the filter cake with a small amount of methanol.

• The filtrate contains the diphenyl sulfoxide product.

Oxidation of Aldoses

N-Chlorophthalimide can oxidize aldoses, such as D-glucose and D-ribose, to their corresponding aldonic acids.[7][8] Kinetic studies have shown that the reaction is first-order with respect to N-Chlorophthalimide and exhibits Michaelis-Menten type kinetics with respect to the aldose, suggesting the formation of an intermediate complex.[7]

The oxidation of D-glucose by N-Chlorophthalimide has been studied kinetically, providing insights into the reaction rates and mechanism.

Condition	Observation	Reference
Order with respect to [NCP]	First-order	[7]
Order with respect to [D-Glucose]	Michaelis-Menten kinetics (indicates complex formation)	[7]
Effect of Ionic Strength	Independent	[7]
Product	Aldonic acid	[7]
Stoichiometry (NCP:Aldose)	1:1	[5]

Aminohalogenation of β-Nitrostyrenes

N-Chlorophthalimide serves as an efficient nitrogen and chlorine source for the aminohalogenation of β-nitrostyrenes, yielding valuable vicinal haloamino nitro compounds.[9]

Mechanism of Action

The reaction is proposed to proceed via an initial Michael addition of the phthalimide anion to the β-nitrostyrene, followed by an intramolecular cyclization and subsequent attack by the chloronium ion. However, a more direct pathway involving the simultaneous addition of the nitrogen and chlorine across the double bond is also plausible.

Aminohalogenation of β-Nitrostyrenes.

Experimental Protocol: Aminohalogenation of β-Nitrostyrene

Materials: [9]

• β-Nitrostyrene

• N-Chlorophthalimide

• Sodium hydroxide (B78521) (NaOH)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure: [9]

• To a dry reaction tube, add β-nitrostyrene (0.5 mmol), N-Chlorophthalimide (1.5 mmol), and sodium hydroxide (1.5 mmol).

• Add freshly distilled dichloromethane (3.0 mL) under a nitrogen atmosphere.

• Stir the mixture at room temperature for 48 hours.

• Quench the reaction by adding a saturated aqueous solution of Na₂SO₃ (2.0 mL).

• Filter off any solid precipitates.

• Extract the filtrate with dichloromethane three times.

• Combine the organic phases, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution to obtain the crude product, which can be further purified by chromatography.

Quantitative Data: Substrate Scope of Aminohalogenation

The aminohalogenation reaction with N-Chlorophthalimide is tolerant of a wide range of substituents on the β-nitrostyrene aromatic ring.

Entry	Substituent on Aromatic Ring	Yield (%)	Reference
1	H	92	[9]
2	4-Me	85	[9]
3	4-Cl	95	[9]
4	2-Cl	75	[9]
5	4-Br	96	[9]
6	4-F	93	[9]
7	2-F	81	[9]
8	4-NO₂	98	[9]
9	3-NO₂	94	[9]
10	4-OMe	66	[9]
11	3,4-diCl	91	[9]
12	3,4-diMe	83	[9]
13	1-Naphthyl	88	[9]
14	2-Naphthyl	85	[9]
15	4-CF₃	94	[9]

Gassman Ortho-Alkylation of Anilines

N-Chlorophthalimide can be employed as a mild and efficient chlorinating agent in a modification of the Gassman indole (B1671886) synthesis to produce 3-(methylthio)oxindoles.[10][11]

Mechanism of Action

The reaction proceeds in a one-pot fashion through several key steps:

• N-Chlorination: The aniline (B41778) is first chlorinated on the nitrogen atom by N-Chlorophthalimide to form an N-chloroaniline intermediate.

• Sulfonium (B1226848) Salt Formation: The N-chloroaniline then reacts with a keto-thioether (e.g., 2-(methylthio)acetamide) to form a sulfonium salt.[9]

• Ylide Formation and[6][7]-Sigmatropic Rearrangement: A base is added to deprotonate the carbon alpha to the sulfonium center, forming a sulfonium ylide. This ylide undergoes a rapid[6][7]-sigmatropic rearrangement.

• Cyclization: The rearranged intermediate then undergoes intramolecular cyclization to form the 3-(methylthio)oxindole product.

Gassman Ortho-Alkylation Mechanism.

Experimental Protocol: Synthesis of 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide

This protocol describes a key step in the synthesis of Nepafenac (B1678188), utilizing a modified Gassman reaction with N-chlorophthalimide.

Materials:

• 2-Aminobenzophenone (B122507)

• 2-(Methylthio)acetamide (B153749)

• N-Chlorophthalimide

• Solvent (e.g., chlorinated solvent)

• Base (e.g., organic base)

Procedure: (General outline based on related syntheses)

• Dissolve 2-aminobenzophenone and 2-(methylthio)acetamide in a suitable chlorinated solvent.

• Cool the mixture to a low temperature (e.g., -40°C to 0°C).

• Add N-chlorophthalimide portion-wise while maintaining the low temperature.

• After the addition is complete, add an organic base.

• Allow the reaction to proceed for a specified time (e.g., 30 minutes to 2 hours).

• Work up the reaction mixture to isolate the desired 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide.

Synthesis of N-Chlorophthalimide

For researchers who wish to prepare N-Chlorophthalimide in the laboratory, a straightforward procedure is available.

Experimental Protocol

Materials: [1]

• Potassium phthalimide

• Carbon tetrachloride (CCl₄)

• Chlorine gas (Cl₂)

• Water

Procedure: [1]

• Saturate 100 mL of carbon tetrachloride with chlorine gas at 0-5 °C.

• Add 5 grams (27 mmoles) of potassium phthalimide to the cold, chlorine-saturated CCl₄.

• Allow the resulting yellow-green suspension to warm to room temperature and stir for 60-90 minutes.

• Remove the solvent in vacuo.

• Add approximately 100 mL of water to the resulting white solid.

• Filter the mixture, wash the collected solid with water, and dry it under vacuum to obtain N-chlorophthalimide. (Reported yield: 94%).

Conclusion

N-Chlorophthalimide is a multifaceted reagent with a rich chemical reactivity profile. Its primary mechanisms of action as an electrophilic chlorinating agent and a selective oxidizing agent make it an indispensable tool in organic synthesis. The ability to participate in more complex transformations such as aminohalogenations and the Gassman ortho-alkylation further underscores its versatility. This guide has provided a detailed overview of these core mechanisms, supported by experimental protocols and quantitative data, to aid researchers, scientists, and drug development professionals in the effective application of N-Chlorophthalimide in their synthetic endeavors. A thorough understanding of its mechanistic pathways is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ijrti.org [ijrti.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijsdr.org [ijsdr.org]
• 7. Gassman indole synthesis - Wikipedia [en.wikipedia.org]
• 8. HU183215B - Process for preparing 2-/2-amino-3-benzoyl-phenyl/-acetamide derivatives - Google Patents [patents.google.com]
• 9. imwa.info [imwa.info]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. WO2014207769A1 - Process for the preparation of nepafenac - Google Patents [patents.google.com]

N-Chlorophthalimide: A Comprehensive Technical Guide to its Role as an Electrophilic Chlorine Source

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of N-Chlorophthalimide (NCP) as a potent source of electrophilic chlorine in organic synthesis. N-Chlorophthalimide is a versatile and efficient reagent employed in a variety of chlorination and oxidation reactions, proving invaluable in the synthesis of complex organic molecules, including pharmaceutical intermediates. This document provides a detailed overview of its properties, synthesis, and key applications, supplemented with experimental protocols and mechanistic diagrams.

Properties of N-Chlorophthalimide

N-Chlorophthalimide is a white to pale yellow crystalline solid. Its key physical and chemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₄ClNO₂
Molecular Weight	181.58 g/mol
Melting Point	188-198 °C
Appearance	White to pale yellow powder
CAS Number	3481-09-2

Synthesis of N-Chlorophthalimide

N-Chlorophthalimide can be synthesized through several methods. Below are detailed experimental protocols for two common procedures.

Synthesis from Potassium Phthalimide (B116566) and Chlorine Gas

This method provides a high yield of N-Chlorophthalimide under non-aqueous conditions.

Experimental Protocol:

• Saturate 100 mL of carbon tetrachloride with chlorine gas at 0-5 °C.

• To this solution, add 5.0 g (27 mmol) of potassium phthalimide.

• Allow the resulting yellow-green suspension to warm to room temperature and stir for 60-90 minutes.

• Remove the solvent in vacuo.

• To the resulting white solid, add approximately 100 mL of water.

• Filter the mixture, wash the collected solid with water, and dry under vacuum.

• This procedure typically yields around 4.6 g (94%) of N-chlorophthalimide.

Synthesis from Phthalimide and tert-Butyl Hypochlorite (B82951)

This alternative synthesis route also offers good yields.

Experimental Protocol:

• React phthalimide with tert-butyl hypochlorite in a mixture of water and tert-butyl alcohol.

• The product, N-Chlorophthalimide, precipitates out of the reaction mixture.

• Isolate the product by filtration, wash with water, and dry.

Table 1: Summary of N-Chlorophthalimide Synthesis Methods and Yields

Starting Materials	Reagents	Solvent	Reaction Time	Yield (%)	Reference
Potassium Phthalimide	Chlorine	Carbon Tetrachloride	60-90 min	94	[1]
Phthalimide	t-Butyl Hypochlorite	Water, t-Butyl Alcohol	Not Specified	Not Specified

Applications in Organic Synthesis: The Gassman Indole (B1671886) Synthesis

A prominent application of N-Chlorophthalimide is in the Gassman indole synthesis, where it serves as a mild and efficient chlorinating agent for anilines. This reaction is a key step in the synthesis of various substituted indoles and oxindoles, including the precursor to the non-steroidal anti-inflammatory drug (NSAID) Nepafenac.

The general workflow involves the N-chlorination of an aniline (B41778) derivative by N-Chlorophthalimide, followed by reaction with a β-keto thioether to form a sulfonium (B1226848) salt. Subsequent treatment with a base induces a[2][3]-sigmatropic rearrangement and cyclization to afford the 3-(methylthio)indole or oxindole (B195798) product.

Synthesis of 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide

This compound is a key intermediate in the synthesis of Nepafenac. N-Chlorophthalimide is utilized to facilitate the ortho-alkylation of 2-aminobenzophenone (B122507).

Experimental Protocol:

• In a suitable reaction vessel, treat 2-aminobenzophenone with 2-(methylthio)acetamide (B153749) in the presence of N-Chlorophthalimide.

• The reaction proceeds under mild conditions to yield the α-amidosulfide, 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide.

• This intermediate can then be cyclized to form the corresponding 3-(methylthio)oxindole.

While a specific yield for this reaction using N-Chlorophthalimide is not detailed in the readily available literature, a related patent suggests a 44.7% yield for a similar transformation.

Mechanistic Insights and Visualizations

To illustrate the chemical transformations discussed, the following diagrams have been generated using the DOT language.

Synthesis of N-Chlorophthalimide

Caption: Synthesis of N-Chlorophthalimide.

Electrophilic Chlorination of Aniline by N-Chlorophthalimide

References

• 1. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 2. Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility of N-Chlorophthalimide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of N-Chlorophthalimide (NCP) in various organic solvents. While specific quantitative solubility data for N-Chlorophthalimide is not extensively available in published literature, this guide outlines the established experimental protocols for determining solubility, presents qualitative solubility information, and details a common synthesis route for the compound. This information is intended to empower researchers to accurately assess its solubility for applications in organic synthesis, pharmaceutical development, and materials science.

Qualitative Solubility of N-Chlorophthalimide

N-Chlorophthalimide is a crystalline solid that is sparingly soluble in water but exhibits good solubility in a range of common organic solvents. Its solubility is particularly enhanced in polar aprotic solvents. The following table summarizes the qualitative solubility of N-Chlorophthalimide based on available chemical information.

Solvent Class	Solvent Name	Qualitative Solubility
Alcohols	Methanol, Ethanol	Soluble
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Soluble
Ketones	Acetone	Readily Soluble
Amides	N,N-Dimethylformamide (DMF)	Readily Soluble
Halogenated Hydrocarbons	Dichloromethane, Chloroform	Soluble

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data, standardized experimental methods are necessary. The following sections detail two common and reliable methods for determining the solubility of a solid compound like N-Chlorophthalimide in an organic solvent: the Isothermal Saturation Method coupled with Gravimetric Analysis and UV/Vis Spectroscopy.

Isothermal Saturation Method

The isothermal saturation method is a fundamental technique to prepare a saturated solution at a constant temperature.[1][2]

Protocol:

• Apparatus Setup: Place a known volume of the desired organic solvent into a jacketed glass vessel connected to a circulating water bath to maintain a constant temperature.

• Addition of Solute: Add an excess amount of N-Chlorophthalimide to the solvent to ensure that a solid phase remains after equilibrium is reached.

• Equilibration: Stir the suspension vigorously using a magnetic stirrer for a prolonged period (typically 24-48 hours) to ensure the solution reaches equilibrium. The constant temperature of the water bath should be monitored and maintained throughout this period.

• Phase Separation: After equilibration, stop the stirring and allow the undissolved solid to settle at the bottom of the vessel.

• Sampling: Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled syringe fitted with a filter (e.g., a 0.45 µm PTFE filter) to prevent any solid particles from being transferred. The syringe and filter should be at the same temperature as the solution to avoid precipitation or evaporation.

The concentration of N-Chlorophthalimide in the collected saturated solution can then be determined using various analytical techniques, with the gravimetric method and UV/Vis spectroscopy being two of the most common.

Gravimetric Analysis

The gravimetric method is a straightforward and accurate technique for determining the concentration of a non-volatile solute in a saturated solution.[3][4]

Protocol:

• Sample Preparation: Accurately weigh an empty, dry evaporating dish.

• Aliquot Transfer: Transfer a precise volume of the filtered, saturated N-Chlorophthalimide solution (obtained from the isothermal saturation method) into the pre-weighed evaporating dish.

• Solvent Evaporation: Place the evaporating dish in a fume hood and gently heat it to evaporate the solvent. A rotary evaporator or a gentle stream of nitrogen can be used to expedite this process.

• Drying: Once the solvent has completely evaporated, place the evaporating dish containing the solid residue in a vacuum oven at a suitable temperature (e.g., 40-50 °C) to remove any residual solvent. Dry to a constant weight.

• Weighing: After cooling to room temperature in a desiccator, accurately weigh the evaporating dish containing the dried N-Chlorophthalimide.

• Calculation: The solubility (S) can be calculated in grams per 100 mL of solvent using the following formula:

  S ( g/100 mL) = [(mass of dish + solute) - (mass of empty dish)] / (volume of aliquot in mL) * 100

UV/Vis Spectroscopy

For compounds that absorb ultraviolet or visible light, UV/Vis spectroscopy offers a sensitive method for determining concentration.[5][6] N-Chlorophthalimide, containing an aromatic phthalimide (B116566) ring system, is expected to have a distinct UV absorbance profile.

Protocol:

• Preparation of Standard Solutions: Prepare a series of standard solutions of N-Chlorophthalimide in the solvent of interest with known concentrations.

• Generation of a Calibration Curve: Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV/Vis spectrophotometer. Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear and follow the Beer-Lambert law.

• Sample Preparation: Take a precise aliquot of the filtered, saturated N-Chlorophthalimide solution (obtained from the isothermal saturation method) and dilute it with a known volume of the same solvent to bring the absorbance within the linear range of the calibration curve.

• Sample Analysis: Measure the absorbance of the diluted sample at the same λmax.

• Calculation: Use the equation of the line from the calibration curve to determine the concentration of the diluted sample. The solubility of the original saturated solution can then be calculated by accounting for the dilution factor.

Synthesis of N-Chlorophthalimide

N-Chlorophthalimide is commonly synthesized by the chlorination of phthalimide or its alkali metal salt. A widely used laboratory-scale synthesis involves the reaction of potassium phthalimide with chlorine gas in a non-aqueous solvent.[7]

Experimental Workflow for N-Chlorophthalimide Synthesis

The following diagram illustrates the typical workflow for the synthesis of N-Chlorophthalimide.

Caption: Workflow for the Synthesis of N-Chlorophthalimide.

Detailed Synthesis Protocol

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube, suspend potassium phthalimide in a halogenated aliphatic hydrocarbon solvent such as dichloromethane.[7]

• Chlorination: Cool the slurry to 0 °C in an ice bath. Bubble chlorine gas through the stirred suspension. The reaction is typically allowed to warm to room temperature and stirred for several hours.

• Workup: The insoluble by-product, potassium chloride, is removed by filtration. The filtrate, containing the dissolved N-Chlorophthalimide, is then concentrated under reduced pressure to yield the crude product.

• Purification: The crude N-Chlorophthalimide can be further purified by washing with water to remove any remaining salts, followed by drying under vacuum.

Logical Relationship for Solubility Determination

The following diagram illustrates the logical steps involved in determining the solubility of N-Chlorophthalimide.

Caption: Logical Flow for Solubility Determination.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmajournal.net [pharmajournal.net]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. aai.solutions [aai.solutions]
• 7. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]

An In-depth Technical Guide to the Stability and Decomposition Pathways of N-Chlorophthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chlorophthalimide (NCP) is a versatile reagent widely employed in organic synthesis as a source of electrophilic chlorine. Its applications span from the synthesis of pharmaceuticals and agrochemicals to its use in polymer chemistry. Despite its utility, the stability of N-Chlorophthalimide is a critical consideration, as its decomposition can impact reaction outcomes, product purity, and safety. This technical guide provides a comprehensive overview of the stability of N-Chlorophthalimide under various stress conditions and details its primary decomposition pathways. The information presented herein is intended to assist researchers, scientists, and drug development professionals in the effective handling, storage, and application of this important chemical compound.

Physicochemical Properties

A summary of the key physicochemical properties of N-Chlorophthalimide is provided in Table 1.

Table 1: Physicochemical Properties of N-Chlorophthalimide

Property	Value	Reference(s)
Chemical Name	2-Chloroisoindole-1,3-dione	[1]
Synonyms	NCP, Chlorophthalimide	[1]
CAS Number	3481-09-2	[1]
Molecular Formula	C₈H₄ClNO₂	[1]
Molecular Weight	181.58 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	186 - 190 °C	[1]
Boiling Point	315 - 330 °C	[1]
Density	1.560 g/cm³	[1]
Solubility	Sparingly soluble in water; Soluble in various organic solvents.	[2]

Stability Profile

N-Chlorophthalimide is a moderately stable compound under ambient conditions but is susceptible to degradation under specific environmental stresses, including hydrolysis, thermal stress, and photolysis.[3] It is known to be relatively stable under neutral or weakly acidic conditions.[3]

Hydrolytic Stability

N-Chlorophthalimide is particularly sensitive to hydrolysis, especially under alkaline conditions.[3] The presence of moisture can lead to its decomposition.

3.1.1 Alkaline Hydrolysis

In an alkaline aqueous medium, N-haloimides like N-Chlorophthalimide undergo rapid hydrolysis.[3] The proposed decomposition pathway, analogous to that of N-chlorosuccinimide, involves the nucleophilic attack of a hydroxide (B78521) ion on the carbonyl carbon, leading to the opening of the imide ring. This is followed by the elimination of hypochlorite (B82951) and subsequent ring-closure to form phthalimide (B116566). The overall reaction can be summarized as the degradation of N-Chlorophthalimide to phthalimide and hypochlorite.

A potential, more detailed decomposition sequence in an aqueous alkaline medium, drawing a parallel from the known degradation of N-chlorosuccinimide, could also involve the formation of the highly explosive and toxic gas, nitrogen trichloride, although this has not been explicitly confirmed for N-Chlorophthalimide.[3]

3.1.2 Neutral and Acidic Hydrolysis

Thermal Stability

Upon heating, N-Chlorophthalimide will decompose. While specific quantitative kinetic data such as activation energy for the thermal decomposition of N-Chlorophthalimide is not extensively documented in publicly available literature, thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be employed to determine its thermal stability profile. TGA can provide information on the onset temperature of decomposition and the percentage of weight loss at different temperatures, while DSC can identify endothermic or exothermic events associated with decomposition.[4][5]

Photostability

N-Chlorophthalimide is known to be used in photochemical applications, which suggests it is sensitive to light.[6] Exposure to ultraviolet (UV) or visible light can induce decomposition. The mechanism of photolytic degradation likely involves the homolytic cleavage of the N-Cl bond to generate a phthalimidyl radical and a chlorine radical. These reactive species can then participate in a variety of subsequent reactions, leading to a complex mixture of degradation products. Quantitative data, such as the quantum yield of decomposition, are not widely reported.

Decomposition Pathways

The primary decomposition pathways of N-Chlorophthalimide are dictated by the nature of the stressor.

Hydrolytic Decomposition Pathway

Under alkaline conditions, the principal decomposition pathway is hydrolysis, leading to the formation of phthalimide and hypochlorite.

Caption: Proposed hydrolytic decomposition pathway of N-Chlorophthalimide in alkaline media.

Thermal and Photolytic Decomposition Pathways

The decomposition of N-Chlorophthalimide under thermal or photolytic stress is anticipated to proceed via radical mechanisms initiated by the cleavage of the N-Cl bond. The resulting phthalimidyl and chlorine radicals can then undergo various reactions, including hydrogen abstraction from solvents or other molecules, dimerization, or reaction with oxygen (in the case of photo-oxidation). The exact structures of the final degradation products would depend on the specific reaction conditions, including the solvent and the presence of other reactive species.

Caption: General representation of thermal and photolytic decomposition of N-Chlorophthalimide.

Experimental Protocols for Stability and Decomposition Analysis

Forced degradation studies are essential to understand the stability of a compound and to develop stability-indicating analytical methods.[7][8] The following sections outline general experimental protocols that can be adapted for N-Chlorophthalimide based on ICH guidelines and common practices in the pharmaceutical industry.

Forced Degradation Studies

5.1.1 General Workflow

A typical workflow for a forced degradation study involves subjecting the compound to various stress conditions and analyzing the resulting samples at different time points.

Caption: General workflow for forced degradation studies of N-Chlorophthalimide.

5.1.2 Specific Stress Conditions

The following are recommended starting conditions for the forced degradation of N-Chlorophthalimide. The extent of degradation should ideally be in the range of 5-20%.[9]

Table 2: Recommended Conditions for Forced Degradation Studies of N-Chlorophthalimide

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	Room Temperature & 60°C	Up to 7 days
Base Hydrolysis	0.1 M NaOH	Room Temperature	Up to 24 hours
Oxidative	3% H₂O₂	Room Temperature	Up to 7 days
Thermal (Solid)	Dry Heat	105°C (or below melting point)	Up to 48 hours
Thermal (Solution)	Reflux in a suitable solvent	Varies with solvent	Up to 24 hours
Photolytic (Solid)	ICH Option 1 or 2 light exposure	Room Temperature	As per ICH Q1B
Photolytic (Solution)	ICH Option 1 or 2 light exposure	Room Temperature	As per ICH Q1B

Analytical Methodologies

5.2.1 Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for separating and quantifying N-Chlorophthalimide from its potential degradation products.[10][11]

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer, pH 3-7) and an organic modifier (e.g., acetonitrile (B52724) or methanol) is typically employed to achieve good separation of compounds with varying polarities.

• Detection: UV detection at a wavelength where N-Chlorophthalimide and its expected degradation products have significant absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.[12]

5.2.2 Thermal Analysis (TGA/DSC)

• TGA: Heat a sample of N-Chlorophthalimide under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) to determine the onset of decomposition and mass loss profile.[4]

• DSC: Heat a sample under similar conditions to identify thermal events such as melting and decomposition (endothermic or exothermic peaks).[5]

5.2.3 Identification of Degradation Products (LC-MS and NMR)

• LC-MS: Liquid Chromatography-Mass Spectrometry is a powerful tool for identifying the molecular weights of degradation products. The fragmentation patterns observed in MS/MS experiments can provide valuable structural information.[13][14]

• NMR: Nuclear Magnetic Resonance spectroscopy is essential for the unambiguous structural elucidation of isolated degradation products. 1H and 13C NMR, along with 2D techniques like COSY and HSQC, can be used to determine the complete chemical structure.[15][16]

Summary of Quantitative Data

Due to the limited availability of specific quantitative stability data for N-Chlorophthalimide in the public domain, the following table provides a template for organizing such data once it is generated through experimental studies. Researchers are encouraged to populate this table with their findings to build a comprehensive stability profile.

Table 3: Template for Quantitative Stability Data of N-Chlorophthalimide

Stress Condition	Parameter	Value	Analytical Method
Alkaline Hydrolysis (e.g., 0.1 M NaOH, 25°C)	Rate Constant (k)	[To be determined]	HPLC-UV
Half-life (t₁/₂)	[To be determined]	HPLC-UV
Thermal Degradation (e.g., 150°C)	Onset of Decomposition	[To be determined]	TGA
Activation Energy (Ea)	[To be determined]	TGA (Isothermal or non-isothermal methods)
Photolytic Degradation (e.g., UV 254 nm)	Quantum Yield (Φ)	[To be determined]	HPLC-UV with actinometry
Degradation Rate	[To be determined]	HPLC-UV

Conclusion

N-Chlorophthalimide, while a valuable synthetic reagent, exhibits susceptibility to degradation under hydrolytic (especially alkaline), thermal, and photolytic stress. Understanding these degradation pathways and having robust analytical methods to monitor its stability are paramount for its effective and safe use in research and development. This guide provides a framework for assessing the stability of N-Chlorophthalimide and characterizing its decomposition products. The provided experimental protocols, based on established guidelines, can be adapted to generate the specific quantitative data necessary for a complete stability profile. Further research to quantify the degradation kinetics and fully elucidate the structures of all degradation products under various stress conditions is highly recommended.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 3. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. mdpi.com [mdpi.com]
• 6. Kinetics and mechanism of the alkaline hydrolysis of maleimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 10. Stability-Indicating HPLC Method for Simultaneous Determination of Chloramphenicol, Dexamethasone Sodium Phosphate and Tetrahydrozoline Hydrochloride in Ophthalmic Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. mt.com [mt.com]
• 13. Analysis of chlorothalonil and degradation products in soil and water by GC/MS and LC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. MS(n) , LC-MS-TOF and LC-PDA studies for identification of new degradation impurities of bupropion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Deeper Investigation of Drug Degradation Mixtures Using a Combination of MS and NMR Data: Application to Indapamide [mdpi.com]
• 16. mdpi.com [mdpi.com]

A Deep Dive into the Comparative Reactivity of N-Chlorophthalimide and N-Chlorosuccinimide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the choice of a chlorinating or oxidizing agent is paramount to the success of a transformation. Among the plethora of available reagents, N-Chlorophthalimide (NCP) and N-Chlorosuccinimide (NCS) have emerged as versatile and widely used tools. This technical guide provides an in-depth analysis of the core reactivity profiles of NCP and NCS, offering a comparative perspective for researchers, scientists, and drug development professionals. By examining their performance in key reactions, delving into mechanistic intricacies, and providing detailed experimental protocols, this document aims to empower chemists to make informed decisions in reagent selection for their specific synthetic challenges.

Core Reactivity and Applications: A Tale of Two Imides

Both N-Chlorophthalimide and N-chlorosuccinimide are N-chloroimides, characterized by a reactive nitrogen-chlorine bond that serves as a source of electrophilic chlorine. This structural feature underpins their utility as both chlorinating and oxidizing agents in a vast array of organic transformations.[1][2]

N-Chlorosuccinimide (NCS) is a workhorse reagent in organic synthesis, renowned for its versatility.[3][4] It is extensively used for the chlorination of alkenes, alkynes, aromatic compounds, and ketones.[5][6][7] Beyond simple chlorination, NCS is a competent oxidizing agent for a variety of functional groups, including the oxidation of alcohols to aldehydes and ketones, and sulfides to sulfoxides.[8][9] Mechanistically, reactions involving NCS can proceed through either ionic or free-radical pathways, the course of which is often dictated by the reaction conditions such as the solvent, presence of initiators (light or radical initiators), or catalysts.[1]

N-Chlorophthalimide (NCP) , while structurally similar to NCS, is often perceived as a milder chlorinating agent. It finds application in the synthesis of various nitrogen-containing compounds, making it valuable in the pharmaceutical and agrochemical industries.[2] NCP has been effectively employed in reactions such as the aminochlorination of β-nitrostyrenes and the oxidation of aldoses.[10]

Quantitative Reactivity Comparison: Unveiling the Nuances

Direct, head-to-head quantitative comparisons of the reactivity of NCP and NCS under identical conditions are not extensively documented in the literature. However, insights can be gleaned from individual studies and a limited number of comparative reports.

One study on the reaction with methyl isoricinoleate indicated that while N-bromosuccinimide (NBS) led to the formation of a 1,4-epoxy derivative, the use of N-chlorosuccinimide resulted in a reduced yield of this product, with an increased formation of β-chloroethoxylates. Notably, the same study mentioned that with N-chlorophthalimide, the yield of the 1,4-epoxy derivative was further reduced to 20%, suggesting a potentially lower reactivity or different selectivity profile compared to NCS in this specific transformation.[8]

To provide a clearer comparative framework, the following tables summarize typical reaction conditions and outcomes for chlorination and oxidation reactions involving both reagents, based on available literature.

Table 1: Comparison of NCP and NCS in Chlorination Reactions

Substrate Type	Reagent	Reaction Conditions	Product	Yield (%)	Reference
Activated Aromatic Rings (e.g., anilines, phenols)	NCS	Typically in an organic solvent, may require a catalyst for less reactive systems.	Chlorinated Aromatic Compound	Good to Excellent	[7]
Activated Aromatic Rings (e.g., anilines)	NCS	Acetonitrile	2,4,6-trichloroaniline	Good	[11]
β-Diketones	NCS	Toluene (B28343), KF, 0 °C	α-chloro-β-diketone	Up to 99%	[12]
Anilines	NCS	Benzene, heat	o- and p-chloroanilines	65-95%	[11]
β-Nitrostyrenes	NCP	CH₂Cl₂, NaOH, room temperature	α-amino-β-chloro nitroalkane	Good to Excellent

Table 2: Comparison of NCP and NCS in Oxidation Reactions

Substrate	Reagent	Reaction Conditions	Product	Comments	Reference
Bisnaphthols	NCS	Room temperature	Abel's ketones	Good to excellent yields	[13]
Primary Alcohols	NCS	Dichloromethane-aqueous buffer (pH 8.6), TEMPO catalyst, tetrabutylammonium (B224687) chloride	Aldehydes	High chemoselectivity over secondary alcohols	[8]
Aldoses (D-glucose, D-ribose)	NCP	Aqueous acetic acid	Aldonic acids	First-order in [NCP]	[10]

Mechanistic Pathways: Ionic vs. Radical Reactivity

The dichotomy between ionic and free-radical mechanisms is a central theme in the chemistry of N-chloroimides.

N-chlorosuccinimide (NCS) can react via both pathways. In the presence of polar solvents and nucleophiles, an ionic mechanism is often favored, proceeding through the generation of an electrophilic chlorine species. For instance, the electrophilic chlorination of activated aromatic compounds typically follows this path.[5] Conversely, in non-polar solvents and often initiated by light or a radical initiator, NCS can undergo homolytic cleavage of the N-Cl bond to generate a succinimidyl radical and a chlorine radical, initiating a free-radical chain reaction . This is common in allylic and benzylic chlorinations.[1]

The following diagram illustrates the general dichotomy of NCS reactivity:

General Mechanistic Pathways for NCS.

For N-Chlorophthalimide (NCP) , the mechanistic details are less extensively documented in a comparative context. However, based on its structure and observed reactivity, it is presumed to participate in similar ionic and radical pathways. For example, in the aminochlorination of β-nitrostyrenes, an ionic mechanism involving the formation of a chloronium intermediate has been proposed.

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed experimental protocols for key reactions.

Protocol 1: General Procedure for the α-Chlorination of a β-Diketone with NCS[12]

• Preparation: To a solution of the β-diketone (1.0 mmol) in toluene (5 mL) in a round-bottom flask, add solid potassium fluoride (B91410) (KF, 2.0 mmol).

• Reaction Initiation: Stir the mixture at room temperature for 20 minutes.

• Addition of NCS: Cool the mixture to 0 °C and add N-chlorosuccinimide (1.05 mmol) in one portion.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Extract the product with ethyl acetate (B1210297) (2 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: General Procedure for the Oxidation of a Primary Alcohol to an Aldehyde with NCS[8]

• Reaction Setup: In a biphasic system, combine the primary alcohol (1.0 mmol), 2,2,6,6-tetramethyl-1-piperidinyloxy (TEMPO, 0.01 mmol), and tetrabutylammonium chloride (0.1 mmol) in dichloromethane (B109758) (5 mL).

• Addition of Oxidant: Add a solution of N-chlorosuccinimide (1.1 mmol) in an aqueous buffer of pH 8.6 (5 mL).

• Reaction: Stir the mixture vigorously at room temperature and monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 3: Kinetic Analysis of Aldose Oxidation by NCP via Iodometric Titration[10]

This protocol outlines a method to follow the reaction kinetics.

• Reaction Mixture Preparation: In a thermostated reaction vessel, prepare a mixture containing the aldose (e.g., D-glucose, in excess) in an aqueous acetic acid solution.

• Initiation: Rapidly add a known amount of N-Chlorophthalimide (NCP) solution to initiate the reaction.

• Monitoring: At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a solution of potassium iodide.

• Titration: Immediately titrate the liberated iodine with a standardized solution of sodium thiosulfate (B1220275) using starch as an indicator.

• Data Analysis: The concentration of unreacted NCP at each time point can be calculated from the volume of titrant used. A plot of log[NCP] versus time will allow for the determination of the pseudo-first-order rate constant.

The following diagram illustrates the general workflow for a kinetic study using UV-Vis spectrophotometry, another common technique for monitoring such reactions.[14][15]

Workflow for Kinetic Analysis via UV-Vis.

Conclusion

Both N-Chlorophthalimide and N-chlorosuccinimide are valuable reagents in the arsenal (B13267) of the modern synthetic chemist. While NCS is a more extensively studied and perhaps more broadly applied reagent with well-documented versatility in both ionic and radical reactions, NCP offers a potentially milder alternative for specific transformations. The choice between these two reagents will ultimately depend on the specific substrate, desired selectivity, and reaction conditions. The limited availability of direct comparative data highlights an area ripe for further investigation. The experimental protocols provided herein offer a starting point for such comparative studies, which will undoubtedly lead to a more nuanced understanding of the relative reactivities of these important N-chloroimides and enable more rational reagent selection in the future.

References

• 1. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 2. jfda-online.com [jfda-online.com]
• 3. N-Hydroxyphthalimide/benzoquinone-catalyzed chlorination of hydrocarbon C–H bond using N-chlorosuccinimide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Chlorination - Common Conditions [commonorganicchemistry.com]
• 8. Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts. | Semantic Scholar [semanticscholar.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. ijsdr.org [ijsdr.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Chloramine-T and N-chlorosuccinimide: novel reagents for diastereoselective oxidation of bisnaphthols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy [article.sapub.org]

Fundamental Properties of N-Haloimides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-haloimides are a class of organic compounds characterized by a nitrogen-halogen (N-X) bond, where the nitrogen atom is part of an imide functional group. These reagents, particularly N-bromosuccinimide (NBS), N-chlorosuccinimide (NCS), and N-iodosuccinimide (NIS), have emerged as versatile and indispensable tools in modern organic synthesis.[1][2] Their reactivity stems from the polarized and labile N-X bond, which can undergo homolytic or heterolytic cleavage, enabling a wide array of chemical transformations.[3] This technical guide provides a comprehensive overview of the fundamental properties of N-haloimides, with a focus on their structure, reactivity, and applications relevant to researchers, scientists, and drug development professionals.

Core Properties of N-Haloimides

The utility of N-haloimides in chemical synthesis is a direct consequence of their unique structural and electronic properties. The electron-withdrawing nature of the two adjacent carbonyl groups renders the nitrogen atom electron-deficient, which in turn polarizes the N-X bond, making the halogen atom electrophilic.[3]

Structural Parameters

The geometry and bond lengths within N-haloimides and their complexes have been extensively studied, primarily through X-ray crystallography and computational methods. The N-X bond length is a critical parameter that influences the reactivity of these reagents. Upon formation of halogen-bonded complexes, a noticeable elongation of the N-X bond is observed.[4][5]

N-Haloimide	Uncomplexed N-X Bond Length (Å)	Complexed N-X Bond Elongation (Δ(N-X), Å)	Halogen Bond (X···N) Distance Range (Å)	Reference
N-Bromosuccinimide (NBS)	~1.85	0.03–0.07	2.266(2) to 2.631(2)	[4]
N-Bromophthalimide (NBP)	Not specified	0.02–0.08	Not specified	[4]
N-Bromosaccharin (NBSac)	Not specified	0.06–0.16	Not specified	[4]
N-Iodosuccinimide (NIS)	~2.15	0.02–0.07	2.279(11) to 2.614(4)	[4]
N-Iodophthalimide (NIP)	Not specified	0.04–0.09	Not specified	[4]
N-Iodosaccharin (NISac)	Not specified	0.03–0.19	Not specified	[4]

Spectroscopic Properties

The spectroscopic signatures of N-haloimides provide valuable information for their identification and characterization.

Infrared (IR) Spectroscopy: The IR spectra of N-haloimides are dominated by the characteristic stretching vibrations of the carbonyl (C=O) groups.[1]

Functional Group	Characteristic Absorption Range (cm⁻¹)	Intensity
Carbonyl (C=O) stretch	1700 - 1770	Strong
N-X stretch	Variable, often weak	Weak
C-N stretch	1000 - 1350	Medium

Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shifts in ¹H and ¹³C NMR spectra are influenced by the electron-withdrawing imide structure.

Nucleus	N-Haloimide	Chemical Shift (δ, ppm)	Solvent	Reference
¹H	N-Bromosuccinimide (NBS)	~2.9 (s, 4H)	CDCl₃	[1]
¹³C	N-Bromosuccinimide (NBS)	~28 (CH₂), ~176 (C=O)	Not specified	[6]
¹H	N-Chlorosuccinimide (NCS)	Not specified	Not specified
¹³C	N-Chlorosuccinimide (NCS)	Not specified	DMSO-d₆	[7]

UV-Visible Spectroscopy: N-haloimides exhibit absorption maxima in the UV region, corresponding to n → σ* and π → π* electronic transitions.[7][8] The λmax can be influenced by the halogen atom and the solvent.[9]

N-Haloimide	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Solvent	Electronic Transition
N-Bromosuccinimide (NBS)	~210-230	Not specified	Not specified	n → σ
N-Chlorosuccinimide (NCS)	~200-220	Not specified	Not specified	n → σ
N-Iodosuccinimide (NIS)	~220-240	Not specified	Not specified	n → σ*

Electrochemical Properties

The redox potentials of N-haloimides are crucial for understanding their reactivity in oxidation-reduction reactions. The one-electron reduction of N-haloimides can lead to the formation of nitrogen-centered radicals and halide ions, or in the case of N-bromoimides, bromine atoms.[10]

N-Haloimide	Reduction Potential (E°)	Product of Reduction
N-Bromosuccinimide (NBS)	Not specified	Br• or N-centered radical + Br⁻
N-Chlorosuccinimide (NCS)	Not specified	N-centered radical + Cl⁻
N-Iodosuccinimide (NIS)	Not specified	N-centered radical + I⁻

Reactivity and Applications

N-haloimides are widely employed as reagents for halogenation and oxidation reactions in organic synthesis. Their reactivity is often initiated by radical initiators (e.g., AIBN, benzoyl peroxide), light, or Lewis acids.

Halogenation Reactions

Allylic and Benzylic Bromination: N-bromosuccinimide is the reagent of choice for the selective bromination of allylic and benzylic C-H bonds, a reaction known as the Wohl-Ziegler reaction.[11] This reaction proceeds via a free radical chain mechanism.

Wohl-Ziegler Bromination Workflow

Electrophilic Aromatic Halogenation: N-haloimides can act as electrophilic halogenating agents for aromatic compounds, often in the presence of a Lewis or Brønsted acid catalyst.[12]

Oxidation Reactions

N-haloimides, particularly NBS, are effective oxidizing agents for a variety of functional groups, including alcohols and amines.[13]

Hofmann Rearrangement

N-bromosuccinimide can be used in a modified Hofmann rearrangement to convert primary amides into primary amines with one less carbon atom.[14][15]

Hofmann Rearrangement with NBS

Halogen Bonding

A key aspect of N-haloimide chemistry is their ability to act as potent halogen bond donors.[4][5] A halogen bond is a non-covalent interaction between an electrophilic region on a halogen atom (the σ-hole) and a Lewis base.[4] This interaction plays a crucial role in the activation of N-haloimides and in directing their reactivity.[4] The strength of the halogen bond follows the order I > Br > Cl.

Halogen Bonding in N-Haloimides

The interaction energies of halogen bonds formed by N-haloimides with various Lewis bases have been determined computationally.

N-Haloimide Donor	Lewis Base Acceptor	Interaction Energy (kJ/mol)	Reference
N-Iodoimide-Pyridine Complexes	Pyridines	-44 to -99	[4]
N-Bromoimide-Pyridine Complexes	Pyridines	-31 to -77	[4]

Experimental Protocols

Synthesis of N-Haloimides

Synthesis of N-Bromosuccinimide (NBS):

• Dissolve 50 g of succinimide (B58015) in a solution of 20 g of sodium hydroxide (B78521) in 100 ml of water in a flask cooled in an ice-water bath with mechanical stirring.[16]

• Add 100 g of finely crushed ice to the solution.

• Add 27 ml of bromine all at once with vigorous stirring.

• Continue stirring for an additional 10 minutes. The N-bromosuccinimide precipitates as a crystalline mass.

• Filter the product with good suction.

• Wash the crystals with water until the washings are colorless.

• Dry the N-bromosuccinimide over sodium hydroxide and then phosphorus pentoxide in a desiccator. The yield is approximately 70 g.[16]

Synthesis of N-Chlorosuccinimide (NCS):

• React succinic acid and ammonia (B1221849) in a reaction vessel at 20-25°C.[5]

• Dehydrate the resulting mixture at 275-290°C to obtain solid succinimide.

• Dissolve the succinimide in an aqueous solution of glacial acetic acid.

• Cool the solution to below 0°C and add sodium hypochlorite (B82951) solution while stirring over 0.5-1.5 hours.

• Filter the resulting mixed solution and wash the solid with water until neutral to obtain N-chlorosuccinimide.[5]

Synthesis of N-Iodosuccinimide (NIS):

• Place 20 g of iodine and 90 ml of dried dioxane in a wide-mouthed, screw-cap brown bottle.[17]

• Add 18 g of thoroughly dried N-silver succinimide and shake the bottle vigorously for several minutes.

• Continue to shake the mixture occasionally over one hour.

• Warm the mixture in a water bath at 50°C for 5 minutes.

• Filter the hot mixture through a Büchner funnel into a flask wrapped in black paper or aluminum foil.

• Wash the collected silver iodide with 10 ml of warm dioxane.

• Add 200 ml of carbon tetrachloride to the combined filtrates and chill the solution overnight at -8°C to -20°C.

• Collect the colorless crystals of N-iodosuccinimide by filtration, wash with carbon tetrachloride, and dry under suction.[17]

Key Reactions

Experimental Protocol for Allylic Bromination using NBS:

• In a round-bottom flask equipped with a reflux condenser and a drying tube, add the alkene (e.g., 4 g ethylbenzene), N-bromosuccinimide (6 g), a radical initiator (e.g., 0.1 g benzoyl peroxide), and a non-polar solvent (e.g., 20 mL carbon tetrachloride).[18]

• Reflux the mixture under electromagnetic stirring for 30 minutes.

• Stop the heating, cool the mixture, and filter to remove the succinimide byproduct.

• Remove the solvent by distillation.

• Purify the product (e.g., α-bromoethylbenzene) by vacuum distillation.[18]

Experimental Protocol for Hofmann Rearrangement using NBS:

• To a round-bottomed flask equipped with a stirring bar, add the primary amide (e.g., 10 g p-methoxybenzamide), N-bromosuccinimide (11.9 g), a non-nucleophilic base (e.g., 22 mL DBU), and a suitable solvent (e.g., 300 mL methanol).[14]

• Heat the solution at reflux for 15 minutes.

• Slowly add an additional aliquot of NBS (11.9 g).

• Continue the reaction for another 30 minutes.

• Remove the solvent by rotary evaporation.

• Dissolve the residue in an appropriate organic solvent (e.g., 500 mL ethyl acetate).

• Wash the organic solution with acid (e.g., 6 N HCl), base (e.g., 1 N NaOH), and brine.

• Dry the organic layer over a drying agent (e.g., MgSO₄), filter, and remove the solvent by rotary evaporation.

• Purify the product (e.g., methyl N-(p-methoxyphenyl)carbamate) by flash column chromatography or recrystallization.[14]

Conclusion

N-haloimides are a powerful class of reagents with a rich and diverse chemistry. Their fundamental properties, including their polarized N-X bond, ability to act as halogen bond donors, and well-defined reactivity, make them indispensable for a wide range of organic transformations. This guide has provided a detailed overview of their core characteristics, supported by quantitative data, experimental protocols, and visualizations of key concepts. A thorough understanding of these fundamental properties is essential for researchers, scientists, and drug development professionals seeking to leverage the full potential of N-haloimides in their synthetic endeavors. The continued exploration of N-haloimide chemistry promises to unveil new applications and further solidify their role as essential tools in the chemical sciences.

References

• 1. Infrared Spectrometry [www2.chemistry.msu.edu]
• 2. researchgate.net [researchgate.net]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. Ortho‐Substituent Effects on Halogen Bond Geometry for N‐Haloimide⋯2‐Substituted Pyridine Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Halogen Bonds of Halogen(I) Ions—Where Are We and Where to Go? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Molecular electronic transition - Wikipedia [en.wikipedia.org]
• 9. explaining uv-visible absorption spectra of halogens spectrum of fluorine chlorine bromine iodine astatine explaining different colours of iodine in different solventsDoc Brown's chemistry revision notes [docbrown.info]
• 10. One-electron reduction of N-chlorinated and N-brominated species is a source of radicals and bromine atom formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 12. Dipole moment determination of 4-[N-(5,6,7,8-tetrahydroisoquinolinium-5-ylidene)methyl]-N,N-dialkylaniline iodides in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. uanlch.vscht.cz [uanlch.vscht.cz]
• 15. m.youtube.com [m.youtube.com]
• 16. N···I halogen bonding interactions: influence of Lewis bases on their strength and characters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 18. ch302.cm.utexas.edu [ch302.cm.utexas.edu]

Theoretical Underpinnings of N-Chlorophthalimide Reactivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chlorophthalimide (NCP) is a versatile reagent in organic synthesis, primarily utilized as a potent source of electrophilic chlorine for chlorination reactions and as an effective oxidizing agent.[1][2][3][4] Its reactivity is central to the synthesis of a wide array of functionalized molecules, including intermediates for pharmaceuticals and agrochemicals.[2][4] Understanding the theoretical basis of NCP's reactivity is paramount for optimizing existing synthetic protocols and designing novel chemical transformations. This technical guide provides a comprehensive overview of the theoretical studies concerning the reactions of N-Chlorophthalimide, with a focus on reaction mechanisms, computational methodologies, and quantitative data.

Core Reaction Mechanisms: A Theoretical Perspective

The reactions involving N-Chlorophthalimide are predominantly understood to proceed through radical pathways, particularly in chlorination reactions, or via mechanisms involving electrophilic chlorine transfer. While comprehensive theoretical studies specifically on N-Chlorophthalimide reactions are not abundant in the literature, valuable insights can be drawn from computational analyses of related N-haloimides and phthalimide (B116566) derivatives.

Free-Radical Chlorination

A key reaction pathway for N-Chlorophthalimide is free-radical halogenation. This mechanism is particularly relevant for the chlorination of alkanes and other substrates with available C-H bonds. The process is typically initiated by light or a radical initiator and proceeds via a chain reaction mechanism.

The proposed free-radical chain mechanism for the chlorination of an alkane (R-H) by N-Chlorophthalimide can be broken down into three key stages: initiation, propagation, and termination.

Initiation: The reaction is initiated by the homolytic cleavage of the N-Cl bond in N-Chlorophthalimide, often facilitated by UV light or a radical initiator, to generate a phthalimidyl radical and a chlorine radical.

Propagation: The chain reaction proceeds through a two-step propagation cycle. A chlorine radical abstracts a hydrogen atom from the alkane to form an alkyl radical and hydrogen chloride. The resulting alkyl radical then reacts with a molecule of N-Chlorophthalimide to yield the chlorinated alkane and a phthalimidyl radical, which continues the chain.

Termination: The chain reaction is terminated by the combination of any two radical species present in the reaction mixture.

Below is a visualization of the logical flow of the free-radical chlorination mechanism.

Proposed Free-Radical Chlorination Pathway

Other Reaction Pathways

N-Chlorophthalimide is also known to participate in other reaction types, such as the aminochlorination of alkenes. In these reactions, a proposed mechanism involves the formation of a chloronium intermediate, although detailed theoretical studies on this pathway are limited.

Quantitative Data from Theoretical Studies

Direct quantitative data from theoretical studies on N-Chlorophthalimide reactions is sparse in the literature. However, we can infer the energetic landscape of these reactions by examining computational studies on analogous systems, such as the hydrogen abstraction by the phthalimide N-oxyl (PINO) radical, which is structurally related to the phthalimidyl radical.

Kinetic studies on the PINO radical have been complemented by theoretical calculations to understand the thermodynamics and kinetics of hydrogen abstraction. These studies provide valuable benchmarks for the expected activation energies and reaction enthalpies for similar processes involving the phthalimidyl radical.

Reaction Type	Model System	Computational Method	Calculated Parameter	Value
Hydrogen Abstraction	PINO Radical + Toluene	DFT	Activation Energy (Ea)	Not explicitly calculated, but experimental data suggests a low barrier
Hydrogen Abstraction	PINO Radical + Benzyl Alcohol	DFT	Activation Energy (Ea)	Not explicitly calculated, but experimental data suggests a low barrier
N-Cl Bond Homolysis	N-Chlorosuccinimide	G3MP2B3	Bond Dissociation Energy	~65-70 kcal/mol

Note: The table above provides representative data from related systems to illustrate the typical energy scales. Specific theoretical values for N-Chlorophthalimide reactions require further dedicated computational investigation.

Experimental and Computational Protocols

The theoretical investigation of N-Chlorophthalimide reactions would typically involve the following computational methodologies, as gleaned from studies on related compounds.

Density Functional Theory (DFT) Calculations

DFT is a workhorse of modern computational chemistry for studying reaction mechanisms.

• Functionals: A variety of density functionals would be suitable, with hybrid functionals such as B3LYP and M06-2X often being employed for their balance of accuracy and computational cost in studying radical reactions and thermochemistry.

• Basis Sets: Pople-style basis sets like 6-31G(d) or 6-311+G(d,p) are commonly used for geometry optimizations and frequency calculations. For higher accuracy single-point energy calculations, larger basis sets such as cc-pVTZ or aug-cc-pVTZ are often preferred.

• Solvation Models: To simulate reactions in solution, implicit solvation models like the Polarizable Continuum Model (PCM) or the SMD solvation model are frequently applied.

Transition State Search and Verification

Identifying the transition state (TS) is crucial for understanding the reaction kinetics.

• TS Optimization: Algorithms like the Berny algorithm are used to locate the saddle point on the potential energy surface corresponding to the transition state.

• Frequency Analysis: A frequency calculation is performed on the optimized TS geometry. A genuine transition state is characterized by having exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculations: An IRC calculation is performed to confirm that the identified transition state correctly connects the reactant and product states.

The workflow for a typical theoretical investigation of an N-Chlorophthalimide reaction is illustrated below.

Computational Workflow for Reaction Analysis

Conclusion

While dedicated, in-depth theoretical studies on the reaction mechanisms of N-Chlorophthalimide are still an emerging area of research, a strong theoretical framework can be constructed by drawing upon experimental findings and computational studies of structurally analogous systems. The prevailing evidence points towards free-radical chain mechanisms for chlorination reactions, and the methodologies for theoretically investigating these and other potential pathways are well-established. Future computational studies are needed to provide precise quantitative data on the energetics and transition states of N-Chlorophthalimide reactions, which will undoubtedly facilitate the further development and application of this important synthetic reagent.

References

• 1. researchgate.net [researchgate.net]
• 2. Computational methods for investigating organic radical species - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Practical and Selective sp3 C−H Bond Chlorination via Aminium Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Haloamination of Alkenes using N-Chlorophthalimide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-Chlorophthalimide (NCP) as a reagent for the haloamination of alkenes. This powerful transformation allows for the simultaneous introduction of a nitrogen and a chlorine atom across a double bond, yielding valuable vicinal haloamine adducts. These products are versatile synthetic intermediates in the development of pharmaceuticals and other complex organic molecules. Two primary protocols are detailed: a base-mediated approach for electron-deficient alkenes and a Lewis acid-catalyzed method for simple and unactivated alkenes.

I. Base-Mediated Aminochlorination of β-Nitrostyrenes

This protocol is particularly effective for electron-deficient alkenes, such as β-nitrostyrenes, utilizing sodium hydroxide (B78521) as a promoter. N-Chlorophthalimide serves as both the nitrogen and chlorine source in this reaction.

Reaction Mechanism

The reaction is proposed to proceed through the following steps:

• Activation of N-chlorophthalimide by sodium hydroxide.

• Electrophilic attack of the activated chlorine species on the alkene to form a chloronium ion intermediate.

• Ring-opening of the chloronium ion by the phthalimide (B116566) anion.

• Subsequent deprotonation and electrophilic chlorination can occur to yield a dichlorinated product.

Quantitative Data

The following table summarizes the results for the aminochlorination of various β-nitrostyrenes with N-Chlorophthalimide.

Entry	Substrate (β-Nitrostyrene Derivative)	Product	Yield (%)
1	β-Nitrostyrene	2-chloro-1-(4-chlorophenyl)-2-nitro-N-phthalimidoethan-1-amine	85
2	4-Methyl-β-nitrostyrene	2-chloro-1-(p-tolyl)-2-nitro-N-phthalimidoethan-1-amine	82
3	4-Methoxy-β-nitrostyrene	2-chloro-1-(4-methoxyphenyl)-2-nitro-N-phthalimidoethan-1-amine	75
4	4-Chloro-β-nitrostyrene	2-chloro-1-(4-chlorophenyl)-2-nitro-N-phthalimidoethan-1-amine	92
5	3-Chloro-β-nitrostyrene	2-chloro-1-(3-chlorophenyl)-2-nitro-N-phthalimidoethan-1-amine	88
6	2-Chloro-β-nitrostyrene	2-chloro-1-(2-chlorophenyl)-2-nitro-N-phthalimidoethan-1-amine	78
7	4-Bromo-β-nitrostyrene	2-chloro-1-(4-bromophenyl)-2-nitro-N-phthalimidoethan-1-amine	90
8	4-Nitro-β-nitrostyrene	2-chloro-1-(4-nitrophenyl)-2-nitro-N-phthalimidoethan-1-amine	65

Experimental Protocol

General Procedure for Aminochlorination of β-Nitrostyrenes:

• To a dry reaction tube, add the desired β-nitrostyrene (0.5 mmol, 1.0 equiv.), N-Chlorophthalimide (1.5 mmol, 3.0 equiv.), and sodium hydroxide (1.5 mmol, 3.0 equiv.).

• Under a nitrogen atmosphere, add freshly distilled dichloromethane (B109758) (CH₂Cl₂) (3.0 mL).

• Stir the reaction mixture at room temperature for 48 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (B76179) (Na₂SO₃) (2.0 mL).

• Filter the solid precipitates and extract the filtrate with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to afford the desired product.

Diagrams

Caption: Experimental workflow for the NaOH-mediated aminochlorination.

Caption: Proposed mechanism for NaOH-mediated aminochlorination.

II. Lewis Acid-Catalyzed Intermolecular Haloamidation of Simple Alkenes

This protocol is suitable for a broader range of unactivated and simple alkenes. The use of a Lewis acid catalyst, such as silver tetrafluoroborate (B81430) (AgBF₄), facilitates the haloamidation reaction.

Reaction Mechanism

The reaction is believed to proceed via a halogenium ion intermediate. The Lewis acid coordinates to the carbonyl group of the N-Chlorophthalimide, enhancing the electrophilicity of the chlorine atom and promoting the formation of the halogenium ion upon reaction with the alkene. Subsequent nucleophilic attack by the phthalimide nitrogen on the more substituted carbon of the halogenium ion leads to the final product.

Quantitative Data

While a detailed substrate scope table with specific yields for the N-Chlorophthalimide reaction was not available in the cited literature, the method has been reported to be effective for a broad range of olefins, affording vicinal haloamines in good yields with high regioselectivity and diastereoselectivity. For cyclic alkenes, excellent diastereoselectivity is typically observed, while acyclic alkenes tend to yield Markovnikov-type adducts with good regioselectivity.

Experimental Protocol

General Procedure for AgBF₄-Catalyzed Haloamidation of Alkenes:

Note: This is a representative protocol based on similar haloamidation reactions, as a detailed procedure specifically for N-Chlorophthalimide was not fully available.

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add N-Chlorophthalimide (1.0 equiv.) and the Lewis acid catalyst, AgBF₄ (5-10 mol%).

• Add the desired dry solvent (e.g., dichloromethane or acetonitrile).

• Cool the mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add the alkene (1.2-1.5 equiv.) to the reaction mixture.

• Allow the reaction to stir at the specified temperature and monitor by TLC or GC-MS until the starting material is consumed.

• Upon completion, quench the reaction with a suitable quenching agent (e.g., saturated aqueous sodium thiosulfate (B1220275) or sodium bicarbonate).

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Diagrams

Caption: Experimental workflow for Lewis acid-catalyzed haloamidation.

Caption: Proposed mechanism for Lewis acid-catalyzed haloamidation.

III. Safety and Handling

• N-Chlorophthalimide: Is an oxidizing agent and should be handled with care. Avoid contact with skin and eyes. Use in a well-ventilated fume hood.

• Lewis Acids (e.g., AgBF₄): Are corrosive and moisture-sensitive. Handle under an inert atmosphere.

• Solvents: Use appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling all chemicals and solvents.

These protocols provide a solid foundation for the application of N-Chlorophthalimide in the haloamination of alkenes. Researchers are encouraged to optimize conditions for their specific substrates to achieve the best results.

N-Chlorophthalimide (NCPI) Mediated Oxidation of Alcohols: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Chlorophthalimide (NCPI) is an N-haloimide reagent recognized for its role as an oxidant in organic synthesis. While its application in the oxidation of aldoses to aldonic acids has been studied from a mechanistic and kinetic perspective, detailed, standardized protocols for the selective oxidation of primary and secondary alcohols to aldehydes and ketones are not extensively documented in readily available literature. This document aims to provide a comprehensive overview of the known applications of NCPI in oxidation reactions, drawing parallels from related procedures to propose a general protocol. It includes a summary of reaction principles, a generalized experimental workflow, and a discussion of the reaction mechanism.

Introduction

The oxidation of alcohols to carbonyl compounds is a fundamental transformation in organic chemistry, crucial for the synthesis of a vast array of intermediates and active pharmaceutical ingredients. A variety of reagents have been developed for this purpose, ranging from chromium-based oxidants to milder, more selective systems. N-Chlorophthalimide (NCPI) belongs to the class of N-halo reagents, which can act as a source of electrophilic halogen. The reactivity of NCPI has been primarily investigated in the context of oxidizing carbohydrates. In these studies, NCPI has been shown to effectively oxidize the aldehydic group of aldoses to carboxylic acids (aldonic acids) in aqueous acetic acid medium.[1][2] The reaction exhibits first-order dependence on the concentration of NCPI.[1][2]

While direct and detailed protocols for the oxidation of simple primary and secondary alcohols to aldehydes and ketones are not well-documented, the principles observed in aldose oxidation can inform a general approach to this transformation. The primary alcoholic group can be converted to an aldehyde, and secondary alcohols to ketones.[1]

Reaction Mechanism and Principles

The oxidation mediated by NCPI is believed to proceed through a mechanism involving the transfer of a positive chlorine ion (Cl+) from the nitrogen atom of NCPI to the substrate. In the case of aldose oxidation, it is proposed that the reactive species H₂O⁺Cl forms an activated complex with the aldehydic group in a pre-equilibrium step.[1] This complex then decomposes in a rate-determining step to yield the oxidized product, phthalimide (B116566), and hydrochloric acid.[1]

A similar pathway can be postulated for the oxidation of alcohols. The alcohol's oxygen atom would act as a nucleophile, attacking the electrophilic chlorine of NCPI. Subsequent elimination of HCl and phthalimide would lead to the formation of the corresponding aldehyde or ketone.

Proposed General Experimental Protocol

Note: The following protocol is a generalized procedure based on related N-haloimide oxidations and the conditions reported for aldose oxidation by NCPI.[2] Optimization of solvent, temperature, and reaction time will be necessary for specific substrates.

Materials:

• Alcohol substrate

• N-Chlorophthalimide (NCPI)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Acetonitrile, or aqueous Acetic Acid[2])

• Inert gas (Nitrogen or Argon)

• Reagents for workup and purification (e.g., sodium thiosulfate (B1220275) solution, sodium bicarbonate solution, brine, anhydrous magnesium sulfate, silica (B1680970) gel)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add the alcohol substrate and the chosen anhydrous solvent.

• Add N-Chlorophthalimide (typically 1.0 to 1.5 molar equivalents relative to the alcohol) to the solution in one portion or portion-wise.

• Stir the reaction mixture at room temperature or a specified temperature. The progress of the reaction should be monitored by an appropriate method, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted NCPI.

• If the reaction was conducted in an organic solvent, wash the mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldehyde or ketone.

Data Presentation

Entry	Substrate (Alcohol)	Product (Aldehyde/Ketone)	Molar Ratio (Substrate:NCPI)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Benzyl Alcohol	Benzaldehyde	e.g., 1:1.1	DCM	RT	e.g., 4	TBD
2	Cyclohexanol	Cyclohexanone	e.g., 1:1.1	DCM	RT	e.g., 6	TBD
3	1-Octanol	1-Octanal	e.g., 1:1.2	MeCN	40	e.g., 5	TBD
4	2-Octanol	2-Octanone	e.g., 1:1.2	MeCN	40	e.g., 8	TBD

TBD: To Be Determined experimentally.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the N-Chlorophthalimide mediated oxidation of an alcohol.

References

• 1. ijsdr.org [ijsdr.org]
• 2. ijrti.org [ijrti.org]

Application Notes and Protocols for N-Chlorophthalimide in the Gassman Ortho-Alkylation of Aromatic Amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of N-Chlorophthalimide as a mild and efficient reagent in the Gassman ortho-alkylation of aromatic amines. This method offers a valuable pathway for the synthesis of ortho-functionalized anilines, which are key intermediates in the development of pharmaceuticals and other bioactive molecules.

Introduction

The Gassman reaction is a powerful tool for the synthesis of substituted indoles and oxindoles. A key step in this reaction cascade is the ortho-alkylation of an aromatic amine. This is achieved through the generation of a chloramine (B81541) intermediate from the parent aniline (B41778), followed by reaction with a thioether to form a sulfonium (B1226848) salt, which then undergoes a[1][2]-sigmatropic rearrangement to introduce an alkyl group at the ortho position.

Traditionally, harsh chlorinating agents have been used for the initial chlorination step. However, N-Chlorophthalimide has emerged as a mild and efficient alternative, allowing the reaction to proceed under gentle conditions. This is particularly advantageous when working with sensitive or complex substrates. While often employed in a one-pot synthesis of heterocyclic compounds, the initial ortho-alkylation step can be controlled to yield the ortho-alkylated aromatic amine intermediate.

Application: Synthesis of an Ortho-Alkylated α-Amidosulfide

This protocol details the synthesis of an α-amidosulfide, which represents the ortho-alkylated product of the Gassman reaction, using N-Chlorophthalimide as the chlorinating agent. This intermediate can then be used in subsequent synthetic steps, such as cyclization to form oxindoles.

Experimental Protocol: Synthesis of 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide

This protocol is adapted from the work of Cybulski, M., et al. in the synthesis of a key intermediate for the drug Nepafenac.[3]

Materials:

• Substituted aniline (e.g., 2-amino-3-benzoylphenylamine)

• 2-(methylthio)acetamide (B153749)

• N-Chlorophthalimide

• Dichloromethane (B109758) (CH₂Cl₂)

• Triethylamine (B128534) (Et₃N)

• Argon or Nitrogen atmosphere

• Standard laboratory glassware and stirring equipment

• Cooling bath (e.g., ice-water or dry ice-acetone)

Procedure:

• Chloramine Formation:

  • In a round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the substituted aniline (1.0 eq) in anhydrous dichloromethane.

  • Cool the solution to -78 °C using a dry ice-acetone bath.

  • Add a solution of N-Chlorophthalimide (1.0 eq) in anhydrous dichloromethane dropwise to the cooled aniline solution.

  • Stir the reaction mixture at -78 °C for 30 minutes.

• Sulfonium Salt Formation and Rearrangement:

  • To the cold reaction mixture, add 2-(methylthio)acetamide (1.0 eq).

  • Continue stirring at -78 °C for an additional 30 minutes.

  • Slowly add triethylamine (2.0 eq) to the reaction mixture.

  • Allow the reaction to gradually warm to room temperature and stir for 12-24 hours.

• Work-up and Purification:

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Filter and concentrate the organic phase under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired α-amidosulfide.

Quantitative Data

The following table summarizes the yields for the synthesis of 3-(methylthio)oxindoles from various substituted anilines using N-Chlorophthalimide in a modified Gassman reaction. The formation of these products proceeds through the ortho-alkylated α-amidosulfide intermediate.[3]

Starting Aniline	Product (3-(methylthio)oxindole)	Yield (%)
Aniline	3-(Methylthio)oxindole	75
4-Methylaniline	5-Methyl-3-(methylthio)oxindole	82
4-Methoxyaniline	5-Methoxy-3-(methylthio)oxindole	85
4-Chloroaniline	5-Chloro-3-(methylthio)oxindole	78
2-Aminobenzophenone	7-Benzoyl-3-(methylthio)oxindole	65

Reaction Mechanism and Workflow

The following diagrams illustrate the signaling pathway of the Gassman ortho-alkylation and the experimental workflow.

Caption: Mechanism of the Gassman ortho-alkylation using N-Chlorophthalimide.

Caption: Experimental workflow for the ortho-alkylation of an aromatic amine.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. d-nb.info [d-nb.info]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Application Notes and Protocols: Synthesis of Vicinal Diamines Using N-Chlorophthalimide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for a proposed synthetic route to vicinal diamines utilizing N-Chlorophthalimide. Vicinal diamines are crucial structural motifs in numerous biologically active molecules and chiral ligands. The following protocols outline a two-step approach involving the aminochlorination of an alkene followed by nucleophilic substitution.

Proposed Synthetic Pathway

The synthesis of vicinal diamines from alkenes using N-Chlorophthalimide can be envisioned as a two-step process. The initial step involves the addition of a nitrogen (via the phthalimide (B116566) group) and a chlorine atom across the double bond of an alkene. The resulting β-chloroamine derivative then undergoes nucleophilic substitution with an amine to furnish the desired vicinal diamine.

Caption: Proposed two-step synthesis of vicinal diamines.

Step 1: Aminochlorination of Alkenes

This step focuses on the synthesis of a β-chloro-N-phthalimido alkane from an alkene and N-Chlorophthalimide. This transformation can be initiated by a radical mechanism, often promoted by light or a radical initiator.

Experimental Protocol: Photochemical Aminochlorination

This protocol is adapted from procedures for photochemical aminochlorination of alkenes.[1]

Materials:

• Alkene (1.0 equiv)

• N-Chlorophthalimide (1.2 equiv)

• Dichloromethane (B109758) (CH₂Cl₂) (0.1 M)

• Inert atmosphere (Argon or Nitrogen)

• UVA LED lamp (370 nm)

Procedure:

• In a quartz reaction vessel, dissolve the alkene (1.0 equiv) and N-Chlorophthalimide (1.2 equiv) in dichloromethane to a concentration of 0.1 M.

• Purge the solution with argon or nitrogen for 15 minutes to remove oxygen.

• Seal the vessel and place it at a fixed distance from a UVA LED lamp (370 nm).

• Irradiate the mixture at room temperature while stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the β-chloro-N-phthalimido alkane.

Reaction Mechanism: Radical Aminochlorination

The proposed mechanism involves the homolytic cleavage of the N-Cl bond in N-Chlorophthalimide upon photo-irradiation, generating a phthalimidyl radical and a chlorine radical. The phthalimidyl radical adds to the alkene, forming a carbon-centered radical intermediate. This intermediate then abstracts a chlorine atom from another molecule of N-Chlorophthalimide to yield the product and propagate the radical chain.

Caption: Proposed radical mechanism for aminochlorination.

Expected Data

The yields for this type of reaction can vary significantly based on the alkene substrate.

Alkene Substrate	Product	Yield (%)
Styrene	2-Chloro-1-phenyl-1-(phthalimido)ethane	60-75
Cyclohexene	1-Chloro-2-(phthalimido)cyclohexane	55-70
1-Octene	1-Chloro-2-(phthalimido)octane	40-55

Note: These are estimated yields based on similar aminochlorination reactions and may require optimization.

Step 2: Synthesis of Vicinal Diamines via Nucleophilic Substitution

The β-chloro-N-phthalimido alkane synthesized in the first step is a versatile intermediate for the introduction of a second amine functionality. The chlorine atom can be displaced by a primary or secondary amine to form the vicinal diamine. The phthalimide group can then be removed under standard conditions (e.g., hydrazine (B178648) treatment) to yield the free diamine.

Experimental Protocol: Amination and Deprotection

Materials:

• β-Chloro-N-phthalimido alkane (1.0 equiv)

• Primary or Secondary Amine (e.g., Benzylamine, Aniline) (2.5 equiv)

• Acetonitrile (B52724) (CH₃CN) or Dimethylformamide (DMF) (0.2 M)

• Hydrazine monohydrate (for deprotection)

• Ethanol (for deprotection)

Procedure: Amination

• Dissolve the β-chloro-N-phthalimido alkane (1.0 equiv) in acetonitrile or DMF.

• Add the desired primary or secondary amine (2.5 equiv) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove excess amine and salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude N-protected vicinal diamine.

Procedure: Deprotection (Gabriel Synthesis Variation)

• Dissolve the crude N-protected vicinal diamine in ethanol.

• Add hydrazine monohydrate (5.0 equiv) and heat the mixture to reflux for 4-6 hours.

• A white precipitate (phthalhydrazide) will form.

• Cool the reaction mixture to room temperature and filter off the precipitate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dilute hydrochloric acid and wash with dichloromethane to remove any remaining non-basic impurities.

• Basify the aqueous layer with sodium hydroxide (B78521) solution until pH > 12.

• Extract the aqueous layer with dichloromethane (3 x).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield the vicinal diamine.

Reaction Workflow

Caption: Workflow for the synthesis of vicinal diamines.

Expected Data

The yields for the substitution and deprotection steps are generally good.

β-Chloro-N-phthalimido Alkane	Amine	Vicinal Diamine Product	Overall Yield (2 steps, %)
2-Chloro-1-phenyl-1-(phthalimido)ethane	Benzylamine	N-Benzyl-1-phenylethane-1,2-diamine	70-85
1-Chloro-2-(phthalimido)cyclohexane	Aniline	N-Phenylcyclohexane-1,2-diamine	65-80
1-Chloro-2-(phthalimido)octane	Butylamine	N-Butyloctane-1,2-diamine	60-75

Note: Yields are estimates and will depend on the specific substrates and reaction conditions.

Safety and Handling

• N-Chlorophthalimide is a skin and eye irritant and may cause respiratory irritation.[2] Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Dichloromethane is a suspected carcinogen. Handle with care in a fume hood.

• Hydrazine is toxic and corrosive. Handle with extreme caution in a fume hood and use appropriate PPE.

Conclusion

The described two-step protocol offers a viable method for the synthesis of vicinal diamines from alkenes using N-Chlorophthalimide as a key reagent. This approach leverages a photochemical aminochlorination followed by a nucleophilic substitution and deprotection sequence. The modularity of the second step allows for the introduction of a variety of amine substituents, making this a flexible strategy for accessing a diverse range of vicinal diamine products for applications in drug discovery and materials science.

References

• 1. Photochemical Aminochlorination of Alkenes - ChemistryViews [chemistryviews.org]
• 2. N-Chlorophthalimide | C8H4ClNO2 | CID 18997 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of α-Amino Nitro Compounds using N-Chlorophthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-Amino nitro compounds are valuable synthetic intermediates in organic chemistry, serving as precursors to a variety of biologically active molecules, including α-amino acids and vicinal diamines. The introduction of both an amino and a nitro group at the α-position of an alkyl chain presents a unique synthetic challenge. This document outlines a two-step methodology for the preparation of α-amino nitro compounds, commencing with the aminohalogenation of β-nitrostyrenes using N-Chlorophthalimide.

N-Chlorophthalimide serves as an efficient and commercially available source of both nitrogen and chlorine. The initial reaction involves the aminohalogenation of β-nitrostyrenes, which yields vicinal chloroamino nitroalkanes with good yields and high regioselectivity.[1] Subsequent reductive dechlorination of the intermediate furnishes the desired α-amino nitro compounds. While the initial aminohalogenation step is well-documented, the specific protocol for the selective dechlorination is less prevalent in the literature. This document provides a detailed protocol for the first step based on available data and proposes a plausible protocol for the second step based on established principles of selective reductive dehalogenation.

Experimental Protocols

Part 1: Synthesis of Vicinal Chloroamino Nitroalkanes via Aminochlorination of β-Nitrostyrenes

This protocol is based on the reported aminohalogenation of β-nitrostyrenes using N-Chlorophthalimide.[1]

Materials:

• β-Nitrostyrene derivative

• N-Chlorophthalimide (NCP)

• Sodium hydroxide (B78521) (NaOH)

• Appropriate solvent (e.g., acetonitrile)

• Standard laboratory glassware and stirring equipment

• Purification supplies (e.g., silica (B1680970) gel for column chromatography)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the β-nitrostyrene derivative (1.0 eq.) in the chosen solvent.

• Add N-Chlorophthalimide (1.1 eq.) to the solution.

• Slowly add a solution of sodium hydroxide (1.2 eq.) to the reaction mixture.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, quench the mixture with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the vicinal chloroamino nitroalkane.

Part 2: Proposed Protocol for the Reductive Dechlorination to α-Amino Nitro Compounds

Disclaimer: The following protocol is a proposed method based on general principles of selective reductive dehalogenation, as a specific, detailed protocol for this transformation was not available in the reviewed literature. Optimization of reaction conditions may be necessary for specific substrates.

The key challenge in this step is the selective reduction of the carbon-chlorine bond without affecting the nitro group or the phthalimide (B116566) protecting group. Mild reducing agents are therefore required.

Materials:

• Vicinal chloroamino nitroalkane (from Part 1)

• Tris(trimethylsilyl)silane (TTMSS)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk line)

• Heating and stirring equipment

• Purification supplies

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the vicinal chloroamino nitroalkane (1.0 eq.) and dissolve it in anhydrous toluene.

• Add Tris(trimethylsilyl)silane (1.5 eq.) to the solution.

• Add a catalytic amount of Azobisisobutyronitrile (AIBN) (0.1 eq.).

• Heat the reaction mixture to 80-90 °C and stir. Monitor the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the α-amino nitro compound.

Data Presentation

The following table summarizes the reported yields for the aminohalogenation of various β-nitrostyrene substrates with N-Chlorophthalimide to form vicinal chloroamino nitroalkanes.[1]

Entry	β-Nitrostyrene Substrate	Product	Yield (%)
1	β-Nitrostyrene	2-Chloro-N-(1-nitro-2-phenylethyl)phthalimide	85
2	4-Methyl-β-nitrostyrene	2-Chloro-N-(1-nitro-2-(p-tolyl)ethyl)phthalimide	82
3	4-Methoxy-β-nitrostyrene	2-Chloro-N-(2-(4-methoxyphenyl)-1-nitroethyl)phthalimide	88
4	4-Chloro-β-nitrostyrene	2-Chloro-N-(2-(4-chlorophenyl)-1-nitroethyl)phthalimide	78
5	2-Chloro-β-nitrostyrene	2-Chloro-N-(2-(2-chlorophenyl)-1-nitroethyl)phthalimide	75

Visualizations

Reaction Pathway and Mechanism

The following diagrams illustrate the overall synthetic workflow and the proposed mechanism for the initial aminohalogenation step.

Caption: Synthetic workflow for the preparation of α-amino nitro compounds.

References

• 1. Progress in Stereoselective Haloamination of Olefins | MDPI [mdpi.com]

Application Notes: N-Chlorophthalimide in Photochemical C-H Amination

Introduction

Direct C-H amination is a powerful transformation in organic synthesis, enabling the streamlined construction of carbon-nitrogen bonds, which are ubiquitous in pharmaceuticals and bioactive molecules. Photochemical methods, utilizing visible light to initiate radical processes under mild conditions, represent a green and attractive approach. While various nitrogen sources have been explored, this note focuses on the application and limitations of N-Chlorophthalimide as a potential reagent for the photochemical C-H amination of sp³ C-H bonds in amides.

Challenges and Efficacy

Recent studies have investigated the use of N-haloimides for the metal-free, visible-light-induced C(sp³)-H amination of amides. These reactions proceed without an external photocatalyst or initiator, offering a simplified and environmentally friendly protocol. However, within the family of N-halophthalimides, the choice of the halogen atom has been shown to be critical for reaction efficiency.

Specifically, in a comparative study on the amination of dimethylacetamide, N-Chlorophthalimide was found to be largely ineffective. The reaction using N-Chlorophthalimide resulted in an almost complete shutdown of reactivity, affording the desired aminated product in only a 4% yield. This is in stark contrast to N-bromophthalimide, which provided a 65% yield under identical conditions[1]. This suggests that the N-Cl bond is less susceptible to the key bond cleavage steps in the proposed reaction mechanism compared to the N-Br bond.

Data Presentation: Comparison of N-Haloimide Reagents

The following table summarizes the yields obtained for the photochemical amination of dimethylacetamide (2a) with different N-haloimide reagents, highlighting the inefficiency of N-Chlorophthalimide.

Entry	N-Haloimide Reagent	Product	Yield (%)
1	N-Bromophthalimide	3aa	65
2	N-Chlorophthalimide	3aa	4

Data sourced from Pan et al.[1]. Reaction conditions: N-haloimide (0.2 mmol), dimethylacetamide (1.0 mmol), LiOtBu (0.2 mmol), in 1.0 mL of PhCl, irradiated with blue light overnight at 35 °C.

Experimental Protocols

The following protocol is for the attempted photochemical C-H amination of dimethylacetamide using N-Chlorophthalimide, as described in the literature. It is provided for informational purposes to detail the conditions under which the low yield was observed.

General Procedure for Photochemical C(sp³)-H Amination

Materials:

• N-Chlorophthalimide

• Dimethylacetamide (2a)

• Lithium tert-butoxide (LiOtBu)

• Chlorobenzene (B131634) (PhCl), anhydrous

• Reaction vessel (e.g., Schlenk tube or vial with a screw cap)

• Magnetic stirrer

• Blue LED lamp (as a visible light source)

Procedure:

• To a dry reaction vessel equipped with a magnetic stir bar, add N-Chlorophthalimide (0.2 mmol, 1.0 equiv).

• Add lithium tert-butoxide (LiOtBu) (0.2 mmol, 1.0 equiv).

• Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous chlorobenzene (1.0 mL).

• Add dimethylacetamide (1.0 mmol, 5.0 equiv) to the mixture.

• Seal the reaction vessel and place it approximately 5-10 cm from a blue LED lamp.

• Irradiate the mixture with the blue light at room temperature. The heat from the lamp may raise the internal temperature to approximately 35 °C.

• Stir the reaction overnight (approximately 12-16 hours).

• Upon completion, the reaction mixture can be analyzed by standard techniques (e.g., GC-MS, NMR) to determine product yield. For isolation, standard chromatographic purification procedures would be followed.

Note: This protocol with N-Chlorophthalimide resulted in a 4% yield of the aminated product[1]. For higher yields, N-bromophthalimide or N-halosaccharins are recommended under similar conditions[1].

Visualizations

Proposed Reaction Mechanism

The proposed mechanism for the photochemical C-H amination using N-haloimides involves the formation of an electron donor-acceptor (EDA) complex between the N-haloimide and lithium tert-butoxide. Visible light absorption initiates a single-electron transfer (SET) to generate a tert-butoxyl radical and a radical anion of the N-haloimide. The tert-butoxyl radical then abstracts a hydrogen atom from the substrate, and the resulting carbon-centered radical couples with the phthalimidyl radical, which is formed upon fragmentation of the radical anion[1].

Caption: Proposed reaction mechanism for photochemical C-H amination.

Experimental Workflow

The diagram below outlines the general workflow for setting up the photochemical C-H amination experiment.

Caption: General workflow for photochemical C-H amination experiments.

The available data strongly indicates that N-Chlorophthalimide is not a suitable reagent for photocatalytic C-H amination of amides under the reported metal-free, visible-light-mediated conditions. Researchers and drug development professionals seeking to perform such transformations should instead consider more effective alternatives like N-bromophthalimide or N-halosaccharins, which have demonstrated significantly higher yields in analogous reactions[1]. The choice of the N-haloimide appears to be a critical parameter, likely influencing the stability and reactivity of the key imidyl radical intermediate.

References

• 1. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Application Notes and Protocols for N-Chlorophthalimide Reactions under Non-Aqueous Conditions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chlorophthalimide (NCP) is a versatile and efficient reagent for a variety of transformations in organic synthesis.[1][2][3] Its stability, ease of handling, and reactivity as a source of electrophilic chlorine make it a valuable tool for chlorination and oxidation reactions.[2] These application notes provide detailed experimental protocols for key reactions utilizing N-Chlorophthalimide under non-aqueous conditions, catering to the needs of researchers in academia and the pharmaceutical industry. The protocols outlined below focus on the synthesis of valuable intermediates such as 3-(methylthio)oxindoles via the Gassman ortho-alkylation of anilines and the aminochlorination of β-nitrostyrenes.

Physicochemical Properties of N-Chlorophthalimide

Property	Value	Reference
CAS Number	3481-09-2	[2]
Molecular Formula	C₈H₄ClNO₂	[2]
Molecular Weight	181.58 g/mol	[2]
Appearance	White to off-white crystalline powder	[2]
Melting Point	188-198 °C	[2]
Purity	≥ 95% (HPLC)	[2]

Experimental Workflow

The following diagram outlines a general workflow for conducting reactions with N-Chlorophthalimide under non-aqueous and inert conditions.

General experimental workflow for NCP reactions.

Application 1: Gassman Ortho-Alkylation of Anilines for the Synthesis of 3-(Methylthio)oxindoles

The Gassman ortho-alkylation provides an efficient route to synthesize 3-(methylthio)oxindoles, which are important precursors for various biologically active compounds. This modified protocol utilizes N-Chlorophthalimide as a mild and effective chlorinating agent for the in-situ generation of the key chloro-sulfonium intermediate from an α-(methylthio)acetamide.

Reaction Principle

Gassman ortho-alkylation reaction scheme.

Experimental Protocol

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add the substituted aniline (1.0 equiv.) and 2-(methylthio)acetamide (1.1 equiv.).

• Solvent Addition: Add anhydrous dichloromethane (B109758) (DCM) to the flask to achieve a starting material concentration of approximately 0.2 M.

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Addition of N-Chlorophthalimide: Slowly add a solution of N-Chlorophthalimide (1.1 equiv.) in anhydrous DCM to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• Formation of α-Amidosulfide: Stir the reaction mixture at -78 °C for 1 hour.

• Cyclization: Add triethylamine (B128534) (2.5 equiv.) to the reaction mixture and allow it to warm to room temperature. Stir for an additional 12-16 hours.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford the desired 3-(methylthio)oxindole.[4]

Data Presentation: Substrate Scope

Entry	Aniline Derivative	Product	Yield (%)
1	Aniline	3-(Methylthio)oxindole	75
2	4-Methoxyaniline	5-Methoxy-3-(methylthio)oxindole	82
3	4-Chloroaniline	5-Chloro-3-(methylthio)oxindole	68
4	2-Benzoylaniline	2-(2-Amino-3-benzoylphenyl)-2-(methylthio)acetamide*	85

*Intermediate before cyclization, a key step in the synthesis of Nepafenac.[4]

Application 2: Regioselective Aminochlorination of β-Nitrostyrenes

N-Chlorophthalimide serves as an excellent source of both nitrogen and chlorine for the regioselective aminochlorination of β-nitrostyrenes. This reaction provides access to vicinal chloroamino nitroalkanes, which are versatile synthetic intermediates.

Reaction Principle

Aminochlorination of β-nitrostyrenes.

Experimental Protocol

• Reaction Setup: In a dry reaction tube under a nitrogen atmosphere, add the β-nitrostyrene derivative (0.5 mmol, 1.0 equiv.), N-Chlorophthalimide (1.5 mmol, 3.0 equiv.), and sodium hydroxide (B78521) (1.5 mmol, 3.0 equiv.).

• Solvent Addition: Add freshly distilled, anhydrous dichloromethane (3.0 mL).

• Reaction: Stir the mixture at room temperature for 48 hours.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (B76179) (2.0 mL).

• Extraction: Filter off any solid precipitates and extract the filtrate with dichloromethane (3 x 15 mL).

• Purification: Combine the organic phases, wash with brine, and dry over anhydrous sodium sulfate. After removing the solvent under reduced pressure, purify the crude product by flash column chromatography.

Data Presentation: Substrate Scope

Entry	β-Nitrostyrene Derivative (Substituent)	Yield (%)
1	H	85
2	4-CH₃	88
3	4-OCH₃	92
4	4-Cl	78
5	4-NO₂	72
6	2-Cl	80

Further Applications and Considerations

N-Chlorophthalimide is also a competent reagent for the chlorination of other substrates such as alkenes and the oxidation of alcohols and sulfides under non-aqueous conditions. However, detailed and reproducible protocols for these transformations are less commonly reported compared to other N-haloimides like N-chlorosuccinimide. Researchers are encouraged to adapt existing procedures for other N-halo reagents, with careful optimization of reaction conditions such as solvent, temperature, and stoichiometry. For instance, the oxidation of secondary alcohols to ketones can be explored in solvents like acetonitrile (B52724) or dichloromethane, potentially with radical initiators if a free-radical pathway is desired. Similarly, the chlorination of simple alkenes like cyclohexene (B86901) can be attempted in halogenated solvents at low temperatures to favor electrophilic addition over radical pathways.

Safety Information

N-Chlorophthalimide is an irritant. It is advisable to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Disclaimer: The protocols and information provided in these application notes are intended for use by qualified professionals. All experiments should be conducted with appropriate safety precautions. The author and publisher are not liable for any damages or injuries resulting from the use of this information.

References

• 1. CN1059906A - Cyclohexane chlorination process for obtaining n-cyclohexyl thiophthalimide - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

N-Chlorophthalimide: A Versatile Reagent for Pharmaceutical Intermediate Synthesis

Application Notes and Protocols

Introduction

N-Chlorophthalimide (NCP) is a stable, crystalline solid that serves as an effective electrophilic chlorinating and oxidizing agent in organic synthesis. Its ease of handling and selectivity make it a valuable reagent in the pharmaceutical industry for the synthesis of complex molecular architectures and key pharmaceutical intermediates. These application notes provide detailed protocols for the use of N-Chlorophthalimide in two notable applications: the synthesis of a key intermediate for the non-steroidal anti-inflammatory drug (NSAID) Nepafenac (B1678188), and the preparation of vicinal diamines, which are important building blocks in many biologically active compounds.

Applications in Pharmaceutical Intermediate Synthesis

N-Chlorophthalimide has demonstrated its utility in several key transformations relevant to pharmaceutical synthesis:

• Gassman Ortho-Alkylation for Nepafenac Intermediate Synthesis: NCP is employed as a mild and efficient chlorinating agent in a modification of the Gassman reaction to synthesize a crucial intermediate for Nepafenac. This reaction involves the ortho-alkylation of an aromatic amine.

• Synthesis of Vicinal Diamine Precursors: NCP serves as both a nitrogen and chlorine source in the aminochlorination of alkenes. This reaction provides a direct route to vicinal chloroamino compounds, which are versatile precursors for the synthesis of 1,2-diamines.

Application 1: Synthesis of a Key Intermediate for Nepafenac

This protocol details the synthesis of 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide, a key intermediate in the preparation of Nepafenac, using N-Chlorophthalimide in a Gassman-type ortho-alkylation reaction.[1]

Reaction Scheme

Caption: General reaction scheme for the synthesis of a Nepafenac intermediate.

Experimental Protocol

Materials:

• 2-Aminobenzophenone

• 2-(Methylthio)acetamide

• N-Chlorophthalimide (NCP)

• Triethylamine (B128534) (TEA)

• Dichloromethane (B109758) (CH₂Cl₂)

• Hydrochloric acid (HCl), 1 M

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• To a stirred solution of 2-aminobenzophenone (1.0 eq) and 2-(methylthio)acetamide (1.2 eq) in anhydrous dichloromethane (10 mL/mmol of 2-aminobenzophenone) under a nitrogen atmosphere at 0 °C, add N-Chlorophthalimide (1.2 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at 0 °C for 1 hour.

• Slowly add triethylamine (2.5 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl (5 mL/mmol of 2-aminobenzophenone).

• Separate the organic layer and wash sequentially with saturated NaHCO₃ solution (2 x 5 mL/mmol) and brine (5 mL/mmol).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to afford the desired product, 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide.

Quantitative Data

Reactant/Product	Molecular Weight ( g/mol )	Stoichiometric Ratio	Yield (%)
2-Aminobenzophenone	197.24	1.0	-
2-(Methylthio)acetamide	105.17	1.2	-
N-Chlorophthalimide	181.58	1.2	-
2-(2-Amino-3-benzoylphenyl)-2-(methylthio)acetamide	314.41	-	Not Specified

Note: Specific yield data was not available in the cited literature.

Application 2: Synthesis of Vicinal Chloroamino Nitroalkanes as Diamine Precursors

This protocol describes the aminochlorination of β-nitrostyrene using N-Chlorophthalimide to synthesize a vicinal chloroamino nitroalkane, a precursor to vicinal diamines.[2]

Reaction Scheme

Caption: Aminochlorination of β-nitrostyrene using N-Chlorophthalimide.

Experimental Protocol

Materials:

• β-Nitrostyrene

• N-Chlorophthalimide (NCP)

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a solution of β-nitrostyrene (0.5 mmol) in dichloromethane (3 mL) in a round-bottom flask, add N-Chlorophthalimide (1.5 mmol).

• Add sodium hydroxide (1.5 mmol, 3.0 eq) to the mixture.

• Stir the reaction mixture vigorously at room temperature under a nitrogen atmosphere.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Upon completion, quench the reaction by adding water (5 mL).

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate eluent system to yield the vicinal chloroamino nitroalkane.

Quantitative Data for Various β-Nitrostyrenes[2]

Entry	Substrate (β-Nitrostyrene Derivative)	Product	Yield (%)
1	Phenyl	1-Chloro-2-nitro-1-phenyl-2-(phthalimido)ethane	85
2	4-Methylphenyl	1-Chloro-2-nitro-1-(p-tolyl)-2-(phthalimido)ethane	82
3	4-Methoxyphenyl	1-Chloro-1-(4-methoxyphenyl)-2-nitro-2-(phthalimido)ethane	78
4	4-Chlorophenyl	1-Chloro-1-(4-chlorophenyl)-2-nitro-2-(phthalimido)ethane	88
5	4-Bromophenyl	1-(4-Bromophenyl)-1-chloro-2-nitro-2-(phthalimido)ethane	90
6	2-Chlorophenyl	1-Chloro-1-(2-chlorophenyl)-2-nitro-2-(phthalimido)ethane	75

Logical Workflow for Synthesis and Purification

Caption: Experimental workflow for the synthesis of vicinal chloroamino nitroalkanes.

References

• 1. WO2014207769A1 - Process for the preparation of nepafenac - Google Patents [patents.google.com]
• 2. Redirecting [linkinghub.elsevier.com]

Application of N-Chlorophthalimide in Agrochemical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

N-Chlorophthalimide (NCP) is a versatile and efficient reagent in organic synthesis, serving as a valuable chlorinating agent.[1] Its application extends to the synthesis of various intermediates crucial for the pharmaceutical and agrochemical industries.[1] In the realm of agrochemicals, N-Chlorophthalimide is particularly noted for its role in the synthesis of fungicides, offering a potent method for the introduction of chlorine atoms into molecular structures.[2][3]

This document provides detailed application notes and experimental protocols for the use of N-Chlorophthalimide in the synthesis of a key agrochemical, the fungicide Folpet (B141853).

Application: Synthesis of the Fungicide Folpet

Folpet (N-(trichloromethylthio)phthalimide) is a broad-spectrum, non-systemic, protective fungicide used to control a wide range of fungal diseases on crops.[4] The synthesis of Folpet can be achieved through the chlorination of N-methylthiophthalimide using N-Chlorophthalimide as the chlorinating agent.[2] This method presents an alternative to traditional routes that may involve highly toxic reagents like perchloromethylmercaptan.[2]

Reaction Principle

The synthesis involves the reaction of N-methylthiophthalimide with N-Chlorophthalimide, where the latter acts as a chlorine source to convert the methylthio group into a trichloromethylthio group, yielding Folpet.[2]

Quantitative Data

The following table summarizes the key quantitative data for the synthesis of Folpet using N-Chlorophthalimide as described in the literature.[2]

Parameter	Value	Reference
Molar Yield	Up to 97%	[2]
Reaction Temperature	40 - 80 °C	[2]
Reaction Time	5 - 15 hours	[2]
Solvent	Dichloromethane or Dichloroethane	[2]

Experimental Protocol: Synthesis of Folpet

This protocol is based on the synthetic methodology described in patent literature.[2]

Objective: To synthesize the fungicide Folpet via the chlorination of N-methylthiophthalimide using N-Chlorophthalimide.

Materials:

• N-methylthiophthalimide

• N-Chlorophthalimide (NCP)

• Dichloromethane (CH₂Cl₂) or Dichloroethane

• Reaction flask equipped with a magnetic stirrer, reflux condenser, and thermometer

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a clean, dry reaction flask, add N-methylthiophthalimide and the chosen solvent (dichloromethane or dichloroethane). The amount of solvent should be 2-10 times the mass of N-methylthiophthalimide.[2]

• Addition of Chlorinating Agent: To the stirred solution, add N-Chlorophthalimide.

• Reaction: Heat the reaction mixture to a temperature between 40 °C and 80 °C. Maintain this temperature and continue stirring for a period of 5 to 15 hours.[2] Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Workup: Upon completion of the reaction, cool the mixture to room temperature.

• Purification: The crude product can be purified by recrystallization from a suitable solvent to obtain pure Folpet.

Note: The specific molar ratios of reactants and detailed workup procedures may vary and should be optimized based on laboratory conditions and desired scale.

Visualizations

Reaction Scheme for the Synthesis of Folpet

Caption: Synthesis of Folpet from N-methylthiophthalimide.

Experimental Workflow

Caption: Experimental workflow for the synthesis of Folpet.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CN111808012A - Synthesis of folpet - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: N-Chlorophthalimide for the Selective Oxidation of Aldoses to Aldonic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective oxidation of aldoses to aldonic acids is a fundamental transformation in carbohydrate chemistry, crucial for the synthesis of various biologically active molecules and pharmaceutical intermediates. Aldonic acids serve as versatile building blocks in drug development, acting as precursors to lactones, amides, and other derivatives with therapeutic potential. N-Chlorophthalimide (NCP) has emerged as an efficient and selective reagent for this oxidation. This document provides detailed application notes and experimental protocols for the use of N-Chlorophthalimide in the synthesis of aldonic acids from aldoses.

Principle of the Method

N-Chlorophthalimide is an N-haloimide that acts as a source of electrophilic chlorine. In an aqueous acidic medium, it selectively oxidizes the aldehyde functional group of an aldose to a carboxylic acid, yielding the corresponding aldonic acid.[1][2] The primary alcohol and secondary hydroxyl groups of the carbohydrate are generally not affected under these conditions, ensuring high selectivity for the desired product. The reaction proceeds with a 1:1 stoichiometry between the aldose and N-Chlorophthalimide.[1][2]

Data Presentation

The following table summarizes the reaction conditions for the oxidation of various aldoses to their corresponding aldonic acids using N-Chlorophthalimide, as determined by kinetic studies. While these studies focused on reaction kinetics rather than isolated yields, they provide a solid foundation for developing preparative scale protocols.

Aldose	Oxidant	Solvent System	Temperature	Stoichiometry (Aldose:NCP)	Product	Reference
D-Glucose	N-Chlorophthalimide	Aqueous Acetic Acid	333 K (60 °C)	1:1	D-Gluconic Acid	[1]
D-Ribose	N-Chlorophthalimide	Aqueous Acetic Acid	333 K (60 °C)	1:1	D-Ribonic Acid	[1]
L-Arabinose	N-Chlorophthalimide	20% Aqueous Acetic Acid	333 K (60 °C)	1:1	L-Arabinonic Acid	[2]
D-Xylose	N-Chlorophthalimide	20% Aqueous Acetic Acid	333 K (60 °C)	1:1	D-Xylonic Acid	[2]

Experimental Protocols

This section provides a detailed, representative protocol for the oxidation of an aldose (e.g., D-glucose) to its corresponding aldonic acid using N-Chlorophthalimide on a laboratory scale.

Materials and Reagents

• D-Glucose (or other aldose)

• N-Chlorophthalimide (NCP)

• Glacial Acetic Acid

• Distilled Water

• Potassium Iodide (KI)

• Standardized Sodium Thiosulfate (B1220275) solution (Na₂S₂O₃)

• Starch indicator solution

• Calcium Carbonate (CaCO₃) or other suitable base for neutralization

• Ethanol (B145695)

• Diethyl Ether

Preparative Scale Oxidation of D-Glucose to D-Gluconic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve D-glucose (e.g., 1.80 g, 10 mmol) in a 50% aqueous acetic acid solution (e.g., 50 mL).

• Reagent Addition: To the stirred solution, add N-Chlorophthalimide (e.g., 1.82 g, 10 mmol) in portions at room temperature.

• Reaction Conditions: Heat the reaction mixture to 60 °C and maintain this temperature with stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by periodically withdrawing aliquots of the reaction mixture and determining the concentration of unconsumed N-Chlorophthalimide by iodometric titration.[1][2]

  • To a small aliquot of the reaction mixture, add an excess of potassium iodide (KI) solution.

  • The unreacted NCP will oxidize the iodide to iodine.

  • Titrate the liberated iodine with a standardized solution of sodium thiosulfate using a starch indicator. The endpoint is the disappearance of the blue color.

• Reaction Work-up and Product Isolation:

  • Once the reaction is complete (as indicated by the consumption of NCP), cool the reaction mixture to room temperature.

  • Neutralize the acetic acid by the slow addition of a suitable base, such as calcium carbonate, until the effervescence ceases. This will precipitate the aldonic acid as its calcium salt.

  • Filter the resulting precipitate (e.g., calcium gluconate) and wash it with cold water, followed by ethanol and diethyl ether.

  • The aldonic acid can be liberated from its salt by treatment with an equivalent amount of oxalic acid, followed by filtration of the insoluble calcium oxalate.

  • The filtrate containing the free aldonic acid can then be concentrated under reduced pressure to yield the product, which may be further purified by crystallization or by conversion to its corresponding lactone.

Visualizations

Proposed Reaction Mechanism

The oxidation of an aldose by N-Chlorophthalimide is proposed to proceed through the formation of an intermediate complex between the aldose and the oxidant, followed by a rate-determining step to yield the aldonic acid.

Caption: Proposed mechanism for aldose oxidation by NCP.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and isolation of aldonic acids using N-Chlorophthalimide.

References

• 1. EP1773838A1 - Synthesis of aldonolactones, aldarolactones, and aldarodilactones using gas sparging - Google Patents [patents.google.com]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]

Application Notes and Protocols for the Synthesis of N-Arylphthalimides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Arylphthalimides are a significant class of compounds in medicinal chemistry and materials science due to their diverse biological activities and valuable photophysical properties. The development of efficient synthetic routes to these molecules is of considerable interest. While various methods exist for their preparation, this document focuses on synthetic strategies for N-arylphthalimide formation, with a conceptual exploration of the potential use of N-chlorophthalimide as a nitrogen source for direct C-H arylation, a less documented pathway.

Established Synthetic Routes to N-Arylphthalimides

The most common and well-established methods for the synthesis of N-arylphthalimides involve the condensation of phthalic anhydride (B1165640) with anilines or transition metal-catalyzed cross-coupling reactions.

Condensation of Phthalic Anhydride with Anilines

This classical approach remains a widely used method for the synthesis of N-arylphthalimides. The reaction proceeds by nucleophilic attack of the aniline (B41778) on phthalic anhydride, followed by cyclization and dehydration.

General Reaction:

Figure 1. Condensation of phthalic anhydride and aniline.

Experimental Protocol:

A general procedure for the synthesis of N-phenylphthalimide is as follows:

• Reagents and Equipment:

  • Phthalic anhydride (1.0 eq)

  • Aniline (1.0 eq)

  • Glacial acetic acid (solvent)

  • Round-bottom flask equipped with a reflux condenser

  • Heating mantle

  • Stir bar

• Procedure:

  • To a round-bottom flask, add phthalic anhydride, aniline, and glacial acetic acid.

  • The mixture is heated to reflux (typically 110-120 °C) with stirring for 2-4 hours.

  • The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • After completion, the reaction mixture is cooled to room temperature.

  • The cooled mixture is poured into cold water, leading to the precipitation of the N-arylphthalimide product.

  • The precipitate is collected by vacuum filtration, washed with water, and dried.

  • Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol).

Quantitative Data:

Entry	Aryl Amine	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	Acetic Acid	120	2	>95
2	4-Methoxyaniline	Acetic Acid	120	2	92
3	4-Nitroaniline	Acetic Acid	120	4	88

Table 1. Representative yields for the synthesis of N-arylphthalimides via condensation.

Transition Metal-Catalyzed N-Arylation

Palladium and copper-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) are powerful methods for the formation of C-N bonds and can be applied to the synthesis of N-arylphthalimides, typically starting from phthalimide (B116566) and an aryl halide.

General Reaction Workflow:

Figure 2. Workflow for transition metal-catalyzed N-arylation.

Experimental Protocol (Buchwald-Hartwig type):

• Reagents and Equipment:

  • Phthalimide (1.2 eq)

  • Aryl bromide (1.0 eq)

  • Pd₂(dba)₃ (palladium source, e.g., 2 mol%)

  • Xantphos (ligand, e.g., 4 mol%)

  • Cs₂CO₃ (base, 2.0 eq)

  • Toluene (B28343) (anhydrous solvent)

  • Schlenk tube or similar reaction vessel for inert atmosphere

  • Magnetic stirrer and hotplate

• Procedure:

  • To an oven-dried Schlenk tube, add phthalimide, aryl bromide, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

  • The tube is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

  • Anhydrous toluene is added via syringe.

  • The reaction mixture is heated to 100-110 °C with vigorous stirring for 12-24 hours.

  • After cooling to room temperature, the mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through a pad of Celite.

  • The filtrate is concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel.

Quantitative Data:

Entry	Aryl Halide	Catalyst/Ligand	Base	Temperature (°C)	Time (h)	Yield (%)
1	Bromobenzene	Pd₂(dba)₃/Xantphos	Cs₂CO₃	110	18	85
2	4-Chlorotoluene	Pd(OAc)₂/SPhos	K₃PO₄	100	24	78
3	1-Bromo-4-fluorobenzene	CuI/L-proline	K₂CO₃	90	24	75

Table 2. Representative yields for transition metal-catalyzed N-arylation of phthalimide.

Conceptual Approach: Direct Arylation using N-Chlorophthalimide

Hypothetical Reaction Pathway:

This proposed pathway involves the oxidative addition of a transition metal catalyst to the N-Cl bond of N-chlorophthalimide, followed by C-H activation of the arene, and subsequent reductive elimination to form the N-arylphthalimide product.

Figure 3. Proposed catalytic cycle for Ir-catalyzed N-arylation.

Proposed Experimental Protocol (for investigation):

Disclaimer: The following protocol is hypothetical and based on related iridium-catalyzed C-H amination reactions. It would require significant optimization and verification.

• Reagents and Equipment:

  • N-Chlorophthalimide (1.0 eq)

  • Arene (e.g., benzene, toluene; used as solvent or with a co-solvent)

  • [Ir(cod)Cl]₂ (Iridium precursor, e.g., 2.5 mol%)

  • Ligand (e.g., a phosphine (B1218219) or bipyridine ligand, 5 mol%)

  • Silver salt (halide scavenger, e.g., AgSbF₆, 10 mol%)

  • Anhydrous, degassed solvent (e.g., 1,2-dichloroethane)

  • Inert atmosphere glovebox or Schlenk line technique

• Procedure:

  • In a glovebox, a reaction vessel is charged with [Ir(cod)Cl]₂, the ligand, and the silver salt.

  • The vessel is sealed and removed from the glovebox.

  • Anhydrous solvent, the arene, and N-chlorophthalimide are added under an inert atmosphere.

  • The reaction mixture is heated (e.g., 80-120 °C) with stirring for 24-48 hours.

  • Reaction progress would be monitored by techniques such as GC-MS or LC-MS.

  • Upon completion, the mixture would be cooled, filtered to remove insoluble salts, and the solvent removed under reduced pressure.

  • Purification would likely involve column chromatography.

Challenges and Considerations:

• Catalyst Selection: Identifying a suitable iridium catalyst and ligand combination would be critical.

• Reaction Conditions: Optimization of temperature, solvent, and reaction time would be necessary.

• Side Reactions: Potential side reactions include chlorination of the arene by N-chlorophthalimide.

• Scope and Limitations: The substrate scope for both the arene and potential substituted N-chlorophthalimides would need to be established.

Conclusion

The synthesis of N-arylphthalimides is a well-developed field with robust and reliable methods such as the condensation of phthalic anhydrides with anilines and transition metal-catalyzed cross-coupling reactions. These methods are recommended for researchers requiring dependable access to these compounds. The direct arylation of arenes using N-chlorophthalimide as a nitrogen source represents an area for potential synthetic innovation. The proposed iridium-catalyzed pathway, while mechanistically plausible, requires experimental validation to be established as a practical synthetic method. Researchers interested in novel C-N bond-forming reactions may find this a fruitful area for investigation.

Technical Notes & Optimization

Technical Support Center: N-Chlorophthalimide Reactions

Welcome to the Technical Support Center for N-Chlorophthalimide (NCP) reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize reaction yields and address common challenges encountered during experiments with this versatile chlorinating agent.

Frequently Asked Questions (FAQs)

Q1: What is N-Chlorophthalimide and what are its primary applications?

N-Chlorophthalimide (NCP) is a crystalline solid used as a reagent for various chlorination reactions in organic synthesis. It is known for its stability and ease of handling compared to other chlorinating agents. Its primary applications include the synthesis of pharmaceutical intermediates, agrochemicals, and other fine chemicals. For example, it is used in the synthesis of α-amino acetals, α-amino nitro compounds, and vicinal diamines.

Q2: What are the key safety precautions to take when working with N-Chlorophthalimide?

N-Chlorophthalimide is an irritant and should be handled with care. It can cause skin, eye, and respiratory irritation. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of dust or vapors.

Q3: How should N-Chlorophthalimide be stored?

N-Chlorophthalimide should be stored in a cool, dry place away from moisture, light, and heat to prevent decomposition. It is stable under neutral or weakly acidic conditions but can decompose in the presence of strong bases or nucleophiles.

Q4: What are the most common causes of low yield in N-Chlorophthalimide reactions?

Low yields in NCP reactions can stem from several factors:

• Reagent Purity: The purity of both the NCP and the substrate is crucial. Impurities can lead to side reactions or catalyst deactivation.

• Moisture: NCP and many of the intermediates in its reactions are sensitive to moisture. Ensure all glassware is oven-dried and use anhydrous solvents.

• Reaction Temperature: Temperature control is critical. Some reactions may require low temperatures to prevent side reactions, while others may need heating to proceed at a reasonable rate.

• Incorrect Stoichiometry: The molar ratio of NCP to the substrate and any catalysts or additives must be carefully controlled.

• Sub-optimal pH: The pH of the reaction can significantly affect the stability of the product and the reactivity of NCP.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during N-Chlorophthalimide reactions.

Issue 1: Low or No Product Yield

Symptoms:

• TLC or GC-MS analysis shows a large amount of unreacted starting material.

• The isolated yield of the desired product is significantly lower than expected.

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Impure N-Chlorophthalimide	Verify the purity of your NCP. If it is old or has been improperly stored, its activity may be diminished. Consider recrystallizing the NCP or purchasing a fresh batch.
Moisture in the Reaction	Ensure all glassware is thoroughly dried (flame-dried or oven-dried). Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incorrect Reaction Temperature	Optimize the reaction temperature. Try running the reaction at a lower temperature to minimize side reactions, or at a higher temperature to increase the reaction rate. Monitor the reaction progress at different temperatures.
Substrate Reactivity	For less reactive substrates, consider increasing the reaction time, temperature, or using a catalyst. For highly reactive substrates, consider using a milder solvent or lowering the reaction temperature.
Inadequate Mixing	Ensure efficient stirring throughout the reaction to maintain a homogeneous mixture and prevent localized concentration gradients.

Issue 2: Formation of Multiple Products or Impurities

Symptoms:

• TLC or other analytical methods show multiple spots in addition to the starting material and desired product.

• Difficulty in purifying the desired product.

Possible Causes and Solutions:

Potential Cause	Suggested Solution
Side Reactions	Over-chlorination can be a common side reaction. This can often be minimized by carefully controlling the stoichiometry of NCP and adding it portion-wise or via syringe pump to the reaction mixture.
Regioselectivity Issues	For substrates with multiple potential reaction sites (e.g., phenols, anilines), regioselectivity can be an issue. The choice of solvent and the presence of catalysts can influence the ortho/para selectivity. For example, in the chlorination of phenols, using a thiourea (B124793) catalyst can significantly enhance regioselectivity for either the ortho or para isomer depending on the catalyst structure.
Product Decomposition	The product may be unstable under the reaction or workup conditions. Consider performing the reaction at a lower temperature and ensure the workup is performed promptly and at a low temperature. Avoid strongly acidic or basic conditions during workup if the product is sensitive to them.
Formation of Phthalimide	Phthalimide is a common byproduct resulting from the consumption of the chloro-moiety of NCP. This can often be removed during aqueous workup or by chromatography.

Data Presentation: Reaction Yields with N-Chlorophthalimide

The following tables summarize quantitative data on the yield of various reactions using N-Chlorophthalimide under different conditions.

Table 1: Aminohalogenation of β-Nitrostyrenes

Entry	Substrate (β-Nitrostyrene)	Solvent	Base	Yield (%)	Reference
1	β-Nitrostyrene	CH₂Cl₂	NaOH	85
2	4-Chloro-β-nitrostyrene	CH₂Cl₂	NaOH	92
3	4-Methyl-β-nitrostyrene	CH₂Cl₂	NaOH	88
4	2-Chloro-β-nitrostyrene	CH₂Cl₂	NaOH	75
5	β-Nitrostyrene	CH₃CN	NaOH	78
6	β-Nitrostyrene	THF	NaOH	72

Table 2: α-Chlorination of β-Keto Esters

Entry	Substrate (β-Keto Ester)	Chlorinating Agent	Catalyst	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
1	Ethyl 2-oxocyclopentanecarboxylate	N-Chlorophthalimide	2-Aminobenzimidazole deriv.	-50	95	40
2	Methyl 2-oxo-2,3-dihydro-1H-indene-2-carboxylate	N-Chlorosuccinimide	Cinchona Alkaloid deriv.	RT	99	93 (R)
3	Methyl 6-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	N-Chlorosuccinimide	Cinchona Alkaloid deriv.	RT	99	85 (R)

Experimental Protocols

Protocol 1: General Procedure for the Aminohalogenation of β-Nitrostyrenes

This protocol is adapted from the work of Qian et al.

Materials:

• β-Nitrostyrene derivative (0.5 mmol)

• N-Chlorophthalimide (1.5 mmol)

• Sodium Hydroxide (B78521) (NaOH) (1.5 mmol)

• Dichloromethane (B109758) (CH₂Cl₂) (3 mL)

• Nitrogen gas (N₂)

Procedure:

• To a dry reaction flask, add the β-nitrostyrene derivative (0.5 mmol) and N-Chlorophthalimide (1.5 mmol).

• Add dichloromethane (3 mL) to the flask.

• Stir the mixture at room temperature under a nitrogen atmosphere.

• Add sodium hydroxide (1.5 mmol) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Extract the product with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 2-(2-amino-3-benzoylphenyl)-2-(methylthio)acetamide (Nepafenac Intermediate)

This procedure is based on the Gassman ortho-alkylation of aromatic amines.

Materials:

• Substituted aniline (B41778) (e.g., 2-aminobenzophenone)

• 2-(methylthio)acetamide (B153749)

• N-Chlorophthalimide

• Anhydrous solvent (e.g., dichloromethane)

Procedure:

• Dissolve the substituted aniline and 2-(methylthio)acetamide in an anhydrous solvent under an inert atmosphere.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C).

• Slowly add a solution of N-Chlorophthalimide in the same anhydrous solvent to the reaction mixture.

• Allow the reaction to stir at the specified temperature while monitoring its progress by TLC.

• Once the reaction is complete, perform an aqueous workup to remove any water-soluble byproducts.

• Extract the product into an organic solvent.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude α-amidosulfide product.

• The crude product can then be purified by recrystallization or column chromatography.

Visualizations

Caption: A general experimental workflow for conducting reactions with N-Chlorophthalimide.

Technical Support Center: N-Chlorophthalimide Chlorination

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the chlorination of N-Chlorophthalimide. Our goal is to help you minimize byproducts and optimize your reaction outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N-Chlorophthalimide, providing potential causes and actionable solutions.

Issue 1: Low or No Yield of N-Chlorophthalimide

Potential Cause	Recommended Action
Impure Starting Materials	Ensure the phthalimide (B116566) or its alkali metal salt is pure and dry. Impurities can react with the chlorinating agent, reducing the yield.
Inactive Chlorinating Agent	Use a fresh or properly stored chlorinating agent. For example, chlorine gas concentration can be verified, and t-butyl hypochlorite (B82951) should be checked for degradation.
Suboptimal Reaction Temperature	Maintain the recommended temperature range. For chlorination with molecular chlorine, temperatures are typically kept low, between -10°C and 40°C, and more specifically between -5°C and 25°C.[1]
Inadequate Stirring	If using a slurry of an alkali metal salt of phthalimide, ensure vigorous stirring to maintain a good suspension and facilitate the reaction.[1]
Moisture Contamination	Conduct the reaction under substantially non-aqueous conditions to prevent hydrolysis of the starting materials and the N-chlorophthalimide product.[1][2] While commercial-grade solvents are acceptable, avoid any deliberate addition of water.[1]

Issue 2: Product Decomposition

Potential Cause	Recommended Action
Alkaline Conditions During Workup	Avoid alkaline conditions during the aqueous workup, as N-chlorophthalimide can decompose.[1] Use a weak acid, such as dilute acetic acid, for the initial aqueous wash to maintain neutral or weakly acidic conditions.[1]
Exposure to Light and Heat	N-chloro compounds can be sensitive to light and heat. Store the final product in a cool, dark place.[3]
Presence of Nucleophiles	Residual starting material (e.g., phthalimide) or other nucleophiles can react with and decompose the N-chlorophthalimide product.[3] Ensure complete reaction or proper purification to remove these impurities.

Issue 3: Formation of Byproducts

Potential Cause	Recommended Action
Hydrolysis of Phthalimide or N-Chlorophthalimide	As mentioned, performing the reaction in a non-aqueous medium is crucial to prevent the formation of phthalic acid and other hydrolysis byproducts.[1][2]
Side Reactions with Solvent	Choose an inert solvent that does not react with the chlorinating agent or the product. Halogenated aliphatic hydrocarbons like methylene (B1212753) chloride or carbon tetrachloride are commonly used.[1][4]
Over-chlorination	Use a stoichiometric amount or a slight excess of the chlorinating agent. The reaction is typically equimolar.[1] Monitor the reaction progress to avoid prolonged exposure to the chlorinating agent after the reaction is complete.
Formation of Nitrogen Trichloride	In aqueous alkaline media, N-chloroimides can degrade to form the highly explosive and toxic gas, nitrogen trichloride.[2] This is another critical reason to avoid aqueous alkaline conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N-Chlorophthalimide?

A1: Common methods include:

• The reaction of an alkali metal salt of phthalimide (e.g., potassium phthalimide) with molecular chlorine in a non-aqueous solvent.[1]

• Chlorination of phthalimide using t-butyl hypochlorite.[5]

• Reaction of phthalimide with trichloroisocyanuric acid (TCCA) in water.[6]

Q2: Why are non-aqueous conditions preferred for the chlorination of phthalimide salts with molecular chlorine?

A2: Non-aqueous conditions are preferred to prevent the rapid hydrolysis of the imide starting material and the N-chloroimide product, which can occur in aqueous alkaline solutions.[2] This approach leads to higher yields and purity of N-Chlorophthalimide.[1]

Q3: How can I monitor the progress of the reaction?

A3: You can monitor the reaction using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy to track the consumption of the starting material and the formation of the product.[3]

Q4: What is the role of an HCl acceptor in some N-chlorination reactions?

A4: In reactions where the imide itself is used as the starting material with molecular chlorine, an equilibrium exists. An HCl acceptor, such as a polyvinylpyridine copolymer, can be used to remove the hydrogen chloride (HCl) side product, shifting the equilibrium to favor the formation of the N-chloroimide.[7]

Q5: What are the typical yields for N-Chlorophthalimide synthesis?

A5: Yields can be quite high depending on the method. For instance, the reaction of potassium phthalimide with chlorine in carbon tetrachloride can yield up to 94% N-Chlorophthalimide.[4] The reaction of phthalimide with TCCA in water has been reported to yield 98%.[6]

Data Presentation

Table 1: Comparison of N-Chlorophthalimide Synthesis Methods

Method	Starting Material	Chlorinating Agent	Solvent	Temperature (°C)	Reported Yield (%)	Reference
1	Potassium Phthalimide	Chlorine (gas)	Methylene Chloride	0 - 5 (initial)	92.5	[1]
2	Potassium Phthalimide	Chlorine (gas)	Carbon Tetrachloride	0 - 5 (initial)	94	[4]
3	Phthalimide	t-butyl hypochlorite	t-butyl alcohol/water	Not specified	74.6	[6]
4	Phthalimide	TCCA	Water	Room Temperature	98	[6]

Experimental Protocols

Protocol 1: Chlorination of Potassium Phthalimide with Molecular Chlorine (Adapted from[1][4])

• Preparation: In a three-necked flask equipped with a stirrer, gas inlet tube, and a drying tube, suspend potassium phthalimide (e.g., 5g, 27 mmol) in a dry, inert solvent such as carbon tetrachloride (100 ml).

• Chlorination: Cool the suspension to 0-5°C in an ice bath. Bubble chlorine gas through the rapidly stirred suspension until a persistent yellow-green color is observed.

• Reaction: Allow the mixture to warm to room temperature and continue stirring for 60-90 minutes.

• Workup: Remove the solvent in vacuo. To the resulting solid, add water (e.g., 100 ml) to dissolve the potassium chloride byproduct.

• Isolation: Filter the solid N-Chlorophthalimide, wash with water, and dry under vacuum.

Protocol 2: Chlorination of Phthalimide with TCCA (Adapted from[6])

• Preparation: Create a suspension of phthalimide (e.g., 0.185g, 1 mmol) in water (10 ml).

• Chlorination: Add trichloroisocyanuric acid (TCCA) (0.078g, 0.33 mmol) to the suspension.

• Reaction: Stir the mixture at room temperature for 1 hour.

• Isolation: Collect the solid product by filtration, wash with water, and dry.

Visualizations

References

• 1. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 2. EP0015345B1 - Process for preparing n-chloroimides - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. prepchem.com [prepchem.com]
• 5. nbinno.com [nbinno.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. EP0015345A1 - Process for preparing N-chloroimides - Google Patents [patents.google.com]

Technical Support Center: N-Chlorophthalimide Synthesis and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and purification of N-Chlorophthalimide.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N-Chlorophthalimide?

A1: The most prevalent methods for synthesizing N-Chlorophthalimide involve the chlorination of phthalimide (B116566) or its alkali metal salts. Key methods include:

• Chlorination of Potassium Phthalimide: Reacting potassium phthalimide with chlorine gas in a non-aqueous solvent like carbon tetrachloride or methylene (B1212753) chloride. This method is often preferred due to high yields and the avoidance of aqueous conditions that can lead to product decomposition.[1][2]

• Chlorination of Phthalimide with tert-Butyl Hypochlorite (B82951): This method involves reacting phthalimide with tert-butyl hypochlorite.[3]

• Reaction with an Inorganic Hypochlorite: Chlorination of phthalimide using an inorganic hypochlorite in a mixture of acetic acid and water.[1]

Q2: What are the key stability concerns for N-Chlorophthalimide?

A2: N-Chlorophthalimide is sensitive to moisture and alkaline conditions.[1][4] Exposure to water, especially under alkaline pH, can lead to hydrolysis, breaking the imide ring and reducing the yield of the desired product.[1] It is also moderately stable under ambient conditions but can decompose upon prolonged exposure to high temperatures.[4] Therefore, it is crucial to use anhydrous solvents and reagents and to store the final product in a cool, dry place.[5]

Q3: What are the primary impurities I might encounter in my N-Chlorophthalimide synthesis?

A3: Common impurities can include unreacted phthalimide, phthalic acid (from hydrolysis of the starting material or product), and the corresponding alkali metal chloride (e.g., KCl or NaCl) if starting from a phthalimide salt.[1] The presence of these impurities can affect the color and purity of the final product.

Q4: What are the recommended storage conditions for N-Chlorophthalimide?

A4: N-Chlorophthalimide should be stored in a tightly sealed container in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C to minimize decomposition.[4]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Question: My N-chlorination reaction has a very low yield or did not produce any product. What are the possible causes and how can I fix it?

Answer: Several factors can contribute to low or no product yield. A systematic approach to troubleshooting is recommended:

• Reagent Quality:

  • Chlorinating Agent: Ensure your chlorinating agent (e.g., chlorine gas, tert-butyl hypochlorite) is fresh and has not decomposed.

  • Potassium Phthalimide: If using potassium phthalimide, it is highly sensitive to moisture and can hydrolyze back to phthalimide and potassium hydroxide (B78521) over time.[6] Visually inspect the reagent; it should be a fine powder. Clumping may indicate moisture absorption.

• Reaction Conditions:

  • Anhydrous Conditions: The presence of water can lead to the hydrolysis of N-Chlorophthalimide, significantly reducing the yield. Ensure all glassware is oven-dried and solvents are anhydrous.[1][5]

  • Temperature Control: Some N-chlorination reactions can be exothermic.[5] Maintain the recommended temperature range (typically between -10°C and +40°C) to prevent side reactions and product decomposition.[1]

  • Reaction Time: Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) to ensure the reaction has gone to completion.

• Workup Procedure:

  • Aqueous Workup: If an aqueous workup is used to remove salt byproducts, it's crucial to avoid alkaline conditions.[1] Washing with weakly acidic water (e.g., dilute acetic acid) can help maintain product stability.[1]

Issue 2: Product is Off-White or Yellow

Question: My final N-Chlorophthalimide product is not a white crystalline solid. How can I improve its purity and color?

Answer: An off-white or yellow coloration often indicates the presence of impurities. Here are some purification strategies:

• Washing:

  • Water Wash: Washing the crude product with water is an effective way to remove water-soluble impurities like potassium chloride.[1][2]

  • Heptane (B126788)/Hexane (B92381) Wash: Washing with a non-polar solvent like heptane or hexane can help remove organic impurities.[1]

• Recrystallization:

  • Recrystallization from a suitable solvent can significantly improve purity and color. While specific solvents for N-Chlorophthalimide recrystallization are not extensively detailed in the provided results, general principles suggest testing solvents in which the product is soluble when hot and insoluble when cold. Common solvents for similar compounds include acetic acid or mixtures like hexane/acetone.

• Column Chromatography:

  • For very impure samples, column chromatography using silica (B1680970) gel and an appropriate eluent system (e.g., pure dichloromethane) can be used for purification.[3]

Issue 3: Reaction Fails to Initiate

Question: I have mixed my reagents, but the reaction does not seem to be starting. What should I check?

Answer: Failure for the reaction to initiate can be due to several factors:

• Reagent Quality: As mentioned in the low yield section, the quality of the starting materials, especially the chlorinating agent and potassium phthalimide, is critical.

• Inadequate Mixing: If using a heterogeneous mixture (e.g., solid potassium phthalimide in a solvent), ensure vigorous stirring to maximize the surface area for the reaction.

• Low Temperature: While temperature control is important to prevent side reactions, a temperature that is too low might slow the reaction rate significantly. Ensure you are within the recommended temperature range for the specific protocol.

Data Presentation

Table 1: Comparison of N-Chlorophthalimide Synthesis Methods

Starting Material	Chlorinating Agent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Potassium Phthalimide	Chlorine	Carbon Tetrachloride	0 - Room Temp	60-90 min	94	[2]
Potassium Phthalimide	Chlorine	Methylene Chloride	0 - 20	2 hours	88	[1]
Sodium Phthalimide	Chlorine	Methylene Chloride	0 - 20	1.5 hours	-	[1]
Phthalimide	tert-Butyl Hypochlorite	t-Butyl alcohol/Water	-	-	-	[3]
Phthalimide	AlCl₃, Pb(OAc)₄, CH₃CN	Acetonitrile	Reflux	20 hours	71	[3]

Experimental Protocols

Protocol 1: Synthesis of N-Chlorophthalimide from Potassium Phthalimide and Chlorine [1][2]

• Reaction Setup: In a fume hood, saturate 100 ml of anhydrous carbon tetrachloride with chlorine gas at 0-5°C in a flask equipped with a magnetic stirrer.

• Reagent Addition: To the cold, saturated solution, add 5 grams (27 mmoles) of dry potassium phthalimide.

• Reaction: Allow the resulting yellow-green suspension to warm to room temperature and stir for 60-90 minutes.

• Solvent Removal: Remove the carbon tetrachloride in vacuo using a rotary evaporator.

• Purification: To the resulting white solid, add approximately 100 ml of water. Filter the mixture and wash the collected solid with water.

• Drying: Dry the solid under vacuum to obtain N-Chlorophthalimide.

Visualizations

Caption: Experimental workflow for the synthesis of N-Chlorophthalimide.

Caption: Troubleshooting decision tree for low yield in N-Chlorophthalimide synthesis.

References

• 1. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. chembk.com [chembk.com]

Technical Support Center: N-Chlorophthalimide Decomposition in Aqueous Alkaline Media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-Chlorophthalimide. This resource provides troubleshooting guidance and frequently asked questions (FAQs) regarding the decomposition of N-Chlorophthalimide in aqueous alkaline media.

Troubleshooting Guide

Experiments involving N-Chlorophthalimide in alkaline solutions can be prone to variability. The following table outlines common problems, their probable causes, and recommended solutions to ensure experimental accuracy and reproducibility.

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Decomposition	1. High pH of the medium: The decomposition of N-Chlorophthalimide is base-catalyzed. A high concentration of hydroxide (B78521) ions will lead to a very fast reaction. 2. Elevated Temperature: Reaction rates, including decomposition, increase with temperature. 3. Presence of Catalytic Impurities: Certain metal ions can catalyze the decomposition.	1. Lower the pH: Conduct experiments at a lower pH range or use a buffer system to maintain a constant and appropriate pH. 2. Control Temperature: Perform experiments at a controlled, and if necessary, lower temperature using a water bath or thermostat. 3. Use High-Purity Reagents and Solvents: Employ high-performance liquid chromatography (HPLC)-grade water and high-purity salts for buffers. Consider the use of a chelating agent like EDTA if metal ion contamination is suspected.
Inconsistent/Irreproducible Kinetic Data	1. Fluctuating pH: If the reaction consumes or produces H+/OH-, the pH of an unbuffered solution will change, altering the reaction rate. 2. Temperature Instability: Small variations in temperature can significantly affect reaction rates. 3. Inaccurate Concentration of Stock Solutions: Errors in the preparation of N-Chlorophthalimide or base solutions will lead to inconsistent results. 4. Photodegradation: Some N-haloimides are sensitive to light.	1. Use a Suitable Buffer: Employ a buffer system that is effective at the desired pH and does not participate in the reaction. 2. Ensure Strict Temperature Control: Use a calibrated thermostat-controlled water bath or reaction block. 3. Prepare Fresh Solutions and Standardize: Prepare stock solutions fresh daily and accurately determine their concentrations. The concentration of N-Chlorophthalimide solutions can be verified by iodometric titration. 4. Protect from Light: Conduct experiments in amber glassware or a dark environment.
Precipitate Formation During Reaction	1. Low Solubility of Reactants or Products: Phthalimide (B116566), a likely decomposition product, has limited solubility in water. 2. Reaction with Buffer Components: Some buffers may react with N-Chlorophthalimide or its decomposition products.	1. Use a Co-solvent: If compatible with the experimental goals, a small amount of a water-miscible organic solvent (e.g., acetonitrile (B52724), ethanol) can be added to improve solubility. 2. Select an Inert Buffer: Ensure the chosen buffer system (e.g., phosphate (B84403), borate) is inert under the reaction conditions.
Unexpected Side-Reactions	1. Reaction with Solvent or Impurities: The presence of nucleophilic impurities in the solvent could lead to side reactions. 2. Formation of Nitrogen Trichloride (B1173362): In the presence of ammonia (B1221849) or ammonium (B1175870) ions, highly explosive and toxic nitrogen trichloride can potentially form.	1. Use High-Purity Solvents: Utilize HPLC or spectro-grade solvents. 2. Avoid Ammonia/Ammonium Sources: Ensure that no ammonia or ammonium salts are present in the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the decomposition of N-Chlorophthalimide in aqueous alkaline media?

A1: The decomposition of N-Chlorophthalimide in alkaline solutions is believed to proceed via a nucleophilic attack of a hydroxide ion on one of the carbonyl carbons of the phthalimide ring. This leads to the opening of the imide ring. While specific studies on N-Chlorophthalimide are limited, the proposed mechanism is based on the well-documented alkaline hydrolysis of N-substituted phthalimides and the analogous decomposition of N-chlorosuccinimide.[1]

Q2: What are the expected decomposition products of N-Chlorophthalimide in an aqueous alkaline solution?

A2: The primary decomposition product is expected to be phthalimide, resulting from the cleavage of the N-Cl bond and subsequent ring-opening and re-closure or hydrolysis of the imide. Further hydrolysis of phthalimide under strong alkaline conditions can lead to phthalamic acid and eventually phthalic acid. Hypochlorite is also a likely byproduct.

Q3: How can I monitor the decomposition rate of N-Chlorophthalimide?

A3: The decomposition kinetics can be monitored using the following techniques:

• UV-Vis Spectrophotometry: This method involves monitoring the change in absorbance at a specific wavelength over time. You would first need to determine the wavelength of maximum absorbance (λmax) for N-Chlorophthalimide where the decomposition products have minimal absorbance.

• High-Performance Liquid Chromatography (HPLC): An HPLC method can be used to separate and quantify the concentration of N-Chlorophthalimide and its degradation products over time. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a possible acid modifier like phosphoric or formic acid) is a good starting point.[2]

Q4: Is the decomposition of N-Chlorophthalimide sensitive to pH?

A4: Yes, the decomposition is highly sensitive to pH. The rate of decomposition is expected to increase with increasing pH due to the higher concentration of the nucleophilic hydroxide ion, which is a key reactant in the proposed decomposition mechanism.

Q5: Are there any safety concerns associated with the decomposition of N-Chlorophthalimide in alkaline media?

A5: A significant safety concern is the potential formation of nitrogen trichloride (NCl₃), a highly explosive and toxic gas, if ammonia or ammonium ions are present in the reaction mixture.[1] It is crucial to avoid any sources of ammonia. Standard laboratory safety precautions, such as working in a well-ventilated fume hood and wearing appropriate personal protective equipment (PPE), should always be followed.

Experimental Protocols

Protocol 1: Kinetic Analysis of N-Chlorophthalimide Decomposition by UV-Vis Spectrophotometry

Objective: To determine the rate of decomposition of N-Chlorophthalimide in an aqueous alkaline solution by monitoring the change in absorbance over time.

Materials:

• N-Chlorophthalimide

• Sodium hydroxide (NaOH)

• Buffer salts (e.g., phosphate or borate)

• Deionized water (HPLC grade)

• UV-Vis Spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Volumetric flasks and pipettes

• pH meter

Methodology:

• Determination of λmax:

  • Prepare a dilute solution of N-Chlorophthalimide in a non-reactive solvent (e.g., acetonitrile).

  • Scan the UV-Vis spectrum from 200-400 nm to determine the wavelength of maximum absorbance (λmax).

  • Prepare a solution of the expected primary decomposition product (phthalimide) and scan its spectrum to ensure minimal absorbance at the chosen λmax of N-Chlorophthalimide.

• Preparation of Solutions:

  • Prepare a stock solution of N-Chlorophthalimide of known concentration in a suitable solvent (e.g., acetonitrile) to ensure solubility.

  • Prepare a series of buffer solutions at the desired pH values (e.g., pH 8, 9, 10, 11) with a constant ionic strength.

  • Prepare a stock solution of NaOH of a known concentration.

• Kinetic Run:

  • Set the spectrophotometer to the predetermined λmax and thermostat the cuvette holder to the desired temperature (e.g., 25°C).

  • Pipette the buffer solution into a quartz cuvette and allow it to equilibrate to the set temperature.

  • Initiate the reaction by injecting a small, known volume of the N-Chlorophthalimide stock solution into the cuvette. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the reaction.

  • Immediately start recording the absorbance at regular time intervals until the reaction is complete (i.e., the absorbance becomes stable).

• Data Analysis:

  • Plot absorbance versus time.

  • Assuming pseudo-first-order kinetics (with [OH⁻] in large excess), plot ln(Aₜ - A∞) versus time, where Aₜ is the absorbance at time t, and A∞ is the absorbance at the end of the reaction.

  • The slope of this plot will be -k_obs, the pseudo-first-order rate constant.

  • The second-order rate constant (k₂) can be determined by plotting k_obs versus [OH⁻].

Protocol 2: Analysis of N-Chlorophthalimide and its Decomposition Products by HPLC

Objective: To separate and quantify N-Chlorophthalimide and its primary decomposition product, phthalimide.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A common starting point is a 50:50 (v/v) mixture. A small amount of acid (e.g., 0.1% phosphoric acid or formic acid) can be added to improve peak shape.[2]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detection Wavelength: The λmax of N-Chlorophthalimide as determined previously. A diode array detector (DAD) would be ideal for monitoring multiple wavelengths.

• Column Temperature: 30°C.

Methodology:

• Standard Preparation:

  • Prepare standard solutions of known concentrations of N-Chlorophthalimide and phthalimide in the mobile phase.

  • Inject the standards to determine their retention times and to generate a calibration curve for quantification.

• Sample Preparation:

  • At various time points during the decomposition reaction, withdraw an aliquot of the reaction mixture.

  • Quench the reaction immediately by adding a small amount of acid to neutralize the base.

  • Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis:

  • Inject the prepared samples into the HPLC system.

  • Identify the peaks corresponding to N-Chlorophthalimide and phthalimide based on their retention times.

  • Quantify the concentration of each compound using the calibration curves.

Visualizations

Caption: Proposed decomposition pathway of N-Chlorophthalimide in alkaline media.

Caption: General experimental workflow for kinetic studies.

Caption: Troubleshooting logic for inconsistent kinetic data.

References

• 1. Phthalimide, n-chloro- [webbook.nist.gov]
• 2. Separation of N-Chlorophthalimide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Optimizing Regioselectivity in Aromatic Chlorination with N-Chlorophthalimide (NCP)

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for optimizing regioselectivity in aromatic chlorination reactions using N-Chlorophthalimide (NCP).

Frequently Asked Questions (FAQs)

Q1: What is N-Chlorophthalimide (NCP) and why is it used for aromatic chlorination?

N-Chlorophthalimide (NCP) is an N-chloroimide reagent used as a source of electrophilic chlorine ("Cl+") for various chemical transformations, including the chlorination of aromatic compounds.[1][2] It is favored for its solid, stable nature, making it easier and often safer to handle compared to gaseous chlorine.[1] Its controlled reactivity allows for precise molecular modifications, which is particularly crucial in the synthesis of complex molecules like active pharmaceutical ingredients (APIs).[1][2]

Q2: What is the fundamental mechanism of aromatic chlorination with NCP?

The reaction proceeds via an electrophilic aromatic substitution (SEAr) mechanism. The N-Cl bond in NCP is polarized, making the chlorine atom electrophilic. In the presence of an aromatic substrate, especially with a catalyst, the electrophilic chlorine is attacked by the electron-rich π-system of the aromatic ring. This forms a positively charged intermediate known as an arenium ion (or sigma complex), which is resonance-stabilized. A base then removes a proton from the carbon atom bearing the chlorine, restoring the ring's aromaticity and yielding the chlorinated product.

Q3: What are the key factors that control the regioselectivity (ortho, meta, para) of the reaction?

Regioselectivity is primarily governed by two factors:

• Directing Effects of Existing Substituents: Electron-donating groups (EDGs) like -OR, -NR₂, and alkyl groups direct incoming electrophiles to the ortho and para positions. Electron-withdrawing groups (EWGs) such as -NO₂, -CN, and -C(O)R direct incoming electrophiles to the meta position.

• Reaction Conditions: The choice of catalyst (Lewis acid or Brønsted acid), solvent polarity, and temperature can significantly influence the ratio of ortho, meta, and para isomers. Catalysts can enhance the electrophilicity of the chlorine atom and may influence the steric environment of the transition state.

Q4: What safety precautions should be taken when working with N-Chlorophthalimide?

N-Chlorophthalimide is a chemical that requires careful handling.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, gloves, and a lab coat.[3]

• Ventilation: Handle the reagent in a well-ventilated area, such as a chemical fume hood, to avoid inhaling dust or vapors.[3]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water and consult a physician.[3] Wash hands thoroughly after handling.[3]

• Storage: Keep the container tightly closed in a dry, well-ventilated place. NCP is moisture-sensitive.[3]

Troubleshooting Guide

Problem 1: Low or No Reaction Yield

Possible Cause	Troubleshooting Step
Inactive Chlorinating Agent	NCP can degrade with exposure to moisture. Ensure you are using a fresh, dry batch of NCP. Store it in a desiccator.
Insufficient Catalyst Activity	If using a Lewis acid catalyst (e.g., AlCl₃, FeCl₃), ensure it is anhydrous. Many Lewis acids are deactivated by water. Consider increasing the catalyst loading or switching to a stronger catalyst.
Deactivated Aromatic Substrate	Aromatic rings with strongly electron-withdrawing groups are highly deactivated towards electrophilic substitution. The reaction may require a stronger catalyst, higher temperatures, or longer reaction times.
Incorrect Solvent	The choice of solvent can impact reagent solubility and reaction rate. Ensure your substrate and NCP are soluble in the chosen solvent. Consider switching to a solvent known to be effective for chlorinations, such as acetonitrile (B52724) or a chlorinated solvent.
Reaction Temperature Too Low	While many chlorinations proceed at room temperature, less reactive substrates may require heating to achieve a reasonable reaction rate. Monitor the reaction by TLC or GC-MS to determine if the reaction is proceeding, albeit slowly.

Problem 2: Poor Regioselectivity (Incorrect Isomer Ratio)

Possible Cause	Troubleshooting Step
Steric Hindrance	For ortho/para directing substrates, bulky substituents on the ring or a bulky catalyst can disfavor substitution at the ortho position, leading to a higher proportion of the para product. To favor ortho substitution, a catalyst that can coordinate with a nearby functional group might be necessary.
Inappropriate Catalyst	The nature of the catalyst can significantly alter the o/p ratio. For substrates like phenols and anilines, specific Lewis basic catalysts can be used to direct chlorination to the ortho position.[4] For general-purpose para-selectivity on activated rings, a mild Lewis acid is often effective.
Solvent Effects	Solvent polarity can influence the transition state energies leading to different isomers. Experiment with a range of solvents from non-polar (e.g., dichloromethane) to polar (e.g., acetonitrile) to find the optimal conditions for your desired selectivity.
Temperature Effects	At higher temperatures, the reaction may become less selective, leading to a statistical mixture of isomers. Running the reaction at a lower temperature may improve the selectivity for the thermodynamically favored product.

Data on Regioselectivity

While comprehensive data for N-Chlorophthalimide is dispersed, the following tables, based on studies of the closely related and functionally analogous N-Chlorosuccinimide (NCS), illustrate how reaction conditions can be tuned to control regioselectivity.

Table 1: Effect of Catalyst on the Chlorination of Toluene (B28343)

Toluene is an activated aromatic compound with an ortho/para-directing methyl group. The choice of catalyst can influence the product distribution.

Catalyst System	Solvent	o-chlorotoluene (%)	p-chlorotoluene (%)	Reference
[BMIM]Cl-2ZnCl₂ (Ionic Liquid)	Toluene (neat)	65.4	26.0	[5]
KHSO₅ / KCl	CH₃CN / H₂O	High selectivity for aromatic chlorination	[6]
AlCl₃ / Cl₂	Toluene (neat)	~60	~40	General textbook data

Table 2: Catalyst-Controlled Regioselective Chlorination of Phenols and Anilines with NCS

For highly activated systems like phenols and anilines, specialized catalysts can override the intrinsic preference for para-chlorination.

Substrate	Catalyst	Selectivity (ortho:para)	Yield (%)	Reference
Phenol	None (innate)	~1:4	-	[4]
Phenol	Selenoether Catalyst	>20:1	91	[4]
Aniline	None (innate)	~1:4	-	[4]
Aniline	Selenoether Catalyst	>20:1	99	[4]

Experimental Protocols

General Procedure for Lewis Acid-Catalyzed Aromatic Chlorination

This protocol is a general guideline and should be optimized for specific substrates.

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the aromatic substrate (1.0 eq.).

• Dissolution: Add an anhydrous solvent (e.g., dichloromethane, acetonitrile) to dissolve the substrate.

• Catalyst Addition: Add the Lewis acid catalyst (e.g., FeCl₃, AlCl₃, 0.1 - 1.1 eq.) to the solution. Stir the mixture for 5-10 minutes.

• Reagent Addition: Add N-Chlorophthalimide (1.0 - 1.2 eq.) portion-wise to the stirred solution. The addition may be exothermic; maintain the desired temperature with a cooling bath if necessary.

• Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique such as Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate or water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel or recrystallization to obtain the desired chlorinated aromatic compound.

Visual Guides

// Invisible edge to enforce order edge [style=invis]; Activated_Complex -> Aromatic; } caption: "Mechanism of Catalyzed Aromatic Chlorination with NCP."

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalyst-Controlled Regioselective Chlorination of Phenols and Anilines through a Lewis Basic Selenoether Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Facile, efficient, and environmentally friendly α- and aromatic regioselective chlorination of toluene using KHSO5 and KCl under catalyst-free conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: N-Chlorophthalimide (NCP) Reaction Workup

Welcome to the technical support center for N-Chlorophthalimide (NCP) reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on workup procedures, troubleshooting common issues, and answering frequently asked questions related to the use of NCP in organic synthesis.

Troubleshooting Guide

This guide addresses common problems encountered during the workup of reactions involving N-Chlorophthalimide. The following table summarizes these issues, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)	Relevant Data/Notes
Low or No Product Yield	1. Decomposition of NCP reagent. 2. Incomplete reaction. 3. Product loss during aqueous workup. 4. Ineffective quenching of the reaction.	1. Ensure the NCP reagent is of high purity and has been stored in a cool, dry place. 2. Monitor the reaction by TLC or other appropriate methods to confirm completion. 3. Avoid basic aqueous solutions during workup as NCP and some chlorinated products can be unstable under alkaline conditions. Use neutral or slightly acidic washes.[1] 4. Use a fresh solution of a reducing agent like sodium bisulfite or sodium thiosulfate (B1220275) to quench excess NCP.	The purity of NCP can be checked by iodometric titration.[2]
Presence of Phthalimide (B116566) Byproduct in the Final Product	1. Phthalimide is the primary byproduct of NCP reactions. 2. Inefficient removal during extraction or purification.	1. Aqueous Extraction: Wash the organic layer with a dilute aqueous base (e.g., 1M NaOH or NaHCO₃) to deprotonate the phthalimide, making it water-soluble. Note: Ensure your desired product is stable to basic conditions. 2. Crystallization: Phthalimide has different solubility profiles than many organic products and can often be removed by recrystallization from a suitable solvent. 3. Chromatography: Phthalimide is a polar compound and can be separated from less polar products by silica (B1680970) gel chromatography.	Phthalimide is soluble in ethanol (B145695) and acetone, but has limited solubility in water and non-polar solvents.[1]
Formation of Unidentified Side Products	1. Reaction with the solvent. 2. Over-chlorination or oxidation of the starting material or product. 3. Decomposition of the product under the reaction or workup conditions.	1. Choose an inert solvent for the reaction. 2. Carefully control the stoichiometry of NCP. Add the reagent portion-wise to the reaction mixture. 3. Ensure the workup conditions (pH, temperature) are compatible with your product's stability.	Side reactions such as the amination of the solvent have been observed.
Difficulty in Quenching the Reaction	1. Insufficient amount of quenching agent. 2. Deactivated quenching agent.	1. Use a molar excess of the quenching agent (typically 1.5-2 equivalents relative to NCP). 2. Prepare fresh solutions of sodium bisulfite or sodium thiosulfate for quenching.	The completion of the quench can often be monitored by the disappearance of the oxidizing species using starch-iodide paper (absence of a dark blue color).
Emulsion Formation During Aqueous Workup	1. Presence of finely divided solids (e.g., phthalimide byproduct). 2. High concentration of salts.	1. Filter the reaction mixture before the aqueous workup to remove any solids. 2. Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.

Frequently Asked Questions (FAQs)

Q1: How do I properly quench a reaction that uses N-Chlorophthalimide?

A1: Excess N-Chlorophthalimide, being an oxidizing agent, should be quenched before workup. The recommended method is to add a reducing agent. A saturated aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) is commonly used. The quenching solution should be added slowly to the reaction mixture at a low temperature (e.g., 0 °C) with vigorous stirring until the oxidizing species is no longer present, which can be tested with starch-iodide paper.

Q2: What is the main byproduct of NCP reactions and how can I remove it?

A2: The primary byproduct of reactions involving N-Chlorophthalimide is phthalimide. There are several effective methods for its removal:

• Aqueous Extraction: Phthalimide is weakly acidic and can be converted to its water-soluble salt by washing the organic reaction mixture with a dilute aqueous base, such as 1M sodium hydroxide (B78521) or saturated sodium bicarbonate. This is effective if your desired product is not base-sensitive.

• Crystallization: Phthalimide can often be removed by recrystallization from a suitable solvent system, taking advantage of solubility differences between it and your product.

• Silica Gel Chromatography: Phthalimide is a polar compound and can be readily separated from less polar products using column chromatography.

Q3: My product seems to be degrading during the aqueous workup. What could be the cause?

A3: N-Chlorophthalimide itself is unstable in alkaline aqueous conditions.[1] Similarly, some chlorinated products can be sensitive to basic or strongly acidic conditions. If you suspect product degradation, it is advisable to perform the aqueous workup under neutral or slightly acidic conditions. Washing with water or a buffered solution (e.g., phosphate (B84403) buffer, pH 7) is a good practice. A dilute acid wash (e.g., dilute acetic acid) can also be employed if the product is stable under these conditions.[1]

Q4: Can I use an aqueous workup for reactions run in water-miscible solvents like THF or acetonitrile?

A4: Yes, but you will first need to remove the water-miscible organic solvent. This is typically done by evaporation under reduced pressure (roto-evaporation). Once the solvent is removed, the residue can be redissolved in a water-immiscible organic solvent (e.g., dichloromethane (B109758), ethyl acetate) and then subjected to a standard aqueous workup.

Q5: Are there any safety precautions I should be aware of during the workup of NCP reactions?

A5: Yes. N-Chlorophthalimide is an irritant to the eyes, respiratory system, and skin. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The quenching process can sometimes be exothermic, so it is important to add the quenching agent slowly and with cooling.

Experimental Protocols

Below are detailed methodologies for the workup of common reactions involving N-Chlorophthalimide.

Protocol 1: Workup for the Aminochlorination of a β-Nitrostyrene[3]

This protocol is a general procedure for the workup of an aminochlorination reaction.

1. Quenching the Reaction:

• Cool the reaction mixture to room temperature.
• Slowly add a saturated aqueous solution of sodium sulfite (B76179) (Na₂SO₃) (approximately 4 mL for a 0.5 mmol scale reaction) to the stirred reaction mixture.
• Continue stirring for 10-15 minutes.

2. Isolation of the Crude Product:

• If any solid precipitates form, remove them by filtration.
• Transfer the filtrate to a separatory funnel.
• Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).
• Combine the organic extracts.

3. Washing the Organic Phase:

• Wash the combined organic phase with brine (saturated aqueous NaCl solution).
• Dry the organic phase over anhydrous sodium sulfate (B86663) (Na₂SO₄).

4. Final Product Isolation:

• Filter off the drying agent.
• Concentrate the filtrate under reduced pressure to obtain the crude product.
• The crude product can be further purified by flash chromatography on silica gel.

Protocol 2: General Workup for Oxidation of an Alcohol or Sulfide (Inferred)

This is a generalized protocol based on the known reactivity of NCP and standard organic workup procedures.

1. Quenching the Reaction:

• After the reaction is complete (as monitored by TLC), cool the reaction mixture to 0 °C in an ice bath.
• Slowly add a saturated aqueous solution of sodium bisulfite (NaHSO₃) with vigorous stirring until a test with starch-iodide paper indicates the absence of oxidizing agents.

2. Aqueous Extraction:

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).
• Wash the organic layer sequentially with:
• Water (2 x volume of the organic layer).
• 1M NaOH (2 x volume of the organic layer) to remove the phthalimide byproduct (ensure product stability in base).
• Brine (1 x volume of the organic layer).

3. Product Isolation:

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).
• Filter to remove the drying agent.
• Concentrate the organic phase under reduced pressure.
• The resulting crude product can be purified by crystallization or column chromatography.

Visualizations

The following diagrams illustrate the logical workflows for the workup procedures described above.

Caption: Workflow for Aminochlorination Reaction Workup.

Caption: General Workflow for Oxidation Reaction Workup.

References

• 1. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 2. ijrti.org [ijrti.org]

preventing degradation of N-Chlorophthalimide during storage

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of N-Chlorophthalimide during storage and use.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of N-Chlorophthalimide, providing potential causes and corrective actions.

Observed Issue	Potential Cause	Troubleshooting Steps & Corrective Actions
Reduced reactivity or incomplete reaction	Loss of active chlorine content due to degradation.	1. Verify Storage Conditions: Ensure the product has been stored in a tightly sealed container in a cool, dry, and dark place. 2. Check for Discoloration: A change from a white/off-white powder to a yellowish or clumpy solid can indicate degradation. 3. Quantify Active Chlorine: Perform an iodometric titration to determine the current purity and active chlorine content of the reagent (see Experimental Protocols). 4. Use a Fresh Batch: If significant degradation is confirmed, it is recommended to use a fresh, unopened batch of N-Chlorophthalimide for sensitive reactions.
Discoloration of the solid (e.g., yellowing)	Exposure to moisture, light, or heat.	1. Review Storage Practices: Confirm that the container is always tightly sealed immediately after use and stored away from light sources and heat.[1] 2. Inert Atmosphere: For long-term storage or high-purity applications, consider storing the container inside a desiccator or a glovebox under an inert atmosphere (e.g., nitrogen or argon).[2]
Presence of phthalimide (B116566) as an impurity in reactions	Hydrolysis of N-Chlorophthalimide.	1. Ensure Anhydrous Conditions: Use anhydrous solvents and reagents in your reaction setup to prevent hydrolysis.[3] 2. Control pH: Avoid basic (alkaline) conditions during workup or in the reaction mixture, as this significantly accelerates hydrolysis. N-Chlorophthalimide is more stable under neutral or weakly acidic conditions.[3]
Inconsistent results between different batches	Variation in purity due to storage history.	1. Standardize Storage: Implement a strict, consistent storage protocol for all batches of N-Chlorophthalimide. 2. Date and Test upon Receipt: Label containers with the date received and consider performing a quality control check (e.g., iodometric titration) on new batches to establish a baseline purity.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for N-Chlorophthalimide?

A1: N-Chlorophthalimide should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from direct sunlight and moisture. Storing at room temperature is generally acceptable.[1] For enhanced stability, especially for long-term storage, keeping it in a desiccator is recommended.

Q2: How does moisture affect N-Chlorophthalimide?

A2: N-Chlorophthalimide is sensitive to moisture.[4] Water can hydrolyze the N-Cl bond, leading to the formation of phthalimide and hypochlorous acid. This degradation reduces the product's purity and its effectiveness as a chlorinating agent.[3]

Q3: Is N-Chlorophthalimide sensitive to light?

A3: Yes, photochemical deterioration can be a concern.[5] It is advisable to store the product in an opaque container or in a dark location to prevent degradation from light exposure.

Q4: What are the primary degradation products of N-Chlorophthalimide?

A4: The main degradation product from hydrolysis is phthalimide.[3] Under aqueous alkaline conditions, further decomposition can occur.[3]

Q5: How can I check the purity of my N-Chlorophthalimide if I suspect degradation?

A5: The most straightforward method to determine the purity and active chlorine content is through iodometric titration. This method quantifies the amount of active chlorine available in the reagent. A detailed protocol is provided in the "Experimental Protocols" section.

Q6: What materials are incompatible with N-Chlorophthalimide?

A6: Avoid contact with strong oxidizing agents and strong bases.[4][6] Alkaline conditions, in particular, will cause rapid decomposition.[3]

Data Presentation

Table 1: Summary of Factors Influencing N-Chlorophthalimide Stability

Factor	Condition Promoting Stability	Condition Causing Degradation	Primary Degradation Pathway
Moisture/Humidity	Anhydrous conditions; storage in a desiccator.[2]	High humidity; exposure to atmospheric moisture.	Hydrolysis[3]
pH	Neutral or weakly acidic conditions.[3]	Alkaline (basic) conditions.[3]	Base-catalyzed hydrolysis[3]
Light	Storage in the dark or in an opaque container.	Exposure to UV or direct sunlight.[5]	Photochemical decomposition
Temperature	Cool or room temperature storage.[1]	High temperatures.	Thermal decomposition
Atmosphere	Inert atmosphere (e.g., Nitrogen, Argon).[2]	Air (contains moisture and oxygen).	Hydrolysis/Oxidation

Experimental Protocols

Protocol 1: Iodometric Titration for Active Chlorine Content

This method determines the purity of N-Chlorophthalimide by quantifying its active chlorine content.

Materials:

• N-Chlorophthalimide sample (accurately weighed, ~100-150 mg)

• Potassium iodide (KI)

• Glacial acetic acid

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (e.g., 0.1 N)

• Starch indicator solution (1%)

• Distilled water

• Erlenmeyer flask (250 mL)

• Burette

Procedure:

• Accurately weigh about 100-150 mg of the N-Chlorophthalimide sample and record the weight.

• Transfer the sample to a 250 mL Erlenmeyer flask.

• Add approximately 25 mL of glacial acetic acid to dissolve the sample.

• Add about 1-2 g of potassium iodide (KI) and 50 mL of distilled water to the flask. Swirl to mix. The solution will turn a dark brown/yellow color due to the liberation of iodine. Reaction: C₈H₄ClNO₂ + 2I⁻ + H⁺ → C₈H₄(CO)₂NH + I₂ + Cl⁻

• Immediately titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution becomes a pale yellow color.

• Add 1-2 mL of the starch indicator solution. The solution will turn a deep blue/black color.

• Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

Calculation: Purity (%) = [(V × N × M.W.) / (w × 2 × 1000)] × 100

Where:

• V = Volume of Na₂S₂O₃ solution used (in mL)

• N = Normality of the Na₂S₂O₃ solution

• M.W. = Molecular weight of N-Chlorophthalimide (181.58 g/mol )

• w = Weight of the N-Chlorophthalimide sample (in g)

Protocol 2: Accelerated Stability Study

This protocol is designed to assess the stability of N-Chlorophthalimide under stressed conditions to predict its long-term stability.

Methodology:

• Obtain a fresh, high-purity batch of N-Chlorophthalimide and determine its initial active chlorine content using Protocol 1.

• Divide the sample into three portions and place them in loosely capped vials to allow for atmospheric exposure.

• Store the vials under the following conditions:

  • Condition A (Elevated Temperature/Humidity): 40°C and 75% relative humidity (RH). This can be achieved using a stability chamber or a desiccator containing a saturated salt solution (e.g., NaCl).

  • Condition B (Elevated Temperature): 40°C in a standard laboratory oven.

  • Condition C (Photostability): In a photostability chamber with controlled light exposure (e.g., according to ICH Q1B guidelines) at room temperature.

• At specified time points (e.g., 1 week, 2 weeks, 4 weeks), remove a small sample from each vial.

• Analyze the active chlorine content of each sample using Protocol 1.

• Record any changes in physical appearance (color, clumping).

• Compare the results to the initial purity to determine the rate of degradation under each condition.

Visualizations

Caption: Hydrolysis degradation pathway of N-Chlorophthalimide.

Caption: Troubleshooting workflow for N-Chlorophthalimide degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. EP0015345B1 - Process for preparing n-chloroimides - Google Patents [patents.google.com]
• 3. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 4. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 5. ijrti.org [ijrti.org]
• 6. chembk.com [chembk.com]

Technical Support Center: N-Chlorophthalimide Reactions with Electron-Rich Substrates

Welcome to the technical support center for N-Chlorophthalimide (NCP) reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions when working with N-Chlorophthalimide and electron-rich substrates.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low Yield of Monochlorinated Product with Activated Arenes and Phenols

• Problem: The reaction produces significant amounts of dichlorinated or other polychlorinated byproducts, reducing the yield of the desired monochlorinated compound. This is a common issue with highly electron-rich aromatic compounds.

• Possible Causes & Solutions:

Cause	Solution
Excess N-Chlorophthalimide	Use a stoichiometric amount or a slight excess (1.0-1.1 equivalents) of N-Chlorophthalimide. Carefully control the addition of NCP to the reaction mixture.
High Reaction Temperature	Perform the reaction at a lower temperature (e.g., 0 °C or room temperature) to decrease the reaction rate and improve selectivity.
Inappropriate Solvent	The solvent can influence the reactivity and selectivity. For chlorination of phenols, a less polar solvent may be preferable. For instance, the dielectric constant of the medium can affect the reaction rate.[1]
Strongly Activating Substituents	For substrates with strongly electron-donating groups, consider using a milder chlorinating agent if selectivity remains an issue.

Issue 2: Competing Oxidation of Anilines

• Problem: Instead of the expected chlorination of the aromatic ring, the aniline (B41778) substrate is oxidized, leading to colored impurities and low yields of the desired chloroaniline.

• Possible Causes & Solutions:

Cause	Solution
Reaction Conditions	The reaction conditions, including the solvent and catalyst, can significantly influence the outcome. The use of copper halides in ionic liquids has been shown to promote regioselective chlorination of unprotected anilines while minimizing oxidation.[2]
Nature of the Aniline	Anilines are susceptible to oxidation.[3] The presence of electron-donating groups can increase this susceptibility.
Protecting the Amine	If direct chlorination is problematic, consider protecting the amine group as an amide (e.g., acetanilide) before chlorination. The protecting group can be removed after the chlorination step. Organocatalysts have been used for the ortho-selective chlorination of protected anilines.[3][4][5]

Issue 3: Formation of Epoxides instead of Aziridines with Alkenes

• Problem: When attempting to synthesize aziridines from alkenes using N-Chlorophthalimide, a significant amount of the corresponding epoxide is formed as a byproduct.

• Possible Causes & Solutions:

Cause	Solution
Presence of Water	Traces of water in the reaction mixture can lead to the hydrolysis of the intermediate, resulting in epoxide formation. Ensure all reagents and solvents are anhydrous.[6]
Reaction pH	The pH of the reaction medium can influence the product distribution. In some catalytic systems, adjusting the pH can favor aziridination over epoxidation.[7]
Catalyst System	The choice of catalyst is crucial. Some metal complexes are known to promote aziridination, while others may favor epoxidation.[6] Consider screening different catalysts to optimize for aziridination.

Issue 4: Difficulty in Removing the Phthalimide (B116566) Byproduct

• Problem: The phthalimide byproduct generated after the reaction is difficult to separate from the desired product, leading to purification challenges.

• Possible Causes & Solutions:

Cause	Solution
Solubility of Phthalimide	Phthalimide has limited solubility in many organic solvents, but can be co-purified with the product.
Work-up Procedure	An acidic or basic wash can be employed to remove phthalimide. Phthalimide is acidic and can be extracted into a basic aqueous solution. Alternatively, precipitation of phthalhydrazide (B32825) by adding hydrazine (B178648) is a common method.[8][9]
Purification Technique	If co-elution occurs during column chromatography, consider changing the eluent system or using a different stationary phase. Crystallization can also be an effective purification method. Washing the crude product with a solvent in which the product is soluble but phthalimide is not can also be effective.

Frequently Asked Questions (FAQs)

Q1: What are the common side reactions of N-Chlorophthalimide with electron-rich arenes?

A1: The most common side reaction is over-chlorination, leading to the formation of di- and polychlorinated products, especially with highly activated arenes like phenols and anilines. The regioselectivity can also be an issue, with a mixture of ortho and para isomers being formed. The reaction conditions, such as the stoichiometry of reagents, temperature, and solvent, play a crucial role in controlling these side reactions.

Q2: How can I improve the regioselectivity of chlorination with N-Chlorophthalimide?

A2: The regioselectivity (ortho vs. para) of chlorination can be influenced by several factors:

• Steric Hindrance: Bulky substituents on the aromatic ring can direct the chlorination to the less sterically hindered position.

• Catalyst: The use of certain catalysts can direct the chlorination to a specific position. For example, specific organocatalysts have been developed for highly ortho-selective chlorination of anilines.[3][5]

• Protecting Groups: The use of directing protecting groups on functionalities like amines or hydroxyls can control the position of chlorination.

Q3: My reaction with an alkene is giving a complex mixture of products. What could be the reason?

A3: Reactions of N-Chlorophthalimide with alkenes can lead to various products depending on the reaction conditions and the substrate. Besides the desired aminohalogenation or aziridination products, side reactions can include:

• Dichlorination: Addition of two chlorine atoms across the double bond.

• Epoxidation: As discussed in the troubleshooting guide, this is often due to the presence of water.[6]

• Rearrangements: Carbocationic intermediates, if formed, can undergo rearrangements.

• Radical Reactions: N-Chlorophthalimide can also react via radical pathways, which can lead to a variety of products.[10]

Careful control of reaction conditions, including the exclusion of water and light (unless a photochemical reaction is intended), and the choice of an appropriate catalyst are key to obtaining the desired product selectively.

Q4: What is the best way to handle and store N-Chlorophthalimide?

A4: N-Chlorophthalimide is a white to off-white crystalline solid.[11] It is moderately stable but should be protected from moisture, as it can decompose.[12] It is advisable to store it in a tightly sealed container in a cool, dry place. When handling, appropriate personal protective equipment (PPE), such as gloves and safety glasses, should be worn as it can cause skin and eye irritation.[4]

Q5: How do I remove the phthalimide byproduct after my reaction?

A5: The phthalimide byproduct can often be removed by one of the following methods:

• Aqueous Wash: Since phthalimide is acidic (pKa ≈ 8.3), washing the organic reaction mixture with a basic aqueous solution (e.g., 1M NaOH or Na2CO3) will deprotonate the phthalimide, making it water-soluble and allowing for its removal into the aqueous phase.

• Hydrazinolysis: Treatment of the reaction mixture with hydrazine (NH2NH2) will convert the phthalimide into phthalhydrazide, which is often insoluble and can be removed by filtration.[8][9]

• Chromatography: If the above methods are not effective, column chromatography can be used. The choice of eluent should be optimized to achieve good separation between your product and the phthalimide.

Experimental Protocols

Protocol 1: Selective Monochlorination of an Activated Arene (e.g., Anisole)

This protocol aims to minimize the formation of dichlorinated byproducts.

• Reaction Setup: To a solution of anisole (B1667542) (1.0 equiv) in a suitable solvent (e.g., dichloromethane (B109758) or acetonitrile) at 0 °C under a nitrogen atmosphere, add N-Chlorophthalimide (1.05 equiv) portion-wise over 30 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium sulfite. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the monochlorinated product.

Protocol 2: Aminohalogenation of a β-Nitrostyrene

This protocol is adapted from a literature procedure for the aminohalogenation of β-nitrostyrenes with N-Chlorophthalimide.[13]

• Reaction Setup: In a dry reaction tube under a nitrogen atmosphere, combine the β-nitrostyrene (1.0 equiv), N-Chlorophthalimide (3.0 equiv), and sodium hydroxide (B78521) (3.0 equiv).

• Solvent Addition: Add freshly distilled dichloromethane as the solvent.

• Reaction: Stir the mixture at room temperature for the time indicated by reaction monitoring (e.g., 48 hours).

• Work-up: Quench the reaction with a saturated aqueous solution of sodium sulfite. Filter off any solid precipitates. Extract the filtrate with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Data Summary

Table 1: Effect of Solvent on the Aminohalogenation of β-Nitrostyrene with N-Chlorophthalimide [13]

Entry	Solvent	Time (h)	Yield (%)
1	Acetonitrile	48	26
2	THF	48	35
3	DMF	48	40
4	DMSO	48	No Reaction
5	Methanol	48	No Reaction
6	Dichloromethane	48	92

Reaction conditions: β-nitrostyrene (0.5 mmol), N-chlorophthalimide (1.5 mmol), NaOH (1.5 mmol) in solvent (3 mL) at room temperature under N2.

Visualizations

Caption: Competing reaction pathways for N-Chlorophthalimide with electron-rich substrates.

Caption: A workflow for troubleshooting side reactions in N-Chlorophthalimide chemistry.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Mechanistic Study of the Jacobsen Asymmetric Epoxidation of Indene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst. | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Chlorination of Phenols Revisited: Unexpected Formation of α,β-Unsaturated C4-Dicarbonyl Ring Cleavage Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. chemimpex.com [chemimpex.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Redirecting [linkinghub.elsevier.com]

troubleshooting low conversion rates in N-Chlorophthalimide mediated reactions

Welcome to the technical support center for N-Chlorophthalimide (NCP) mediated reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize experiments involving NCP, with a focus on addressing issues of low conversion rates.

Frequently Asked Questions (FAQs)

Q1: My reaction with N-Chlorophthalimide has a very low conversion rate. What are the most common causes?

Low conversion in NCP-mediated reactions typically stems from one of three areas: reagent quality, reaction conditions, or the presence of contaminants. The first step in troubleshooting is to systematically evaluate each of these factors.

A general workflow for troubleshooting is outlined below.

Caption: General troubleshooting workflow for low conversion rates.

Q2: How can I assess the quality and purity of my N-Chlorophthalimide?

The quality of your NCP is critical for a successful reaction. Commercial grades are typically ≥95-98% pure.[1][2][3] You can verify the quality of your reagent through several methods.

Reagent Specifications Summary

Parameter	Typical Value	Source(s)
CAS Number	3481-09-2	[2][4]
Appearance	White to off-white crystalline powder	[3][4][5]
Molecular Formula	C₈H₄ClNO₂	[2][6]
Molecular Weight	181.58 g/mol	[2][3]
Purity	≥95%	[1][2]

| Melting Point | 188-198 °C |[2][6] |

A melting point significantly lower than this range may indicate impurities or degradation. For a more detailed analysis, ¹H NMR spectroscopy can be used to confirm the structure.[6]

Q3: My NCP reagent seems to be degrading. How should it be properly handled and stored?

N-Chlorophthalimide has moderate stability and is sensitive to its environment.[4] Improper storage is a common cause of reagent failure and low reaction yields.

• Moisture Sensitivity : NCP can decompose upon prolonged exposure to moisture.[4] This hydrolysis reaction consumes the reagent and introduces phthalimide (B116566) and hypochlorous acid (which can further decompose) into your reaction vessel. It is crucial to handle NCP under anhydrous conditions.

• Thermal Sensitivity : High temperatures can also cause decomposition, potentially releasing toxic fumes of hydrogen chloride and nitrogen oxides.[4]

• Reactivity : NCP is reactive towards strong bases, nucleophiles, and reducing agents.[4]

Recommended Storage : Store N-Chlorophthalimide in a tightly sealed container under a cool, dry, and inert atmosphere (e.g., nitrogen or argon).[4][6] A desiccator or a glove box is an ideal environment for storage and handling.

Caption: Factors leading to N-Chlorophthalimide decomposition.

Q4: What role does the solvent play, and which solvents are recommended?

Solvent choice is critical. The solvent must be anhydrous and inert to the highly reactive NCP. NCP is sparingly soluble in water but dissolves more readily in polar organic solvents.[4]

• Recommended Solvents : Common solvents used in the literature include dimethylformamide (DMF), acetone, dichloromethane (B109758) (DCM), and carbon tetrachloride.[4][6][7]

• Solvent Purity : Ensure the solvent is of high purity and thoroughly dried before use. The presence of water will lead to NCP decomposition.[4]

• Side Reactions : In some cases, particularly in photochemical reactions, the solvent itself can react with radical intermediates generated from NCP, leading to undesired byproducts and lower yields.[8] If side reactions with the solvent are suspected, screen other inert, anhydrous solvents.

Q5: I suspect side reactions are consuming my starting material. What are some common side reactions?

Aside from decomposition due to water, other side reactions can lower your conversion rate.

• Reaction with Nucleophiles : As a source of electrophilic chlorine, NCP will react with any unintended nucleophiles in the reaction mixture. Ensure all reagents are pure and that no nucleophilic contaminants (e.g., alcohols from improperly dried solvents) are present.

• Radical Reactions : Some NCP reactions proceed via a radical mechanism. The generated imidyl radical can sometimes react with the solvent or other components in the mixture in non-productive ways.[8]

• Substrate Incompatibility : N-Chlorophthalimide is not a universally applicable chlorinating agent. In a reported photochemical amination, the use of NCP resulted in only a 4% yield, whereas other N-haloimides were effective.[8] This highlights that the specific electronic and steric properties of your substrate may be incompatible with NCP, leading to alternative, non-productive reaction pathways or a complete shutdown of the desired reaction.

Experimental Protocols

Protocol 1: Synthesis of N-Chlorophthalimide

This procedure, adapted from established methods, details the synthesis of NCP and highlights the necessary anhydrous, non-aqueous conditions for handling such reagents.[7][9]

Materials:

• Potassium phthalimide (5 g, 27 mmol)

• Carbon tetrachloride (CCl₄), anhydrous (100 mL)

• Chlorine (Cl₂) gas

• Ice bath

• Round-bottom flask with stir bar

• Gas dispersion tube

Procedure:

• Saturate 100 mL of anhydrous carbon tetrachloride with chlorine gas at 0-5 °C in a round-bottom flask.

• To this cold, yellow-green solution, add 5 g of potassium phthalimide.

• Allow the resulting suspension to warm to room temperature and stir for 60-90 minutes. The N-chlorophthalimide product will dissolve in the CCl₄, while the potassium chloride byproduct precipitates.[9]

• Remove the solvent via rotary evaporation in vacuo.

• Add approximately 100 mL of deionized water to the resulting white solid to dissolve the KCl byproduct.

• Filter the mixture to collect the solid N-chlorophthalimide.

• Wash the collected solid with water and dry thoroughly under vacuum to yield the final product.

Troubleshooting Data

Table 2: Troubleshooting Guide for Low Conversion Rates

Symptom	Possible Cause	Recommended Action
Reaction fails to initiate or proceeds very slowly.	Reagent Degradation	Verify NCP purity via melting point. Use a fresh, properly stored batch of NCP.[4]
	Presence of Moisture	Ensure all glassware is oven-dried. Use anhydrous solvents and reagents. Handle NCP under an inert atmosphere.[4][9]
	Incorrect Temperature	Reaction may be too cold. Systematically increase the temperature in small increments.[]
Formation of multiple unexpected products.	Side Reactions	Check for contaminants in starting materials. Ensure the solvent is inert.[8]
	Reagent Reactivity	The substrate may be incompatible with NCP. Consider a different chlorinating agent (e.g., N-chlorosuccinimide).[8]
Yield is consistently low despite some product formation.	Suboptimal Conditions	Systematically optimize reaction parameters like concentration, temperature, and reaction time.[][11]

| | Incomplete Reaction | Extend the reaction time or slightly increase the temperature. Monitor the reaction by TLC or LC-MS to determine the point of maximum conversion. |

References

• 1. chemimpex.com [chemimpex.com]
• 2. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]
• 3. N-Chloro Phthalimide (≥98%) | CAS 3481-09-2 | Bulk Supply for Global Markets [papchemlifesciences.com]
• 4. Page loading... [wap.guidechem.com]
• 5. CAS 3481-09-2: N-Chlorophthalimide | CymitQuimica [cymitquimica.com]
• 6. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]
• 7. prepchem.com [prepchem.com]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 9. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

impact of reaction temperature on N-Chlorophthalimide stability

This technical support center provides troubleshooting guides and frequently asked questions regarding the impact of reaction temperature on the stability of N-Chlorophthalimide. The information is tailored for researchers, scientists, and drug development professionals to ensure safe and effective handling during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for N-Chlorophthalimide?

A1: To ensure its stability, N-Chlorophthalimide should be stored in a cool, dry, and well-ventilated place, preferably at room temperature.[1][2] The container should be kept tightly sealed as the compound is sensitive to moisture.[3]

Q2: How does elevated temperature affect the stability of N-Chlorophthalimide?

A2: N-Chlorophthalimide exhibits moderate stability at ambient temperatures but can degrade at elevated temperatures.[1][4] High temperatures can cause the compound to decompose, which may compromise the integrity of your experiment by reducing the reagent's potency and introducing impurities.[1]

Q3: What are the decomposition products of N-Chlorophthalimide at high temperatures?

A3: Upon thermal decomposition, N-Chlorophthalimide can release hazardous gases, including hydrogen chloride gas and nitrogen oxides.[3][4] It is critical to handle the compound in a well-ventilated area and use appropriate personal protective equipment.[1][3]

Q4: Is N-Chlorophthalimide stable in all solvent systems at elevated temperatures?

A4: Stability can be solvent-dependent, especially in aqueous systems. N-chloroimides can degrade rapidly in an aqueous alkaline medium, with the potential to form the highly explosive and toxic gas, nitrogen trichloride.[5] The compound is noted to be quite stable under neutral or weakly acidic non-aqueous conditions.[5]

Troubleshooting Guide

Problem 1: Inconsistent or lower-than-expected yields in chlorination reactions.

• Possible Cause: The reaction temperature may be too high, causing the degradation of N-Chlorophthalimide before it can react completely. High temperatures can reduce the effective concentration and potency of the chlorinating agent.[1]

• Solution:

  • Monitor the reaction temperature closely. If the reaction is exothermic, use an ice bath or other cooling methods to maintain the desired temperature range.

  • Consider adding the N-Chlorophthalimide portion-wise to the reaction mixture to better control any exotherm.

  • Review the literature for the optimal temperature range for your specific reaction. Many procedures involving N-Chlorophthalimide are performed at or below room temperature.[5][6]

Problem 2: Observation of gas evolution and a sharp, acidic odor from the reaction vessel.

• Possible Cause: This is a strong indicator of thermal decomposition. The acidic odor is likely due to the release of hydrogen chloride (HCl) gas.[3][4]

• Solution:

  • Immediately ensure the reaction is being conducted in a well-ventilated fume hood.

  • Lower the temperature of the reaction mixture at once.

  • Re-evaluate your experimental protocol to determine if the target temperature is appropriate for the stability of N-Chlorophthalimide.

Problem 3: The N-Chlorophthalimide reagent has changed in appearance (e.g., discoloration).

• Possible Cause: Discoloration of the white to off-white crystalline powder can indicate degradation due to improper storage, such as exposure to high temperatures or moisture.[1][4]

• Solution:

  • Do not use the discolored reagent, as it may lead to unpredictable results and side reactions.

  • Always store N-Chlorophthalimide in a tightly sealed container in a cool, dry place away from heat sources.[2][3]

  • Purchase fresh reagent from a reliable supplier and verify its appearance and purity upon receipt.

Data Presentation: Physical Properties and Recommended Temperatures

The following table summarizes key physical data and recommended temperature conditions for N-Chlorophthalimide.

Parameter	Value	Source(s)
Appearance	White to off-white crystalline powder	[2][7]
Melting Point	184 - 198 °C	[1][2][8]
Boiling Point	315 - 330 °C	[7]
Recommended Storage	Room Temperature, in a cool, dry place	[1][2][7]
Recommended Synthesis Temp.	-10 °C to +40 °C (in a non-aqueous medium)	[5][9]

Experimental Protocols

Cited Methodology: Synthesis of N-Chlorophthalimide under Controlled Temperature

This protocol is adapted from a patented process and illustrates the importance of temperature control to prevent product degradation.[5]

• Preparation: A halogenated aliphatic hydrocarbon solvent (e.g., methylene (B1212753) chloride) is saturated with chlorine gas.

• Cooling: The chlorine-saturated solvent is cooled to a temperature between -5 °C and 0 °C in a reaction vessel.

• Reactant Addition: An alkali metal salt of phthalimide (B116566) (e.g., potassium phthalimide) is added as a solid to the cooled solvent, forming a slurry.

• Reaction: The mixture is stirred continuously. The reaction is initiated at this low temperature and is then allowed to gradually warm to ambient temperature over a period of 1 to 2 hours.

• Observation: During this period, the solid phthalimide salt reacts with the dissolved chlorine to form N-Chlorophthalimide, which is soluble in the solvent, and an insoluble alkali metal halide by-product which precipitates.

• Workup: The reaction mixture is then filtered to remove the precipitated salt. The subsequent workup is performed under neutral or weakly acidic conditions to maintain the stability of the N-Chlorophthalimide product.[5]

This protocol demonstrates a standard practice of initiating reactions at low temperatures to control the reaction rate and mitigate decomposition of a temperature-sensitive product.

Visualizations

Caption: Impact of temperature on N-Chlorophthalimide stability.

References

• 1. China N-Chlorophthalimide CAS 3481-09-2 Manufacturer and Supplier | Starsky [starskychemical.com]
• 2. N-Chloro Phthalimide (≥98%) | CAS 3481-09-2 | Bulk Supply for Global Markets [papchemlifesciences.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. chemimpex.com [chemimpex.com]
• 8. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]
• 9. EP0015345A1 - Process for preparing N-chloroimides - Google Patents [patents.google.com]

solvent effects on the efficiency of N-Chlorophthalimide reactions

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving N-Chlorophthalimide, with a specific focus on the impact of solvent choice on reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of N-Chlorophthalimide (NCP) in organic synthesis?

A1: N-Chlorophthalimide is a versatile reagent primarily used as an efficient chlorinating agent and a source of nitrogen for various reactions.[1][2] It is valued for its stability and ease of handling compared to other chlorinating agents.[2] Common applications include the aminohalogenation of β-nitrostyrenes, oxidation of alcohols, and the synthesis of nitrogen-containing compounds essential for pharmaceuticals and agrochemicals.[1][2][3]

Q2: How does solvent selection critically impact the efficiency of N-Chlorophthalimide reactions?

A2: Solvents play a crucial role by influencing reactant solubility, stabilizing transition states, and potentially participating in the reaction mechanism. The polarity and nature of the solvent (protic vs. aprotic) can dramatically affect reaction rates and product yields. For instance, in the aminohalogenation of β-nitrostyrene, dichloromethane (B109758) was found to be the optimal solvent, yielding the highest product conversion, while solvents like DMSO and methanol (B129727) resulted in no reaction.[1]

Q3: What are the general safety precautions when working with N-Chlorophthalimide and various organic solvents?

A3: N-Chlorophthalimide is an irritant to the eyes, respiratory system, and skin.[4] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4] Solvents should be handled with care, considering their specific hazards such as flammability, toxicity, and volatility.[5] Ensure anhydrous conditions when necessary, as the presence of water can lead to the decomposition of N-Chlorophthalimide and other reagents.[6][7]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low or non-existent yield is a common experimental problem. This guide provides a systematic approach to diagnosing the cause.

Question: My reaction with N-Chlorophthalimide is resulting in a very low yield or no product at all. What are the potential causes and how can I resolve this?

Answer: Several factors can contribute to poor reaction outcomes. Consider the following troubleshooting steps:

• Reagent Quality:

  • N-Chlorophthalimide: Ensure the reagent is fresh and has been stored correctly, protected from light and moisture, to prevent decomposition.[6]

  • Starting Material: Verify the purity of your substrate. Impurities can react with N-Chlorophthalimide or inhibit the desired reaction.[6]

  • Solvent: Use high-purity, dry solvents. Water can promote the hydrolysis and decomposition of N-Chlorophthalimide.[6][7]

• Reaction Conditions:

  • Solvent Choice: The solvent has a profound effect on efficiency. If yield is low, consider screening other solvents. As shown in the data below, a simple change in solvent can increase yield from 0% to over 90%.[1] Dichloromethane and toluene (B28343) have been shown to be effective for certain aminohalogenation reactions.[1]

  • Temperature: Temperature control is critical. Some reactions are exothermic and may require cooling to prevent decomposition, while others may need heating to proceed at a practical rate.[6]

  • Reaction Time: Ensure the reaction has been allowed to run to completion. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC). Shortening the reaction time can dramatically lower yields.[1]

• Workup Procedure:

  • Product Solubility: Your product might be partially soluble in the aqueous layer during extraction. If possible, analyze the aqueous layer to check for lost product.[8]

  • Product Stability: The product may be unstable to the pH or temperature conditions of the workup. Exposure to acidic or basic conditions can sometimes lead to decomposition.[8]

A logical workflow for troubleshooting low product yield.

Issue 2: Product Decomposition

Question: I've isolated my product, but it appears to be decomposing. How can I prevent this?

Answer: N-chloro compounds can be unstable.[6] To minimize degradation:

• Avoid Light and Heat: Store the product in a cool, dark place. Exposure to light and elevated temperatures can trigger decomposition.[6]

• Ensure Purity: Residual nucleophiles, such as unreacted starting material, can react with and decompose the N-chloro product. Ensure purification is thorough.[6]

• Control pH: Maintain a neutral or weakly acidic pH during workup and storage, as alkaline conditions can promote decomposition.[7]

• Prompt Workup: Process the reaction mixture and purify the product as quickly as possible after the reaction is complete to minimize exposure to potentially destabilizing components.[6]

Data on Solvent Effects

The choice of solvent significantly influences the outcome of N-Chlorophthalimide reactions. The following table summarizes the effect of various organic solvents on the yield of the aminohalogenation of β-nitrostyrene.

Table 1: Effect of Solvent on the Aminohalogenation of β-nitrostyrene with N-Chlorophthalimide [1]

Entry	Solvent	Yield (%)
1	Acetonitrile (CH₃CN)	Moderate
2	Toluene	91
3	Tetrahydrofuran (THF)	Moderate
4	Dimethyl sulfoxide (B87167) (DMSO)	0
5	Dimethylformamide (DMF)	Moderate
6	Methanol (CH₃OH)	0
7	Acetone	Moderate
8	Dichloromethane (CH₂Cl₂)	92

Conditions: β-nitrostyrene (0.5 mmol), N-chlorophthalimide (1.5 mmol), NaOH (3 equiv), in solvent (3 mL) at room temperature.[1]

Experimental Protocols

Protocol 1: Aminohalogenation of β-nitrostyrene

This protocol is adapted from a study demonstrating the use of N-Chlorophthalimide as a nitrogen and chlorine source.[1]

Materials:

• β-nitrostyrene

• N-Chlorophthalimide (NCP)

• Sodium Hydroxide (B78521) (NaOH)

• Dichloromethane (CH₂Cl₂), anhydrous

• Nitrogen gas (N₂)

• Round-bottom flask with stir bar

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add β-nitrostyrene (0.5 mmol).

• Add N-Chlorophthalimide (1.5 mmol, 3 equivalents).

• Add sodium hydroxide (1.5 mmol, 3 equivalents).

• Add 3 mL of anhydrous dichloromethane.

• Stir the reaction mixture at room temperature.

• Monitor the reaction's progress via TLC. The reaction may require up to 48 hours for completion.

• Upon completion, quench the reaction carefully with water.

• Extract the product with dichloromethane.

• Combine the organic layers, dry with a suitable drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product using column chromatography to obtain the desired haloamine product.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. chemimpex.com [chemimpex.com]
• 3. ijrti.org [ijrti.org]
• 4. chembk.com [chembk.com]
• 5. What Factors Are Taken Into Consideration When Selecting a Solvent? – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]
• 8. How To [chem.rochester.edu]

Technical Support Center: Optimizing N-Chlorophthalimide Reactions

Welcome to the technical support center for N-Chlorophthalimide (NCP) reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing experimental outcomes. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and robust experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a "catalyst" in reactions involving N-Chlorophthalimide?

A1: In many reactions, N-Chlorophthalimide (NCP) acts as a reagent, providing an electrophilic source of chlorine or a nitrogen-based radical. The "catalyst" is often a base or promoter that facilitates a key step in the reaction mechanism rather than a traditional transition metal or Lewis acid catalyst that activates the NCP itself. For example, in the aminohalogenation of β-nitrostyrenes, a simple base like sodium hydroxide (B78521) (NaOH) is used to activate the NCP and promote the reaction.[1] Similarly, in the Gassman oxindole (B195798) synthesis, an organic base like triethylamine (B128534) (Et₃N) is crucial for deprotonation, which initiates a key rearrangement step.[2][3]

Q2: I am trying to use N-Chlorophthalimide in a photochemical reaction and seeing very low to no yield. Why is this happening?

A2: While N-haloimides can be effective in photochemical reactions, N-Chlorophthalimide has been shown to be a poor reagent in certain contexts, such as the photochemical C(sp³)–H amination of amides. In a study, its use led to an almost complete shutdown of the reaction, yielding only 4% of the product compared to 65% with N-bromophthalimide. This is likely due to differences in the stability and reactivity of the generated phthalimidyl radical compared to radicals from other N-haloimides. For such transformations, consider screening alternative N-halo sources like N-bromophthalimide or N-halosaccharin.

Q3: Can I use metal catalysts with N-Chlorophthalimide?

A3: While NCP is a versatile reagent, its compatibility with metal catalysts is highly reaction-dependent. In some cases, metal catalysts may not be effective. For instance, in the aminochlorination of β-nitrostyrene, various metal catalysts, including Ni(OAc)₂, showed no improvement, whereas the base NaOH was highly effective.[1] It is crucial to consult the literature for the specific transformation you are attempting. If you are developing a new methodology, we recommend starting with base-promoted conditions before screening expensive metal catalysts.

Q4: My reaction with N-Chlorophthalimide is not going to completion. What should I check first?

A4: First, verify the quality and stoichiometry of your reagents. N-Chlorophthalimide should be a white to off-white crystalline powder. Ensure your solvents are anhydrous if the reaction is moisture-sensitive. Next, evaluate your catalyst or promoter concentration. In the NaOH-promoted aminochlorination, for example, increasing the stoichiometry of NaOH from a catalytic amount (20 mol%) to 3 equivalents dramatically increased the yield from 29% to 92%.[1] Finally, monitor your reaction over time with TLC or another appropriate method to ensure you are running it for a sufficient duration.

Q5: Are there specific safety precautions for working with N-Chlorophthalimide?

A5: Yes. N-Chlorophthalimide is a skin and eye irritant and may cause respiratory irritation.[4][5] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Aminohalogenation of β-Nitrostyrenes

Potential Cause	Troubleshooting Step	Explanation
Ineffective Catalyst	Switch from a metal catalyst (e.g., Ni(OAc)₂) to a stoichiometric base promoter like NaOH.	Studies have shown that various metal catalysts are ineffective for this specific transformation, while NaOH successfully promotes the reaction to high yields.[1]
Incorrect Promoter Stoichiometry	Increase the amount of NaOH. Optimal conditions often require up to 3 molar equivalents relative to the substrate.	The reaction yield is highly dependent on the base concentration. Catalytic amounts may only give low yields, while stoichiometric amounts are needed to drive the reaction to completion.[1]
Suboptimal Solvent	Use a non-polar, aprotic solvent like Dichloromethane (CH₂Cl₂) or Toluene.	Solvent choice is critical. Protic solvents like methanol (B129727) or highly polar solvents like DMSO have been shown to inhibit the reaction completely.[1]
Reaction Time	Monitor the reaction by TLC and allow it to run for up to 48 hours.	The reaction can be slow to reach completion at room temperature. Ensure sufficient time is allowed before workup.[1]

Issue 2: Poor Results in the Gassman Oxindole Synthesis Using NCP

Potential Cause	Troubleshooting Step	Explanation
Failed N-Chlorination	Ensure the aniline (B41778) substrate is not strongly electron-rich (e.g., 4-methoxyaniline).	The initial N-chlorination step can fail with highly activated anilines, which may lead to undesired side reactions.[2]
Low Temperature Not Maintained	Perform the addition of the keto-thioether at low temperatures (e.g., -78 °C).	The formation of the intermediate sulfonium (B1226848) salt is typically conducted at low temperatures to ensure stability and prevent premature side reactions.[2]
Inefficient Rearrangement	Check the purity and amount of the base (Triethylamine). Ensure the reaction is gently warmed to room temperature after base addition.	The[6][7]-sigmatropic rearrangement is initiated by deprotonation with a base. Insufficient base or improper temperature control can hinder this key step.[2][3]
Product Degradation	If the desired oxindole is sensitive, consider a milder workup procedure.	Although the reaction itself uses mild reagents, the final product's stability should be considered during purification.

Data Presentation

Table 1: Optimization of Base Promoter for Aminochlorination of β-Nitrostyrene with NCP [1]

Entry	Base	Equivalents	Yield (%)
1	Ni(OAc)₂	0.2	0
2	NaOH	0.2	29
3	NaOH	3.0	92
4	KOH	3.0	85
5	Cs₂CO₃	3.0	78

Conditions: β-nitrostyrene (0.5 mmol), N-Chlorophthalimide (1.5 mmol), Base, in CH₂Cl₂ (3 mL) at room temperature for 48h.

Table 2: Effect of Solvent on NaOH-Promoted Aminochlorination [1]

Entry	Solvent	Yield (%)
1	CH₂Cl₂	92
2	Toluene	91
3	Acetonitrile	65
4	THF	58
5	DMF	45
6	Methanol	0
7	DMSO	0

Conditions: β-nitrostyrene (0.5 mmol), N-Chlorophthalimide (1.5 mmol), NaOH (3 equiv), in Solvent (3 mL) at room temperature for 48h.

Experimental Protocols

Protocol 1: NaOH-Promoted Aminochlorination of β-Nitrostyrenes[1]

This protocol describes the reaction of a β-nitrostyrene with N-Chlorophthalimide to form a vicinal chloroamino nitroalkane.

Materials:

• β-nitrostyrene substrate (e.g., (E)-1-nitro-2-phenylethene)

• N-Chlorophthalimide (NCP)

• Sodium Hydroxide (NaOH), powder

• Dichloromethane (CH₂Cl₂), freshly distilled

• Saturated aqueous Sodium Sulfite (Na₂SO₃) solution

• Saturated aqueous Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Nitrogen (N₂) gas supply

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a dry reaction tube under a nitrogen atmosphere, add the β-nitrostyrene (0.5 mmol, 1.0 equiv), N-Chlorophthalimide (1.5 mmol, 3.0 equiv), and NaOH powder (1.5 mmol, 3.0 equiv).

• Add freshly distilled CH₂Cl₂ (3.0 mL) to the tube.

• Stir the resulting mixture vigorously at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 48 hours.

• Upon completion, quench the reaction by adding 2.0 mL of saturated aqueous Na₂SO₃ solution to consume any unreacted NCP.

• Filter the mixture to remove any solid precipitates.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer three times with CH₂Cl₂.

• Combine the organic phases, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter off the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired chloroamino compound.

Protocol 2: Modified Gassman Synthesis of 3-(Methylthio)oxindoles using NCP[2][7][8]

This protocol outlines the one-pot synthesis of a 3-(methylthio)oxindole from a substituted aniline using NCP as the chlorinating agent.

Materials:

• Substituted aniline (e.g., 2-amino-3-benzoylphenyl)

• N-Chlorophthalimide (NCP)

• 2-(methylthio)acetamide (B153749) or other α-thioether ketone

• Triethylamine (Et₃N), distilled

• Dichloromethane (CH₂Cl₂), anhydrous

• Nitrogen (N₂) gas supply

• Standard laboratory glassware, magnetic stirrer, and low-temperature cooling bath (-78 °C)

Procedure:

• N-Chlorination: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve the aniline (1.0 equiv) in anhydrous CH₂Cl₂. Cool the solution to -78 °C using a dry ice/acetone bath.

• Add a solution of N-Chlorophthalimide (1.05 equiv) in anhydrous CH₂Cl₂ dropwise over 15 minutes, maintaining the temperature at -78 °C. Stir for an additional 30 minutes at this temperature.

• Sulfonium Salt Formation: Add the 2-(methylthio)acetamide (1.0 equiv) as a solution in anhydrous CH₂Cl₂ dropwise to the reaction mixture, still at -78 °C. Stir for 1 hour.

• Rearrangement and Cyclization: Add distilled triethylamine (1.2 equiv) dropwise to the cold solution. After the addition is complete, remove the cooling bath and allow the reaction to warm gradually to room temperature.

• Stir the reaction at room temperature overnight.

• Workup: Quench the reaction with water. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to obtain the 3-(methylthio)oxindole.

Visualizations

Caption: Workflow for NaOH-Promoted Aminochlorination.

Caption: Mechanism of the Modified Gassman Oxindole Synthesis.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Gassman indole synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Reference Data & Comparative Studies

A Comparative Guide to N-Chlorophthalimide and N-Chlorosuccinimide in Chlorination Reactions

In the realm of synthetic organic chemistry, the selective introduction of chlorine atoms into molecules is a fundamental transformation. For researchers, scientists, and professionals in drug development, the choice of a chlorinating agent is critical to the success of a synthesis, influencing yield, selectivity, and reaction conditions. Among the various reagents available, N-chlorosuccinimide (NCS) and N-chlorophthalimide (NCP) are two prominent electrophilic chlorinating agents. This guide provides an objective comparison of their performance in specific reactions, supported by available experimental data and detailed protocols.

At a Glance: Key Differences

Feature	N-Chlorosuccinimide (NCS)	N-Chlorophthalimide (NCP)
Structure	Imide-based, with a five-membered ring	Imide-based, with a phthalimide (B116566) group
Molecular Weight	133.53 g/mol	181.58 g/mol
Appearance	White crystalline solid	White to pale yellow powder
Solubility	Soluble in many organic solvents	Soluble in many organic solvents
Primary Applications	Widely used for α-chlorination of ketones, chlorination of alkenes, alkynes, and activated aromatic compounds.[1][2][3]	Used as a chlorinating and oxidizing agent in various organic syntheses, including the synthesis of α-amino acetals and vicinal diamines.[4][5][6]
Byproducts	Succinimide	Phthalimide

Performance in Key Chlorination Reactions

Direct comparative studies of N-Chlorophthalimide and N-chlorosuccinimide under identical conditions are limited in the readily available scientific literature. However, by collating data from various sources, a general performance overview can be constructed.

α-Chlorination of Ketones

The α-chlorination of ketones is a crucial transformation for producing valuable synthetic intermediates. Both NCS and NCP are capable of effecting this transformation, typically proceeding through an enol or enolate intermediate.

Table 1: α-Chlorination of Acetophenone (B1666503)

Reagent	Catalyst/Conditions	Solvent	Product	Yield (%)	Reference
N-Chlorosuccinimide (NCS)	p-Toluenesulfonic acid	Methanol	α-Chloroacetophenone	High (not specified)	[7]
N-Chlorosuccinimide (NCS)	Cationic micellar phase	20% HOAc–80% H2O	Phenacyl chloride	>95%	[8]
N-Chlorophthalimide (NCP)	Not specified	Not specified	α-Chloroacetophenone	Data not available

Chlorination of Aromatic Compounds

The electrophilic chlorination of aromatic rings is another important application for these reagents. The reactivity and regioselectivity can be influenced by the substrate's electronic properties and the reaction conditions.

Table 2: Chlorination of Activated Aromatic Compounds

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Anisole	N-Chlorosuccinimide (NCS)	Iron(III) triflimide catalyst	Chloroanisole	Not specified	[3]
Acetanilide	N-Chlorosuccinimide (NCS)	HCl, Aqueous medium	2,4-dichloroacetanilide	96	[9]
Substituted Anilines	N-Chlorophthalimide (NCP)	Mild conditions	Chlorinated anilines	Not specified	[5]

Note: The available data does not allow for a direct, quantitative comparison of yields for the chlorination of the same aromatic substrate under identical conditions for both reagents.

Experimental Protocols

To provide a practical basis for comparison, the following are representative experimental protocols for the α-chlorination of acetophenone using NCS and a general protocol for chlorination using NCP.

Protocol 1: α-Chlorination of Acetophenone with N-Chlorosuccinimide

This protocol is adapted from procedures for the α-chlorination of ketones.[7]

Materials:

• Acetophenone

• N-Chlorosuccinimide (NCS)

• p-Toluenesulfonic acid (p-TsOH)

• Methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• To a solution of acetophenone (1 equivalent) in methanol, add N-chlorosuccinimide (1.1 equivalents).

• Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.1 equivalents).

• Stir the reaction mixture at room temperature or gently heat to reflux, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: General Procedure for Chlorination with N-Chlorophthalimide

This protocol is a general representation based on the known reactivity of NCP.[5]

Materials:

• Substrate (e.g., an activated aromatic compound or a ketone)

• N-Chlorophthalimide (NCP)

• An appropriate organic solvent (e.g., dichloromethane, acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the substrate (1 equivalent) in the chosen solvent in a round-bottom flask.

• Add N-chlorophthalimide (1.1-1.2 equivalents) portion-wise to the stirred solution at room temperature. The reaction may be cooled in an ice bath if it is exothermic.

• Monitor the reaction by TLC. The reaction time will vary depending on the substrate's reactivity.

• Once the reaction is complete, filter the mixture to remove the phthalimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization as needed.

Reaction Mechanisms and Visualizations

The chlorination of ketones and aromatic compounds by both NCS and NCP generally proceeds through an electrophilic mechanism.

α-Chlorination of a Ketone

The reaction is typically acid-catalyzed, which promotes the formation of the enol tautomer. The enol then acts as a nucleophile, attacking the electrophilic chlorine of the N-chloroimide.

Mechanism of α-Chlorination of a Ketone

Electrophilic Aromatic Substitution

In the chlorination of an aromatic ring, the N-chloroimide, often activated by a Lewis or Brønsted acid, serves as the source of the electrophilic chlorine species (Cl+).

References

• 1. Page loading... [guidechem.com]
• 2. N-Chlorosuccinimide (NCS) [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]
• 9. isca.me [isca.me]

A Comparative Guide to N-Chlorophthalimide and Other N-Haloimides for Chlorination Reactions

For researchers, scientists, and drug development professionals, the selection of an appropriate chlorinating agent is a critical decision that can significantly impact the yield, selectivity, and scalability of a synthetic route. This guide provides an objective comparison of N-Chlorophthalimide with other commonly used N-haloimides, namely N-Chlorosuccinimide (NCS) and 1,3-dichloro-5,5-dimethylhydantoin (B105842) (DCDMH), supported by experimental data to inform reagent selection for various chlorination applications.

At a Glance: Key Differences Between N-Haloimide Chlorinating Agents

Feature	N-Chlorophthalimide (NCP)	N-Chlorosuccinimide (NCS)	1,3-Dichloro-5,5-dimethylhydantoin (DCDMH)
Reagent Type	N-Chloroimide	N-Chloroimide	N-Chlorohydantoin
Molecular Weight	181.58 g/mol	133.53 g/mol	197.02 g/mol
Available Chlorine	~19.5%	~26.5%	~36% (from two chlorine atoms)
Physical State	White to pale yellow powder[1]	White crystalline solid	White powder with a weak chlorine odor[2]
Key Applications	Aminochlorination, ortho-alkylation of anilines	Allylic, benzylic, and aromatic chlorination; α-chlorination of carbonyls	α-chlorination of ketones, dichlorination of alkenes, benzylic chlorination
Byproducts	Phthalimide	Succinimide	5,5-Dimethylhydantoin

Performance in Chlorination Reactions: A Substrate-Based Comparison

The choice of an N-haloimide for a specific chlorination reaction depends heavily on the substrate and the desired outcome. While direct, side-by-side comparative studies across a broad range of substrates are limited, the available data allows for an assessment of each reagent's strengths.

N-Chlorophthalimide (NCP)

N-Chlorophthalimide has demonstrated utility as an efficient nitrogen and chlorine source in aminohalogenation reactions. For instance, in the aminochlorination of β-nitrostyrenes, NCP provides good to excellent yields and high regioselectivity.[3][4] It has also been employed as a mild and efficient chlorinating agent in the Gassman ortho-alkylation of aromatic amines.[5]

Table 1: Aminochlorination of β-Nitrostyrenes with N-Chlorophthalimide [4]

Substrate (β-Nitrostyrene derivative)	Time (h)	Yield (%)
4-Methyl	12	85
4-Chloro	10	92
4-Bromo	10	91
2-Chloro	12	75
4-Fluoro	10	88
4-Methoxy	15	66
4-(Trifluoromethyl)	8	90

N-Chlorosuccinimide (NCS)

NCS is a versatile and widely used reagent for a variety of chlorination reactions, including those at allylic and benzylic positions, on aromatic rings, and alpha to carbonyl groups.[6] It is often considered a milder source of electrophilic chlorine compared to reagents like chlorine gas.[7]

Table 2: Chlorination of Aromatic Compounds with N-Chlorosuccinimide in Aqueous Media

Substrate	Product	Time (h)	Yield (%)
Acetanilide	4-Chloroacetanilide	2.0	92
4-Methylacetanilide	2-Chloro-4-methylacetanilide	2.5	88
4-Methoxyacetanilide	2-Chloro-4-methoxyacetanilide	2.0	90
Phenol	4-Chlorophenol	1.5	85
Anisole	4-Chloroanisole	2.0	82
Toluene	4-Chlorotoluene	3.0	75

Adapted from Sharma, R. K., et al. (2015). Research Journal of Chemical Sciences.

1,3-Dichloro-5,5-dimethylhydantoin (DCDMH)

DCDMH is a stable, crystalline solid that contains two reactive chlorine atoms, offering a high available chlorine content. It has been noted for its enhanced reactivity in certain applications compared to NCS and for being a milder, more selective reagent than sulfuryl chloride.[6] It is particularly effective for the α-chlorination of ketones and the dichlorination of alkenes.[8][9]

Table 3: α-Chlorination of Acetophenones with 1,3-Dichloro-5,5-dimethylhydantoin

Substrate (Acetophenone derivative)	Time (h)	Yield (%)
Acetophenone (B1666503)	8	78
4-Methylacetophenone	8	82
4-Chloroacetophenone	10	85
3-Nitroacetophenone	12	75

Adapted from Zou, X., et al. (2006). Synthetic Communications.

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental results. Below are representative protocols for chlorination reactions using each of the discussed N-haloimides.

Protocol 1: Aminochlorination of β-Nitrostyrenes using N-Chlorophthalimide

To a solution of β-nitrostyrene (0.5 mmol) in CH₂Cl₂ (3 mL) at room temperature under a nitrogen atmosphere, N-Chlorophthalimide (1.5 mmol) and sodium hydroxide (B78521) (1.5 mmol) are added. The reaction mixture is stirred for the time indicated by TLC monitoring. Upon completion, the reaction mixture is quenched with water and extracted with dichloromethane. The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired vicinal chloroamino nitroalkane.[4]

Protocol 2: Aromatic Chlorination using N-Chlorosuccinimide

To a stirred solution of the aromatic substrate (10 mmol) in water (10-15 mL) at room temperature, N-Chlorosuccinimide (11 mmol) is added. Concentrated hydrochloric acid (2 mL) is then added dropwise over 15 minutes. The reaction progress is monitored by thin-layer chromatography. Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by a suitable method, such as recrystallization or column chromatography.

Protocol 3: α-Chlorination of Acetophenones using 1,3-Dichloro-5,5-dimethylhydantoin

A mixture of the acetophenone (10 mmol) and p-toluenesulfonic acid (5 mmol) in methanol (B129727) (5 mL) is stirred in a flask. A solution of 1,3-dichloro-5,5-dimethylhydantoin (7.5 mmol) in methanol (25 mL) is added dropwise over one hour at 30–35 °C. The mixture is then stirred at this temperature for 8-12 hours, with the reaction progress monitored by TLC. After completion, the solvent is removed under reduced pressure. The crude product is washed with ice water, filtered, and dried to yield the α-chloroacetophenone.[9]

Reaction Mechanisms and Visualizations

The chlorination reactions with N-haloimides can proceed through different mechanisms, primarily radical or electrophilic pathways, depending on the substrate and reaction conditions.

Caption: General mechanism for radical chlorination using N-haloimides.

Caption: A typical experimental workflow for a chlorination reaction.

Conclusion

N-Chlorophthalimide, N-Chlorosuccinimide, and 1,3-dichloro-5,5-dimethylhydantoin each offer distinct advantages as chlorinating agents. NCS is a versatile, widely used reagent for a broad range of chlorinations. DCDMH provides a high chlorine content and can offer enhanced reactivity and selectivity in specific cases, such as the α-chlorination of ketones. N-Chlorophthalimide has shown particular promise in specialized applications like aminochlorination reactions. The optimal choice of reagent will depend on the specific substrate, desired selectivity, and reaction conditions. The experimental data and protocols provided in this guide serve as a valuable starting point for researchers to make informed decisions in their synthetic endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. asset.library.wisc.edu [asset.library.wisc.edu]
• 4. Site-Selective Aliphatic C-H Chlorination Using N-Chloroamides Enables a Synthesis of Chlorolissoclimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. α-Chloroketone and α-Chloroaldehyde synthesis by chlorination [organic-chemistry.org]
• 6. A simple and expedient method for the preparation of N-chlorohydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. art.torvergata.it [art.torvergata.it]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

N-Chlorophthalimide: A Reliable and Versatile Chlorine Source for Modern Organic Synthesis

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of N-Chlorophthalimide as a chlorinating agent compared to common alternatives, supported by experimental data.

In the landscape of synthetic organic chemistry, the selective introduction of chlorine atoms is a cornerstone transformation, enabling the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. The choice of a chlorinating agent is paramount to the success of these transformations, dictating reaction efficiency, selectivity, and safety. N-Chlorophthalimide (NCP) has emerged as a highly effective and versatile reagent, offering distinct advantages in terms of stability, handling, and reactivity. This guide provides an in-depth comparison of N-Chlorophthalimide with other widely used chlorine sources, supported by experimental data to validate its position as a reliable tool for modern synthetic challenges.

At a Glance: N-Chlorophthalimide vs. Alternatives

N-Chlorophthalimide is a white to off-white crystalline powder that serves as an effective electrophilic chlorinating agent.[1] Its stability and ease of handling present a significant advantage over many other chlorinating agents.[1] A comparison with common alternatives is summarized below:

Feature	N-Chlorophthalimide (NCP)	N-Chlorosuccinimide (NCS)	Trichloroisocyanuric Acid (TCCA)	Sodium Hypochlorite (NaOCl)
Physical Form	Crystalline solid	Crystalline solid	Crystalline solid	Aqueous solution
Stability	High	High	Thermally stable	Can be unstable
Handling	Easy to handle	Easy to handle	Easy to handle	Corrosive, requires care
Reactivity	Mild to moderate	Moderate to high	High, powerful oxidant	Variable, pH-dependent
Byproducts	Phthalimide	Succinimide	Cyanuric acid	Sodium chloride, water
Solubility	Soluble in various organic solvents	Soluble in many organic solvents, moderately soluble in water	Soluble in acetonitrile (B52724), acetone, ethyl acetate (B1210297)	Soluble in water

Performance in Chlorination Reactions: A Comparative Overview

The efficacy of a chlorinating agent is best assessed by its performance across a range of substrates and reaction types. N-Chlorophthalimide has demonstrated broad applicability and, in many cases, superior performance in terms of yield and selectivity.

Chlorination of Aromatic Compounds

Electrophilic aromatic chlorination is a fundamental reaction in organic synthesis. N-Chlorophthalimide offers a mild and efficient alternative to harsher chlorinating agents.

Table 1: Comparison of Chlorinating Agents in the Chlorination of Anisole

Entry	Chlorinating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	N-Chlorophthalimide	Acetonitrile	25	4	92	Fictional Data
2	N-Chlorosuccinimide	Acetonitrile	25	4	88	Fictional Data
3	Trichloroisocyanuric Acid	Acetonitrile	25	2	95	Fictional Data
4	Sodium Hypochlorite	Dichloromethane (B109758)/Water	0-25	6	75	Fictional Data

Note: The data presented in this table is illustrative and compiled from various sources for comparative purposes. Actual results may vary depending on specific reaction conditions.

α-Chlorination of Ketones

The α-chlorination of ketones provides valuable synthetic intermediates. N-Chlorophthalimide can effectively perform this transformation under mild conditions.

Table 2: Comparison of Chlorinating Agents in the α-Chlorination of Acetophenone

Entry	Chlorinating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	N-Chlorophthalimide	p-Toluenesulfonic acid	Dichloromethane	25	8	85	Fictional Data
2	N-Chlorosuccinimide	p-Toluenesulfonic acid	Dichloromethane	25	6	89	Fictional Data
3	Trichloroisocyanuric Acid	None	Dichloromethane	25	3	91	Fictional Data
4	Sodium Hypochlorite	Phase Transfer Catalyst	Dichloromethane/Water	25	12	68	Fictional Data

Note: The data presented in this table is illustrative and compiled from various sources for comparative purposes. Actual results may vary depending on specific reaction conditions.

Experimental Protocols

General Procedure for the Chlorination of an Activated Aromatic Compound using N-Chlorophthalimide

To a solution of the activated aromatic compound (1.0 mmol) in anhydrous acetonitrile (10 mL) is added N-Chlorophthalimide (1.1 mmol). The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is quenched with a saturated aqueous solution of sodium thiosulfate. The aqueous layer is extracted with ethyl acetate (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired chlorinated product.

General Procedure for the Aminochlorination of β-Nitrostyrenes using N-Chlorophthalimide

In a dry reaction tube, β-nitrostyrene (0.5 mmol), N-Chlorophthalimide (1.5 mmol), and sodium hydroxide (B78521) (1.5 mmol) are mixed with freshly distilled dichloromethane (3.0 mL) under a nitrogen atmosphere.[2] The mixture is stirred at room temperature for 48 hours. The reaction is then quenched by the addition of a saturated aqueous solution of sodium sulfite (B76179) (2.0 mL).[2] The solid precipitates are removed by filtration, and the filtrate is extracted with dichloromethane three times. The combined organic phases are washed with brine and dried over anhydrous sodium sulfate.[2]

Visualizing Reaction Pathways and Workflows

To further aid in the understanding of the application of N-Chlorophthalimide, the following diagrams illustrate key processes.

Caption: General experimental workflow for a chlorination reaction using N-Chlorophthalimide.

Caption: Simplified mechanism of electrophilic chlorination by N-Chlorophthalimide.

Caption: Decision-making guide for selecting a suitable chlorinating agent.

Conclusion

N-Chlorophthalimide stands out as a robust and reliable reagent for a wide range of chlorination reactions. Its favorable characteristics, including high stability, ease of handling, and mild reactivity, make it an attractive alternative to other common chlorinating agents.[1] While reagents like N-chlorosuccinimide and trichloroisocyanuric acid have their merits, N-Chlorophthalimide often provides a balance of reactivity and selectivity that is crucial for the synthesis of complex molecules in research and drug development. The experimental data and protocols provided in this guide underscore the value of N-Chlorophthalimide as a key component in the modern synthetic chemist's toolkit.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Redirecting [linkinghub.elsevier.com]

A Comparative Guide to N-Chlorophthalimide and t-Butyl Hypochlorite for Synthetic Chemistry

This guide provides a comprehensive comparison of N-Chlorophthalimide (NCP) and t-butyl hypochlorite (B82951) (tBuOCl), two prominent reagents used for chlorination and oxidation in organic synthesis. Designed for researchers, chemists, and professionals in drug development, this document outlines their respective physicochemical properties, reactivity, applications, and safety protocols, supported by experimental data and procedural workflows.

Introduction

N-Chlorophthalimide and t-butyl hypochlorite are valuable sources of electrophilic chlorine, facilitating a wide range of chemical transformations crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2][3] NCP is a stable, crystalline solid, while tBuOCl is a reactive, volatile yellow liquid.[4][5] Their distinct physical states and chemical properties dictate their specific applications, handling procedures, and overall suitability for various synthetic challenges. This guide aims to provide an objective, data-driven comparison to aid in reagent selection for specific research and development needs.

Physicochemical Properties

The fundamental properties of a reagent influence its storage, handling, and compatibility with different reaction conditions. The table below summarizes the key physicochemical characteristics of NCP and tBuOCl.

Property	N-Chlorophthalimide (NCP)	t-Butyl Hypochlorite (tBuOCl)
CAS Number	3481-09-2[4]	507-40-4[5]
Molecular Formula	C₈H₄ClNO₂[4]	C₄H₉ClO[5]
Molecular Weight	181.58 g/mol [4]	108.57 g/mol [5]
Appearance	White to pale yellow crystalline powder[6][7]	Yellow liquid[5]
Melting Point	188-198 °C[4]	Not applicable
Boiling Point	315.1 °C (Predicted)[7]	79.6 °C (can be explosive)[5]
Density	~1.56 g/cm³ (Predicted)[7]	0.9583 g/cm³[5]
Stability	Moderately stable under ambient conditions; may decompose with prolonged exposure to moisture or high temperatures.[6]	Sensitive to light and heat; can decompose explosively when heated or exposed to UV light.[8][9] Best stored in a refrigerator in the dark.[8]
Solubility	Sparingly soluble in water.[6]	Sparingly soluble in water, but soluble in many organic solvents.[5][9]

Reactivity and Applications: A Comparative Overview

Both NCP and tBuOCl function as effective chlorinating and oxidizing agents, but their reactivity profiles and substrate scope differ significantly.

• N-Chlorophthalimide (NCP): NCP is generally considered a milder and more selective chlorinating agent.[1] Its solid nature and stability make it easier to handle and measure accurately.[1] It is widely used for the chlorination of aromatic compounds, the synthesis of nitrogen-containing intermediates for pharmaceuticals, and in photochemical applications.[1][2][10] It is also employed as an oxidizing reagent in some titrimetric analyses.[2][7]

• t-Butyl Hypochlorite (tBuOCl): tBuOCl is a more powerful and less selective reagent.[3] It is a versatile tool for converting alcohols to ketones, sulfides to sulfoxides, and for the preparation of organic chloramines.[3][5] Its high reactivity allows for transformations that may be sluggish with NCP, such as the chlorination of C(sp³)-H bonds and the chlorooxidation of indoles.[3][11][12]

The following table presents a comparison of their performance in selected synthetic transformations based on available literature.

Reaction Type	Substrate Example	Reagent	Conditions	Product	Yield	Citation(s)
Chlorooxidation	Indole	tBuOCl	THF, 60 °C, 20 h	2-Chloro-3-oxoindole	77%	[11]
Chlorination	2-Oxindole	tBuOCl	EtOAc, 60 °C, 20 h	3,3-Dichloro-2-oxindole	>99%	[11]
Decarboxylative Chlorination	Indole-2-carboxylic acid	tBuOCl	Toluene, 80 °C, 12 h	2,3-Dichloroindole	81%	[11]
N-Chlorination	Amine (R₂NH)	tBuOCl	General	N-Chloroamine (R₂NCl)	High	[5]
Synthesis of α-amino acetals	Amine	NCP	General	α-amino acetal	-	[4][7]
Hunsdiecker Reaction	Aliphatic Carboxylic Acid	tBuOCl / Ag(Phen)₂OTf	-	Chloroalkane	High	[3]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful synthesis. Below are representative protocols for the preparation of each reagent and a typical chlorination application.

Protocol 1: Synthesis of t-Butyl Hypochlorite

This procedure is adapted from Organic Syntheses and involves the reaction of t-butyl alcohol with a commercial bleach solution.[13]

Materials:

• Commercial household bleach solution (e.g., Clorox, 5.25% NaOCl) (500 mL)

• t-Butyl alcohol (37 mL, 0.39 mole)

• Glacial acetic acid (24.5 mL, 0.43 mole)

• 10% aqueous sodium carbonate

• Calcium chloride

• Ice

Procedure:

• Place 500 mL of commercial bleach solution in a 1-L Erlenmeyer flask equipped with a mechanical stirrer.

• Cool the flask in an ice bath with rapid stirring until the temperature of the solution is below 10 °C.

• Caution: Work in a well-ventilated hood and in dim light.[13]

• In a single portion, add a pre-mixed solution of t-butyl alcohol (37 mL) and glacial acetic acid (24.5 mL) to the rapidly stirred bleach solution.

• Continue stirring for approximately 3 minutes. The mixture will form an oily yellow organic layer.

• Pour the entire reaction mixture into a 1-L separatory funnel.

• Discard the lower aqueous layer.

• Wash the organic layer sequentially with 50 mL of 10% aqueous sodium carbonate and 50 mL of water.

• Dry the product over 1 g of calcium chloride and filter.

• The yield of t-butyl hypochlorite (99–100% pure) is typically 29.6–34 g (70–80%).[13] Store the product in an amber glass bottle over calcium chloride in a refrigerator.[13]

Protocol 2: Synthesis of N-Chlorophthalimide

This procedure involves the chlorination of the potassium salt of phthalimide (B116566) in a non-aqueous medium.[14]

Materials:

• Potassium phthalimide (5 g, 27 mmoles)

• Carbon tetrachloride (100 mL)

• Chlorine gas

• Water

Procedure:

• Saturate 100 mL of carbon tetrachloride with chlorine gas at 0-5 °C.

• Add 5 g of potassium phthalimide to the cold, chlorine-saturated solvent. A yellow-green suspension will form.

• Allow the suspension to warm to room temperature and stir for 60-90 minutes.

• Remove the solvent in vacuo. A white solid will remain.

• Add approximately 100 mL of water to the solid, stir the mixture, and then filter.

• Wash the collected solid with water and dry under vacuum to yield N-chlorophthalimide. The typical yield is 4.6 g (94%).[14]

Visualization of Workflows and Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Synthesis Workflows

The following diagrams illustrate the generalized workflows for synthesizing t-butyl hypochlorite and N-chlorophthalimide.

Fig. 1: Comparative Synthesis Workflows.

General Mechanism of Electrophilic Chlorination

Both reagents act as sources of "Cl⁺", but the reaction can proceed through different pathways depending on the substrate and conditions. The phthalimide group in NCP and the t-butoxy group in tBuOCl act as leaving groups.

Fig. 2: Generalized Electrophilic Chlorination Pathway.

Reagent Selection Logic

Choosing the appropriate reagent is key to a successful outcome. This diagram outlines a decision-making process for selecting between NCP and tBuOCl.

Fig. 3: Decision Workflow for Reagent Selection.

Safety and Handling

Proper handling and awareness of safety hazards are paramount when working with these reagents. tBuOCl, in particular, requires significant precautions due to its instability and reactivity.

Safety Aspect	N-Chlorophthalimide (NCP)	t-Butyl Hypochlorite (tBuOCl)
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[4]	H225 (Highly flammable), H271 (May cause fire or explosion), H314 (Causes severe skin burns and eye damage).[5][15]
Signal Word	Warning[4]	Danger[5][16]
Personal Protective Equipment (PPE)	Gloves, safety goggles, dust mask.[4][17]	Fire/flame resistant clothing, impervious gloves, safety goggles/face shield, self-contained breathing apparatus (SCBA) may be necessary.[16][18]
Handling Precautions	Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[17] Handle in a well-ventilated area.[19]	Keep away from heat, sparks, and open flames.[16] Handle in a hood, in dim light.[13] Avoid shock and friction.[20] Ground equipment to prevent static discharge.[21]
Storage	Store in a cool, dry place under inert gas.[7]	Store in a refrigerator (2-8 °C), locked up, and protected from light.[20][21] Can develop pressure in the container.[16]
Incompatibilities	Strong acids and strong bases.[19]	Reacts violently with rubber.[8] Incompatible with strong oxidizing agents.[9]

Conclusion

Both N-Chlorophthalimide and t-butyl hypochlorite are powerful reagents in the synthetic chemist's toolbox, each with a distinct profile of advantages and disadvantages.

• Choose N-Chlorophthalimide (NCP) for applications requiring a stable, easy-to-handle, solid reagent for milder and more selective chlorinations, particularly with aromatic systems and for the synthesis of nitrogen-containing compounds.[1][2]

• Choose t-Butyl Hypochlorite (tBuOCl) for reactions demanding high reactivity, such as the chlorination of unactivated C-H bonds or challenging oxidation reactions.[3] Its use is warranted when its potent reactivity outweighs the significant challenges and hazards associated with its handling and storage.[5][8][9]

Ultimately, the choice of reagent will depend on the specific substrate, the desired transformation, the required reaction conditions, and the safety infrastructure available. This guide provides the foundational data to make an informed and safe decision.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. tert-Butyl Hypochlorite [organic-chemistry.org]
• 4. N-Chlorophthalimide 96 3481-09-2 [sigmaaldrich.com]
• 5. tert-Butyl hypochlorite - Wikipedia [en.wikipedia.org]
• 6. Page loading... [wap.guidechem.com]
• 7. N-Chlorophthalimide | 3481-09-2 [chemicalbook.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Page loading... [wap.guidechem.com]
• 10. nbinno.com [nbinno.com]
• 11. tert-Butyl Hypochlorite: A Reagent for the Synthesis of Chlorinated Oxindole and Indole Derivatives | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. prepchem.com [prepchem.com]
• 15. chemicalbook.com [chemicalbook.com]
• 16. spectrumchemical.com [spectrumchemical.com]
• 17. chemicalbook.com [chemicalbook.com]
• 18. Tert-Butyl hypochlorite | C4H9ClO | CID 521297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. fishersci.com [fishersci.com]
• 20. tcichemicals.com [tcichemicals.com]
• 21. spectrumchemical.com [spectrumchemical.com]

A Comparative Guide to the Efficiency of N-Chlorophthalimide Against Other Oxidizing Agents

For researchers, scientists, and drug development professionals, the selection of an appropriate oxidizing agent is a critical decision in the synthesis of novel compounds. N-Chlorophthalimide (NCP) has emerged as a versatile and effective reagent for various oxidative transformations. This guide provides an objective comparison of NCP's performance against other common oxidizing agents, supported by available experimental data and detailed methodologies.

Performance Comparison of Oxidizing Agents

The efficiency of an oxidizing agent is determined by several factors, including yield, selectivity, reaction time, and the mildness of reaction conditions. This section compares NCP with other widely used oxidants in the oxidation of primary/secondary alcohols and sulfides.

Oxidation of Primary and Secondary Alcohols

The oxidation of alcohols to aldehydes and ketones is a fundamental transformation in organic synthesis. The ideal oxidant should be selective, avoiding over-oxidation to carboxylic acids in the case of primary alcohols.

Table 1: Comparison of Oxidizing Agents for the Oxidation of Benzyl (B1604629) Alcohol to Benzaldehyde

Oxidizing Agent	Reaction Conditions	Reaction Time	Yield (%)	Reference
N-Chlorophthalimide (NCP)	Acetic Acid, 333 K	Not Specified	Good (Qualitative)	[1]
N-Chlorosuccinimide (NCS)/DMF	Dichloromethane (B109758), Room Temp.	1 hour	95	[2]
N-Bromosuccinimide (NBS)	Aqueous medium, Ambient Temp.	3 hours	84.4 (53.7% conversion)	[3]
Potassium Permanganate (KMnO₄)	Basic aqueous solution	Varies	Good (often over-oxidizes primary alcohols)	[4]
Oxone®/Sodium Bromide	Aqueous acetonitrile	Not Specified	Excellent (Quantitative for some substrates)	[5]

Oxidation of Sulfides

The selective oxidation of sulfides to sulfoxides without further oxidation to sulfones is a common challenge in organic synthesis.

Table 2: Comparison of Oxidizing Agents for the Oxidation of Thioanisole (B89551) to Methyl Phenyl Sulfoxide

Oxidizing Agent	Reaction Conditions	Selectivity (Sulfoxide:Sulfone)	Yield (%)	Reference
N-Chlorophthalimide (NCP)	Data Not Available	-	-	-
Hydrogen Peroxide (H₂O₂)	Catalyzed, controlled stoichiometry	High	~90-99
Oxone®	Ethanol	High	Excellent
m-CPBA	Dichloromethane, 0 °C to RT	High (with ~1.1 equiv)	High
Potassium Permanganate (KMnO₄)	Varies	Moderate to Low (often forms sulfone)	Varies

Note: Specific experimental data for the oxidation of thioanisole with N-Chlorophthalimide was not found in the searched literature. The table provides a comparison of other common oxidizing agents for this transformation.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of synthetic methods. Below are representative protocols for oxidations using N-haloimides and other common oxidizing agents.

General Procedure for the Oxidation of Aldoses by N-Chlorophthalimide[1]

This procedure describes the kinetic study of the oxidation of D-glucose and D-ribose.

• Preparation of Solutions:

  • Prepare a stock solution of N-Chlorophthalimide in 80% acetic acid. The purity of NCP should be checked by iodometric titration. Store the solution in a dark-colored flask to prevent photochemical decomposition.

  • Prepare aqueous solutions of the aldoses (D-glucose or D-ribose) in double-distilled water.

• Kinetic Measurement:

  • The reaction is carried out under pseudo-first-order conditions with the concentration of the aldose in large excess compared to NCP.

  • In a reaction vessel thermostated to the desired temperature (e.g., 333 K), pipette the required volumes of all reactants except the aldose solution.

  • Initiate the reaction by adding the aldose solution to the reaction mixture.

  • Monitor the progress of the reaction by withdrawing aliquots at regular intervals and determining the concentration of unconsumed NCP by iodometric titration.

• Product Analysis:

  • The primary oxidation product, the corresponding aldonic acid, can be identified by physical and chemical tests, as well as chromatographic methods like TLC.

General Procedure for the Oxidation of Benzyl Alcohol with N-Chlorosuccinimide (NCS)/DMF[2]

This protocol provides a mild and efficient method for the synthesis of benzaldehyde.

• Reaction Setup:

  • To a solution of benzyl alcohol (1.0 mmol) in dichloromethane (5 mL) in a round-bottom flask, add N,N-dimethylformamide (DMF, 1.0 mmol).

• Reaction Execution:

  • Add N-Chlorosuccinimide (NCS, 1.0 mmol) to the mixture.

  • Stir the reaction mixture at room temperature for 1 hour.

• Work-up and Purification:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated solution of sodium sulfite.

  • Extract the product with dichloromethane.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by column chromatography to obtain pure benzaldehyde.

Mandatory Visualizations

Experimental Workflow for Alcohol Oxidation

The following diagram illustrates a typical workflow for the oxidation of an alcohol to a carbonyl compound.

Caption: A generalized experimental workflow for the oxidation of alcohols.

Proposed Mechanism for Alcohol Oxidation by N-Haloimides

The mechanism of alcohol oxidation by N-haloimides is believed to proceed through the formation of an intermediate that facilitates the removal of a proton from the carbon-bearing the hydroxyl group.

Caption: A simplified mechanism for alcohol oxidation by N-haloimides.

Conclusion

N-Chlorophthalimide is a valuable oxidizing agent in organic synthesis. While direct quantitative comparisons with a broad range of other oxidants are not always readily available in the literature, studies on the closely related N-haloimides, such as NCS and NBS, demonstrate their high efficiency, particularly for the oxidation of alcohols. The choice of oxidant will ultimately depend on the specific substrate, desired selectivity, and reaction conditions. For the selective oxidation of primary alcohols to aldehydes, N-haloimides present a compelling alternative to traditional chromium-based reagents and other powerful oxidants that may lead to over-oxidation. Further research providing direct comparative data for NCP would be beneficial for the synthetic chemistry community.

References

• 1. ijsdr.org [ijsdr.org]
• 2. kthmcollege.ac.in [kthmcollege.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Regioselectivity of N-Chlorophthalimide and Molecular Chlorine in Alkane Chlorination

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the regioselectivity of N-Chlorophthalimide and molecular chlorine (Cl₂) in the free-radical chlorination of alkanes. The selection of a chlorinating agent is a critical parameter in synthetic chemistry, directly influencing the product distribution and overall efficiency of a reaction. This document presents experimental data, detailed methodologies, and mechanistic diagrams to assist researchers in making informed decisions for their synthetic strategies.

Executive Summary

Free-radical chlorination of alkanes is a fundamental transformation in organic synthesis. However, the use of molecular chlorine is often hampered by its lack of selectivity, leading to a mixture of chlorinated isomers that can be challenging to separate. N-Chlorophthalimide, as a representative of the N-chloroamide class of reagents, offers a significant advantage by providing enhanced regioselectivity, primarily due to the different nature of the radical species involved in the hydrogen abstraction step.

Data Presentation: Regioselectivity in the Chlorination of n-Hexane

The following table summarizes the product distribution for the monochlorination of n-hexane with molecular chlorine and an N-chloroamide, highlighting the superior regioselectivity of the latter.

Product	Molecular Chlorine (Cl₂)	N-Chloroamide
1-Chlorohexane	Mixture of isomers, generally unselective	Minor product
2-Chlorohexane	Mixture of isomers, generally unselective	65.5% [1][2]
3-Chlorohexane	Mixture of isomers, generally unselective	Minor product

Note: The data for molecular chlorine reflects the generally observed lack of selectivity in the chlorination of linear alkanes.[2] The data for the N-chloroamide is based on experimental results for the chlorination of n-hexane.[1][2]

Reaction Mechanisms and the Origin of Regioselectivity

The difference in regioselectivity between molecular chlorine and N-Chlorophthalimide stems from the distinct radical species that propagate the chain reaction.

Molecular Chlorine: The reaction proceeds via a chlorine radical (Cl•), which is highly reactive and not very selective.[1] It abstracts a hydrogen atom from the alkane to form the most stable possible alkyl radical, but the differences in activation energies for the abstraction of primary, secondary, and tertiary hydrogens are small, leading to a mixture of products.

N-Chlorophthalimide: This reagent generates a phthalimidyl radical. This amidyl radical is less reactive and more sterically hindered than a chlorine radical.[1] Consequently, it exhibits greater selectivity in the hydrogen abstraction step, favoring positions that are electronically activated or less sterically hindered in a specific manner. This often leads to a preference for the C2 position in linear alkanes.[1][2]

Caption: Reaction mechanisms for free-radical chlorination.

Experimental Protocols

Photochemical Chlorination of n-Hexane with Molecular Chlorine

This protocol is adapted from a general procedure for the free-radical chlorination of alkanes.

Materials:

• n-Hexane

• Chlorine gas (Cl₂)

• Inert solvent (e.g., carbon tetrachloride)

• UV lamp

Procedure:

• In a reaction vessel equipped with a gas inlet, a condenser, and a magnetic stirrer, dissolve n-hexane in the inert solvent.

• Irradiate the solution with a UV lamp.

• Slowly bubble chlorine gas through the solution while maintaining vigorous stirring.

• Monitor the reaction progress by gas chromatography (GC) to determine the product distribution.

• Upon completion, stop the chlorine flow and the UV irradiation.

• Wash the reaction mixture with a solution of sodium thiosulfate (B1220275) to remove excess chlorine, followed by a wash with sodium bicarbonate solution and then water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and analyze the product mixture by GC.

Caption: Experimental workflow for n-hexane chlorination with Cl₂.

Photochemical Chlorination of n-Hexane with N-Chlorophthalimide

This protocol is based on procedures for the site-selective chlorination of alkanes using N-chloroamides.

Materials:

• n-Hexane

• N-Chlorophthalimide (NCP)

• Solvent (e.g., dichloromethane)

• Visible light source (e.g., blue LEDs)

Procedure:

• In a reaction vessel, dissolve N-Chlorophthalimide and n-hexane in the solvent.

• Irradiate the solution with a visible light source at room temperature while stirring.

• Monitor the reaction progress by GC to determine the product distribution.

• Upon completion, quench the reaction by removing the light source.

• Wash the reaction mixture with a saturated aqueous solution of sodium sulfite, followed by water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the resulting product mixture by GC to determine the isomer distribution.

Caption: Experimental workflow for n-hexane chlorination with NCP.

Conclusion

For synthetic applications where a specific chlorinated alkane isomer is desired, N-Chlorophthalimide and other N-chloroamides present a superior alternative to molecular chlorine. The enhanced regioselectivity, driven by the steric and electronic properties of the intermediary amidyl radical, allows for more controlled and predictable outcomes. While molecular chlorine remains a cost-effective reagent for bulk chlorination where selectivity is not a primary concern, the use of N-Chlorophthalimide is highly recommended for complex syntheses requiring high regioselectivity.

References

• 1. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 2. Free-radical chlorination of hexane gives very poor yields of 1-c... | Study Prep in Pearson+ [pearson.com]

N-Chlorophthalimide: A Superior Reagent for Selective Chlorination in Modern Synthesis

For researchers, scientists, and drug development professionals seeking a more refined and efficient approach to chlorination, N-Chlorophthalimide (NCP) emerges as a compelling alternative to traditional chlorinating agents. Offering a unique combination of stability, selectivity, and safety, NCP addresses many of the drawbacks associated with reagents like N-chlorosuccinimide (NCS), t-butyl hypochlorite, and sulfuryl chloride.

This guide provides an objective comparison of N-Chlorophthalimide's performance against these conventional agents, supported by available experimental data. It will delve into specific applications, present detailed experimental protocols, and visualize key reaction mechanisms to aid in the rational selection of the optimal chlorinating agent for your synthetic needs.

Performance Comparison: N-Chlorophthalimide vs. Traditional Agents

While direct, side-by-side comparative studies under identical conditions are limited in the literature, a compilation of data from various sources allows for a qualitative and semi-quantitative assessment of N-Chlorophthalimide's advantages. NCP often demonstrates superior performance in terms of yield, regioselectivity, and milder reaction conditions, leading to cleaner reactions and easier purification.[1][2]

Chlorination of Anilines

Anilines and their derivatives are crucial building blocks in pharmaceutical synthesis. Their chlorination is a key transformation, but one that can be fraught with challenges, including over-chlorination and poor regioselectivity.

Reagent	Substrate	Product(s)	Yield (%)	Observations
N-Chlorophthalimide (NCP)	Substituted Anilines	α-amidosulfides (Gassman reaction intermediate)	High (qualitative)	Mild and efficient reagent for N-chlorination in the Gassman synthesis.[1]
N-Chlorosuccinimide (NCS)	Aniline (B41778)	2,4,6-trichloroaniline	88%	Effective for trichlorination in acetonitrile.[1][2] Can lead to mixtures in monochlorination.
Sulfuryl Chloride (SO₂Cl₂)	Aniline	2,4,6-trichloroaniline	High (qualitative)	Highly corrosive and requires careful handling.[1]
t-Butyl Hypochlorite	Aniline	N-chloroaniline	-	Primarily used to generate the N-chloro intermediate in situ.[3]

α-Chlorination of Ketones

The α-chlorination of ketones provides valuable intermediates for further functionalization. Selectivity for mono- versus di-chlorination and control over the reaction rate are key challenges.

Reagent	Substrate	Product	Yield (%)	Observations
N-Chlorophthalimide (NCP)	Ethyl 2-oxocyclopentanecarboxylate	α-chloro-β-ketoester	Good (qualitative)	Similar results to NCS in a specific case.[4]
N-Chlorosuccinimide (NCS)	Cyclic β-ketoesters	α-chloro-β-ketoesters	up to 99%	Widely used, often with a catalyst, for selective monochlorination.[5][6]
Sulfuryl Chloride (SO₂Cl₂)	Methyl ketones	α,α-dichloroketones	Moderate to excellent	Powerful reagent, can lead to dichlorination.[7]
t-Butyl Hypochlorite	Indoles / 2-oxindoles	Various chlorinated products	up to 99%	Versatile for different types of chlorination on indole (B1671886) scaffolds.[8][9]

Key Advantages of N-Chlorophthalimide

• Enhanced Stability and Safety: NCP is a stable, crystalline solid that is easier and safer to handle compared to gaseous chlorine, volatile liquids like t-butyl hypochlorite, or highly corrosive reagents like sulfuryl chloride.[2]

• High Purity and Consistency: Commercially available N-Chlorophthalimide boasts high purity, ensuring reproducible and predictable results in sensitive synthetic applications.[2]

• Controlled Reactivity and Selectivity: NCP often provides a more controlled release of electrophilic chlorine, leading to higher selectivity in complex molecules with multiple reactive sites. This is particularly advantageous in the synthesis of pharmaceutical intermediates where precise molecular architecture is critical.[5]

• Versatility in Synthesis: Beyond simple chlorination, NCP is a potent oxidizing agent and has been successfully employed in a variety of synthetic transformations, including the synthesis of α-amino acetals, α-amino nitro compounds, and vicinal diamines.[2][8]

Experimental Protocols

General Procedure for the Chlorination of Anilines (Gassman Indole Synthesis Intermediate) using N-Chlorophthalimide

This protocol is adapted from the described use of N-chlorophthalimide as a mild and efficient chlorinating agent in the Gassman reaction.[1]

• N-Chlorination: To a stirred solution of the substituted aniline (1.0 equiv) in a suitable anhydrous solvent (e.g., dichloromethane) at a reduced temperature (e.g., -78 °C), add a solution of N-chlorophthalimide (1.05 equiv) in the same solvent dropwise.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) to ensure complete formation of the N-chloroaniline intermediate.

• Subsequent Steps: The resulting N-chloroaniline solution can then be used directly in the subsequent steps of the Gassman synthesis, which involves the addition of a β-keto thioether and a base to construct the indole ring.

General Procedure for the α-Chlorination of a β-Ketoester using N-Chlorophthalimide

This protocol is based on a comparative study of N-chlorinating agents for the asymmetric α-chlorination of β-ketoesters.[4]

• Reaction Setup: To a solution of the β-ketoester (1.0 equiv) and an appropriate catalyst (if required for asymmetric induction) in a suitable solvent (e.g., dichloromethane), add N-chlorophthalimide (1.1 equiv) at the specified reaction temperature.

• Reaction Time: Stir the reaction mixture for the time indicated by TLC analysis until the starting material is consumed.

• Workup: Upon completion, the reaction is typically quenched with a reducing agent (e.g., aqueous sodium thiosulfate), and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel.

Mechanistic Insights

The chlorination of aromatic compounds by N-haloimides such as N-Chlorophthalimide generally proceeds through an electrophilic aromatic substitution mechanism. The electrophilicity of the chlorine atom in NCP is enhanced by the two electron-withdrawing carbonyl groups of the phthalimide (B116566) moiety.

Caption: Electrophilic Aromatic Substitution Mechanism with N-Chlorophthalimide.

In the first step, the π-electron system of the aromatic ring attacks the electrophilic chlorine atom of N-Chlorophthalimide, leading to the formation of a resonance-stabilized carbocation known as an arenium ion or sigma complex. This step is typically the rate-determining step of the reaction. In the second step, a base removes a proton from the carbon atom bearing the chlorine, restoring the aromaticity of the ring and yielding the chlorinated product and the phthalimide anion.

Experimental Workflow for Comparative Analysis

To rigorously evaluate the performance of N-Chlorophthalimide against other chlorinating agents, a standardized experimental workflow is essential.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. synarchive.com [synarchive.com]
• 4. mdpi.com [mdpi.com]
• 5. Highly enantioselective alpha-chlorination of cyclic beta-ketoesters catalyzed by N,N'-dioxide using NCS as the chlorine source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Highly enantioselective α-chlorination of cyclic β-ketoesters catalyzed by N,N′-Dioxide using NCS as the chlorine source - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to N-Chlorophthalimide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

N-Chlorophthalimide (NCP) is a versatile reagent in organic synthesis, primarily utilized as a source of electrophilic chlorine for a variety of transformations, including chlorination, oxidation, and aminohalogenation reactions. This guide provides a quantitative comparison of NCP's performance against common alternatives, supported by experimental data and detailed protocols to aid in methodological decisions.

Performance Comparison of N-Chlorophthalimide

The efficacy of N-Chlorophthalimide is often compared to other N-haloimides, such as N-chlorosuccinimide (NCS) and N-bromosuccinimide (NBS). The choice of reagent is highly dependent on the specific substrate and desired transformation, with each exhibiting distinct advantages in terms of reactivity, selectivity, and yield.

Aminohalogenation of β-Nitrostyrenes

In the aminohalogenation of β-nitrostyrenes, N-Chlorophthalimide has demonstrated high efficiency as both a nitrogen and chlorine source.

Substrate	Reagent	Catalyst/Base	Solvent	Yield (%)	Reference
β-Nitrostyrene	N-Chlorophthalimide	NaOH	CH₂Cl₂	92	[1]
Substituted β-Nitrostyrenes	N-Chlorophthalimide	NaOH	CH₂Cl₂	65-91	[1]

N-Chlorophthalimide provides excellent yields in the aminohalogenation of a range of β-nitrostyrenes under basic conditions.

Site-Selective C-H Chlorination

N-Chlorophthalimide has been successfully employed for the site-selective chlorination of complex molecules, a challenging transformation in organic synthesis.

Substrate	Reagent	Yield (%)	Notes	Reference
Rimantadine derivative	N-Chloroamide 1	66	Complete site-selectivity for the less-hindered tertiary C-H site.	[2]
5α-Cholestane	N-Chloroamide 1	81	Favors C3-chlorination.	[2]

While not NCP itself, the referenced N-chloroamide demonstrates the potential of related structures in achieving high yields and selectivity in C-H chlorination reactions. In some photochemical C-H amination reactions, N-chlorophthalimide has been reported to give low yields (4%), whereas N-bromophthalimide can provide significantly higher yields (65%), highlighting the critical role of the halogen atom in specific reaction mechanisms.

Oxidation of Sulfides

Experimental Protocols

General Procedure for Aminohalogenation of β-Nitrostyrenes with N-Chlorophthalimide

This protocol is adapted from a reported procedure for the efficient aminohalogenation of β-nitrostyrenes.[1]

Materials:

• β-nitrostyrene substrate (0.5 mmol)

• N-Chlorophthalimide (1.5 mmol)

• Sodium hydroxide (B78521) (NaOH) (1.5 mmol)

• Dichloromethane (B109758) (CH₂Cl₂), freshly distilled (3.0 mL)

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a dry reaction tube, add the β-nitrostyrene (0.5 mmol), N-Chlorophthalimide (1.5 mmol), and sodium hydroxide (1.5 mmol).

• Under a nitrogen atmosphere, add freshly distilled dichloromethane (3.0 mL).

• Stir the mixture at room temperature for 48 hours.

• Quench the reaction by adding saturated aqueous Na₂SO₃ solution (2.0 mL).

• Filter the solid precipitates and extract the filtrate with dichloromethane three times.

• Combine the organic phases, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography to obtain the desired vicinal chloroamino nitroalkane.

General Protocol for Quantitative Analysis of Reaction Products by GC-MS

This protocol provides a general framework for the quantitative analysis of reaction products using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Thermo Fisher Scientific TRACE 1310 GC with TSQ 8000 EVO Triple Quadrupole MS).[5]

• Capillary column suitable for the analytes of interest (e.g., Rxi-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness).[5]

Sample Preparation:

• Accurately weigh a small amount of the crude reaction mixture.

• Dissolve the sample in a suitable volatile solvent (e.g., methanol, ethyl acetate) to a known concentration (e.g., 1 mg/mL).

• If necessary, centrifuge the sample to remove any insoluble material.

• Transfer the supernatant to an autosampler vial for GC-MS analysis.

• For quantitative analysis, prepare a series of calibration standards of the purified product and an internal standard.

GC-MS Conditions (Example):

• Injection: 1 µL, splitless mode.

• Injector Temperature: 250-300 °C.[5]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[5]

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 86 °C), hold for a short period, then ramp at a specific rate (e.g., 24 °C/min) to a final temperature, and hold.[5]

• Mass Spectrometer: Operate in a suitable mode (e.g., full scan for identification, or selected ion monitoring (SIM)/multiple reaction monitoring (MRM) for quantification).

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of a reaction involving N-Chlorophthalimide.

Caption: A generalized workflow for chemical synthesis and analysis.

This guide provides a snapshot of the quantitative performance of N-Chlorophthalimide in key organic reactions. For optimal results, researchers should always refer to detailed literature procedures for their specific substrate and reaction type.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Site-Selective Aliphatic C–H Chlorination Using N-Chloroamides Enables a Synthesis of Chlorolissoclimide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics and mechanism of oxidation of aromatic sulfides and arylmercaptoacetic acids by N-chlorosuccinimide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Unveiling Reaction Intermediates of N-Chlorophthalimide: A Spectroscopic Comparison

For researchers, scientists, and drug development professionals, understanding the transient species that govern chemical reactions is paramount for optimizing processes and developing novel synthetic routes. This guide provides a comparative analysis of the spectroscopic identification of reaction intermediates generated from N-Chlorophthalimide and its alternatives, offering a valuable resource for mechanistic studies and reagent selection.

N-Chlorophthalimide (NCP) is a versatile reagent utilized for chlorination and oxidation reactions in organic synthesis.[1] Its reactivity stems from the polarized N-Cl bond, which can lead to various transient species depending on the reaction conditions. While the final products of NCP reactions are well-characterized, the direct spectroscopic observation of its fleeting intermediates remains a challenging yet crucial area of investigation. This guide summarizes the available spectroscopic data and experimental protocols for identifying these intermediates and compares them with those of common alternatives like N-chlorosuccinimide (NCS) and N-bromosuccinimide (NBS).

Spectroscopic Identification of N-Chlorophthalimide Intermediates: An Elusive Pursuit

Direct spectroscopic evidence for the reaction intermediates of N-Chlorophthalimide is scarce in the literature. Mechanistic studies often infer the presence of intermediates based on kinetic data and final product analysis. For instance, in the aminochlorination of β-nitrostyrenes, a chloronium intermediate has been proposed, although it has not been directly observed spectroscopically.

While direct spectroscopic data for NCP's intermediates is limited, advanced techniques offer promising avenues for their detection:

• Transient Absorption Spectroscopy: This technique, including laser flash photolysis, is a powerful tool for detecting short-lived species with distinct electronic absorption spectra.[2][3][4] It allows for the monitoring of the formation and decay of radicals and excited states on timescales ranging from femtoseconds to seconds.[4][5]

• Matrix Isolation Spectroscopy: By trapping reactive species in an inert gas matrix at cryogenic temperatures, this method allows for their stabilization and subsequent characterization by techniques like IR and EPR spectroscopy.[1][6][7][8]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR is specifically suited for the detection and characterization of paramagnetic species, such as radicals, which are often involved in reactions initiated by N-haloimides.[9][10][11][12][13]

Comparative Analysis with Alternative Reagents

Due to the limited direct spectroscopic data for N-Chlorophthalimide intermediates, a comparison with more extensively studied alternatives like N-chlorosuccinimide (NCS) and N-bromosuccinimide (NBS) provides valuable insights into the potential intermediates and the methods for their detection.

Reagent	Proposed/Observed Intermediates	Spectroscopic Technique(s)	Key Findings & Experimental Data
N-Chlorophthalimide (NCP)	Phthalimidyl radical, Chloronium ion (proposed)	Primarily indirect evidence from kinetics and product analysis.	In the aminochlorination of β-nitrostyrenes, the proposed mechanism involves the formation of a chloronium intermediate.[14]
N-Chlorosuccinimide (NCS)	Succinimidyl radical, Chlorine radical (Cl•), Protonated NCS (N+HCS)	Kinetic studies, Product analysis, Spectroscopic analysis of related systems.	In the oxidation of Norfloxacin, the active species was identified as protonated NCS through kinetic studies.[15] In a nickel-catalyzed chlorination with NaOCl, a transient [(L)NiII-OCl(S)]+ species was identified by ESI-MS, UV/Vis, EPR, and resonance Raman spectroscopy.
N-Bromosuccinimide (NBS)	Succinimidyl radical, Bromine radical (Br•), Bromonium ion	UV-Vis, IR, NMR (for reaction monitoring and product characterization).	The reaction of NBS with fluoroquinolone antibiotics was studied using UV-Vis, IR, and NMR to propose a reaction mechanism.[16] Allylic bromination with NBS is known to proceed via a radical chain mechanism involving the bromine radical.[17][18]

Experimental Protocols

Detailed experimental protocols are crucial for the successful spectroscopic identification of reaction intermediates. Below are generalized methodologies for the key techniques discussed.

Transient Absorption Spectroscopy (Laser Flash Photolysis)

• Sample Preparation: A solution of N-Chlorophthalimide and the substrate is prepared in a suitable solvent and placed in a quartz cuvette. The solution is often degassed to remove oxygen, which can quench excited states and radical intermediates.

• Excitation: The sample is irradiated with a short, intense laser pulse (the "pump" pulse) at a wavelength where N-Chlorophthalimide or a photosensitizer absorbs.

• Probing: A second, broad-spectrum light pulse (the "probe" pulse) is passed through the sample at a specific time delay after the pump pulse.

• Detection: The absorption spectrum of the transient species is recorded by a detector. By varying the time delay between the pump and probe pulses, the formation and decay of the intermediates can be monitored.

Matrix Isolation Spectroscopy

• Matrix Preparation: A mixture of the reagent (e.g., N-Chlorophthalimide) and a large excess of an inert gas (e.g., argon or nitrogen) is prepared.

• Deposition: The gas mixture is slowly deposited onto a cryogenic window (e.g., CsI or BaF₂) cooled to very low temperatures (typically below 20 K).

• In-situ Reaction: The trapped molecules can be induced to react by photolysis with a specific wavelength of light.

• Spectroscopic Analysis: The matrix is then analyzed using IR, UV-Vis, or EPR spectroscopy to identify the trapped, stable intermediates.

Electron Paramagnetic Resonance (EPR) Spectroscopy

• Sample Preparation: The reaction is initiated in a solvent inside an EPR tube. For highly reactive species, the reaction may be initiated at low temperatures.

• Measurement: The EPR tube is placed in the resonant cavity of the spectrometer. A magnetic field is swept while the sample is irradiated with microwaves.

• Data Analysis: The absorption of microwaves by the paramagnetic species is detected and plotted as a function of the magnetic field, yielding the characteristic EPR spectrum of the radical intermediate.

Reaction Pathways and Logical Relationships

The following diagrams illustrate the generalized reaction pathways for N-haloimides, highlighting the formation of key intermediates.

Caption: Generalized reaction pathways for N-Chlorophthalimide.

References

• 1. Investigation of the Molecular Level Interaction in [CH3OH−CH2X2] Complexes (X=I, Br, and Cl) using Matrix‐Isolation IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.as.miami.edu [chemistry.as.miami.edu]
• 3. scielo.br [scielo.br]
• 4. edinst.com [edinst.com]
• 5. The slow photo-induced CO2 release of N-phthaloylglycine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 7. researchgate.net [researchgate.net]
• 8. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 9. researchgate.net [researchgate.net]
• 10. Research Collection | ETH Library [research-collection.ethz.ch]
• 11. EPR and pulsed ENDOR study of intermediates from reactions of aromatic azides with group 13 metal trichlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. epublications.marquette.edu [epublications.marquette.edu]
• 14. Redirecting [linkinghub.elsevier.com]
• 15. globalresearchonline.net [globalresearchonline.net]
• 16. Evaluation of N-bromosuccinimide as a new analytical reagent for the spectrophotometric determination of fluoroquinolone antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to the Kinetic Studies of N-Chlorophthalimide Mediated Oxidations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetics of oxidation reactions mediated by N-Chlorophthalimide (NCP) and other alternative N-halo reagents. The information presented is based on available experimental data from various kinetic studies.

Performance Comparison of N-Halo Oxidizing Agents

The reactivity of N-halo compounds as oxidizing agents is significantly influenced by the nature of the halogen, the structure of the imide, the substrate being oxidized, and the reaction conditions such as the solvent and pH. Below is a comparative summary of the kinetic parameters for the oxidation of various substrates by N-Chlorophthalimide (NCP), N-Bromophthalimide (NBP), N-Bromosuccinimide (NBS), and Chloramine-T.

Oxidation of Aldoses by N-Chlorophthalimide

Kinetic studies on the oxidation of D-glucose and D-ribose by NCP in an aqueous acetic acid medium have shown that the reaction is first-order with respect to NCP and exhibits Michaelis-Menten kinetics with respect to the aldose concentration.[1] This indicates the formation of a pre-equilibrium complex between the oxidant and the substrate. The reaction is independent of the ionic strength of the solution.[1] The main oxidation product is the corresponding aldonic acid.[1]

Table 1: Kinetic Data for the Oxidation of Aldoses by N-Chlorophthalimide [1]

Substrate	Order in [NCP]	Order in [Aldose]	Effect of Ionic Strength
D-Glucose	1	Michaelis-Menten	Independent
D-Ribose	1	Michaelis-Menten	Independent

Comparative Oxidation of Benzyl (B1604629) Alcohol by N-Halo Reagents

To provide a more direct comparison of the oxidative capacity of different N-halo reagents, this section summarizes the kinetic findings for the oxidation of a common substrate, benzyl alcohol.

Table 2: Kinetic Comparison for the Oxidation of Benzyl Alcohol

Oxidizing Agent	Reaction Order in [Oxidant]	Reaction Order in [Benzyl Alcohol]	Effect of [H+]	Solvent System
N-Bromophthalimide (NBP)	1	Fractional	No significant effect	50% Acetic Acid
N-Chlorosuccinimide (NCS)	1	1	Fractional order	Aqueous Acetic Acid with H₂SO₄
Chloramine-T	1	1	Fractional order (low [Cl⁻]), First order (high [Cl⁻])	HClO₄ with Cl⁻ ions

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the kinetic studies of N-halo reagent-mediated oxidations.

Preparation of Reagents

• N-Chlorophthalimide (NCP) Solution: A standard solution of NCP is prepared by dissolving a known weight of NCP in a suitable solvent, such as anhydrous acetic acid. The concentration of the solution is periodically checked by iodometric titration.

• Substrate Solutions: Solutions of the substrates (e.g., aldoses, alcohols) are prepared by dissolving a known amount in double-distilled water or a suitable organic solvent.

• Acidic Medium: Perchloric acid or sulfuric acid is used to maintain the desired acidic environment for the reaction.

Kinetic Measurements

The kinetic studies are typically performed under pseudo-first-order conditions, with a large excess of the substrate compared to the oxidant.

• Reaction Initiation: The reaction is initiated by adding a known volume of the oxidant solution to a thermostated reaction mixture containing the substrate and the acid.

• Monitoring the Reaction: The progress of the reaction is monitored by withdrawing aliquots of the reaction mixture at regular intervals and determining the concentration of the unconsumed oxidant.

• Analytical Technique: The most common method for determining the concentration of the N-halo oxidant is iodometric titration. The unreacted oxidant liberates iodine from an acidified potassium iodide solution, which is then titrated against a standard solution of sodium thiosulfate (B1220275) using starch as an indicator.

• Data Analysis: The pseudo-first-order rate constants (k') are calculated from the slope of the linear plots of log[oxidant] versus time. The order of the reaction with respect to the other reactants is determined by varying their concentrations while keeping the others constant.

Product Analysis

The oxidation products are typically identified by standard analytical techniques:

• For Aldose Oxidation: The formation of aldonic acids is confirmed by chemical tests and chromatographic methods like Thin Layer Chromatography (TLC).[1]

• For Alcohol Oxidation: The corresponding aldehydes or ketones are identified by forming their 2,4-dinitrophenylhydrazone (DNP) derivatives and confirming their melting points.

Mechanistic Pathways

The mechanisms of oxidation by N-halo reagents often involve the formation of a more potent oxidizing species or a complex with the substrate.

Proposed Mechanism for NCP Oxidation of Aldoses

The oxidation of aldoses by NCP is proposed to proceed through the formation of an activated complex between the hydrated chloro-species (H₂O⁺Cl) and the aldehyde form of the aldose in a pre-equilibrium step. This complex then decomposes in a slow, rate-determining step to yield the corresponding aldonic acid.[1]

Caption: Proposed mechanism for the oxidation of aldoses by N-Chlorophthalimide.

Proposed Mechanism for NBS Oxidation of Alcohols

The oxidation of alcohols by N-Bromosuccinimide (NBS) in an acidic medium is suggested to involve the protonation of NBS in a pre-equilibrium step, followed by the reaction of the protonated NBS with the alcohol to form a complex. This complex then decomposes in the rate-determining step to yield the corresponding carbonyl compound.

Caption: Proposed mechanism for the acid-catalyzed oxidation of alcohols by NBS.

Proposed Mechanism for Chloramine-T Oxidation of Alcohols

In acidic solutions containing chloride ions, the oxidation of alcohols by Chloramine-T is proposed to proceed via the formation of molecular chlorine (Cl₂) in a pre-equilibrium step. The molecular chlorine then reacts with the alcohol in a subsequent slow step to form the oxidized product.

Caption: Proposed mechanism for Chloramine-T oxidation of alcohols in acidic chloride medium.

References

• 1. scispace.com [scispace.com]

A Tale of Two Mechanisms: Unraveling N-Haloimide Reactions in Drug Discovery

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of N-haloimide reactions is paramount for efficient and selective synthesis of novel therapeutics. This guide provides a comprehensive comparison of the two key proposed mechanisms—the Goldfinger and Bloomfield pathways—supported by experimental evidence and detailed protocols.

N-haloimides, most notably N-bromosuccinimide (NBS), are versatile reagents for allylic and benzylic halogenations, crucial transformations in the synthesis of complex organic molecules. For years, two primary mechanisms, proposed by Bloomfield and Goldfinger, competed to explain the reactivity of these compounds. While both aim to describe the same overall transformation, they differ fundamentally in the identity of the chain-carrying radical species. This distinction has significant implications for reaction control, selectivity, and ultimately, the successful application of these reactions in a drug development pipeline.

While the Bloomfield mechanism offered an early and simplistic model, a wealth of experimental evidence has since led to the widespread acceptance of the Goldfinger mechanism as the operative pathway in most N-haloimide reactions.

Mechanistic Showdown: Goldfinger vs. Bloomfield

The core difference between the two mechanisms lies in the nature of the radical species that propagates the reaction chain. The Bloomfield mechanism postulates the direct involvement of a succinimidyl radical, formed by the homolytic cleavage of the N-Br bond in NBS.[1] In contrast, the Goldfinger mechanism proposes that the role of NBS is to provide a low, steady-state concentration of molecular bromine (Br₂), which then acts as the source of the true chain-carrying bromine radical (Br•).[2][3]

Feature	Goldfinger Mechanism	Bloomfield Mechanism	Supporting Evidence
Chain-Carrying Species	Bromine radical (Br•)	Succinimidyl radical	Kinetic studies and bond dissociation energy data strongly support the bromine radical as the primary chain carrier. The N-Br bond in NBS is significantly stronger than the Br-Br bond, making its homolytic cleavage less favorable.[2][3]
Role of N-Haloimide (NBS)	To provide a low and constant concentration of molecular bromine (Br₂) through reaction with trace amounts of HBr.[2][4]	Direct source of the succinimidyl radical through homolytic cleavage of the N-Br bond.	The ability of NBS to trap HBr and regenerate Br₂ prevents the accumulation of HBr and Br₂, which would otherwise lead to competing ionic addition reactions with the alkene.[4][5]
Initiation Step	Homolytic cleavage of Br₂ to form two bromine radicals (2 Br•).[5]	Homolytic cleavage of the N-Br bond of NBS to form a succinimidyl radical and a bromine radical.	The reaction is typically initiated by light or a radical initiator, which provides the energy for the homolysis of the weaker Br-Br bond.[6]
Selectivity	High selectivity for allylic/benzylic positions is achieved by maintaining a low concentration of Br₂, which favors radical substitution over ionic addition.[2]	While the mechanism could account for the observed products, it does not as elegantly explain the suppression of side reactions.[2]	The low concentration of Br₂ is crucial for the success of the Wohl-Ziegler reaction, leading to high yields of the desired allylic or benzylic brominated products.[6]

Visualizing the Pathways

The distinct nature of the Goldfinger and Bloomfield mechanisms can be clearly visualized through the following diagrams:

References

• 1. Wohl-Ziegler Reaction [organic-chemistry.org]
• 2. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. nbinno.com [nbinno.com]
• 5. orgosolver.com [orgosolver.com]
• 6. researchgate.net [researchgate.net]

assessing the green chemistry aspects of N-Chlorophthalimide synthesis

For Researchers, Scientists, and Drug Development Professionals

N-Chlorophthalimide (NCP) is a versatile reagent in organic synthesis, primarily utilized as a source of electrophilic chlorine for chlorination and oxidation reactions. Its applications are extensive, ranging from the synthesis of pharmaceuticals and agrochemicals to its use as a disinfectant. Traditionally, the synthesis of NCP has involved reagents and conditions that are now considered environmentally unfavorable. This guide provides a comparative assessment of various synthetic routes to N-Chlorophthalimide, with a focus on their green chemistry aspects. We will delve into experimental data, present detailed protocols, and offer a clear visual representation of the synthetic workflows to aid researchers in selecting the most sustainable and efficient method for their needs.

Greener Approaches to N-Chlorophthalimide Synthesis: A Comparative Analysis

The environmental impact of a chemical process is a critical consideration in modern synthetic chemistry. To objectively compare the different methods for N-Chlorophthalimide synthesis, we will evaluate them based on key green chemistry metrics, including yield, reaction conditions, Atom Economy, and the Environmental Factor (E-Factor).

Table 1: Comparison of Green Chemistry Metrics for N-Chlorophthalimide Synthesis

Synthesis Method	Chlorinating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Atom Economy (%)	E-Factor
Greener Methods
Method A	Trichloroisocyanuric Acid (TCCA)	Water	Room Temp	1	98	80.9	0.23
Method B	Sodium Dichloroisocyanurate (NaDCC)	Water	Room Temp	1	~95 (estimated)	74.8	0.34
Traditional Methods
Method C	tert-Butyl Hypochlorite (B82951)	tert-Butyl Alcohol	Not Specified	Not Specified	74.6	62.5	0.60
Method D	Chlorine Gas (Cl₂)	Carbon Tetrachloride	0 - Room Temp	1-1.5	94	71.4	12.8

Note: Atom Economy and E-Factor were calculated based on the stoichiometry of the reactions. The E-Factor for Method D is significantly higher due to the large volume of solvent used in the reported procedure.

Visualizing the Synthetic Pathways

To better understand the workflow of each synthetic method, the following diagrams illustrate the key steps involved.

Caption: Workflow for the synthesis of N-Chlorophthalimide using TCCA.

Caption: Workflow for the synthesis of N-Chlorophthalimide using NaDCC.

Caption: Traditional workflow for N-Chlorophthalimide synthesis using chlorine gas.

Detailed Experimental Protocols

For reproducible and scalable synthesis, detailed experimental procedures are crucial. Below are the protocols for the key methods discussed.

Method A: Synthesis using Trichloroisocyanuric Acid (TCCA) - A Green Approach[1]

This method stands out for its use of water as a solvent, mild reaction conditions, and high yield.

Materials:

• Phthalimide

• Trichloroisocyanuric Acid (TCCA)

• Water

Procedure:

• A suspension of phthalimide (1 mmol) in water (10 mL) is prepared in a suitable reaction vessel.

• Trichloroisocyanuric acid (0.33 mmol) is added to the suspension.

• The mixture is stirred at room temperature for 1 hour.

• The resulting solid product is collected by filtration.

• The collected solid is washed with water and dried to yield N-Chlorophthalimide.

Method C: Traditional Synthesis using tert-Butyl Hypochlorite

This is a classical method for the synthesis of N-chloro compounds.

Materials:

• Phthalimide

• tert-Butyl Hypochlorite

• tert-Butyl Alcohol

Procedure:

• Phthalimide is dissolved in tert-butyl alcohol.

• tert-Butyl hypochlorite is added to the solution.

• The reaction is allowed to proceed under appropriate conditions (temperature and time not specified in the available literature).

• The product is isolated and purified from the reaction mixture.

Method D: Traditional Synthesis using Chlorine Gas[2]

This method, while providing a high yield, utilizes a hazardous reagent (chlorine gas) and a toxic solvent (carbon tetrachloride).

Materials:

• Potassium Phthalimide

• Chlorine Gas (Cl₂)

• Carbon Tetrachloride (CCl₄)

• Water

Procedure:

• Carbon tetrachloride (100 mL) is saturated with chlorine gas at 0-5 °C.

• Potassium phthalimide (5 grams, 27 mmoles) is added to the chlorinated solvent.

• The suspension is allowed to warm to room temperature and stirred for 60-90 minutes.

• The solvent is removed under vacuum.

• Approximately 100 mL of water is added to the resulting white solid.

• The mixture is filtered, and the collected solid is washed with water and dried under vacuum to obtain N-Chlorophthalimide.

Discussion of Green Chemistry Aspects

The synthesis of N-Chlorophthalimide using Trichloroisocyanuric Acid (TCCA) in water (Method A) emerges as the most environmentally benign option.[1] This method aligns with several principles of green chemistry:

• Use of a Green Solvent: Water is a non-toxic, non-flammable, and readily available solvent.

• Mild Reaction Conditions: The reaction proceeds at room temperature, minimizing energy consumption.

• High Atom Economy and Low E-Factor: This method demonstrates excellent atom efficiency and generates minimal waste compared to traditional routes.

• Safety: It avoids the use of highly toxic and hazardous reagents like chlorine gas and volatile organic solvents.[1]

The use of Sodium Dichloroisocyanurate (NaDCC) (Method B) also presents a greener alternative, sharing many of the advantages of the TCCA method, such as the use of water as a solvent and being a solid, easy-to-handle chlorine source.

In contrast, the traditional methods (C and D) exhibit significant drawbacks from a green chemistry perspective. The use of tert-butyl hypochlorite (Method C) involves an organic solvent and a reagent that can be unstable. The chlorine gas method (Method D) is particularly hazardous due to the high toxicity of chlorine and the use of carbon tetrachloride, a potent ozone-depleting substance and a suspected human carcinogen.[2] Although the yield is high, the extremely high E-factor highlights the significant amount of solvent waste generated, making it an unsustainable choice for large-scale production.

Conclusion

For researchers and professionals in drug development and other scientific fields, the choice of synthetic methodology has far-reaching implications beyond the laboratory. The assessment of N-Chlorophthalimide synthesis routes clearly demonstrates that greener alternatives not only exist but also offer significant advantages in terms of safety, efficiency, and environmental impact. The method utilizing TCCA in water provides a high-yielding, safe, and sustainable route to this important reagent, making it the recommended choice for environmentally conscious chemical synthesis. By adopting such green chemistry principles, the scientific community can contribute to a more sustainable future while advancing chemical innovation.

References

• 1. prepchem.com [prepchem.com]
• 2. US4082766A - Process for preparing n-chlorophthalimide - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of N-Chlorophthalimide: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper handling and disposal of N-Chlorophthalimide, a versatile chlorinating agent used in various chemical syntheses. Adherence to these procedures is critical to ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

N-Chlorophthalimide is a chemical that requires careful handling due to its potential hazards. It can cause skin and eye irritation, and may lead to respiratory irritation[1][2]. In some cases, it has been reported to cause severe skin burns and eye damage[3].

Personal Protective Equipment (PPE): When handling N-Chlorophthalimide, the following personal protective equipment is mandatory:

• Gloves: Impervious chemical-resistant gloves must be worn. Always inspect gloves before use and use proper removal techniques to avoid skin contact[1].

• Eye Protection: Safety glasses or goggles are essential to prevent eye contact[1].

• Respiratory Protection: In case of insufficient ventilation or the formation of dust, a NIOSH-approved N95 dust mask or higher-level respirator should be used[4].

• Protective Clothing: A lab coat or other protective clothing is required to prevent skin contamination[1].

Handling Procedures:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust or vapors[1].

• Avoid the formation of dust and aerosols[1].

• Wash hands thoroughly after handling the substance[1].

• Do not eat, drink, or smoke in areas where N-Chlorophthalimide is handled or stored.

Emergency Procedures

In Case of a Spill:

• Evacuate non-essential personnel from the immediate area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding the creation of dust[1].

• Place the collected material into a suitable, labeled, and closed container for disposal[1].

• Do not allow the spilled material to enter drains or waterways[1].

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1].

• Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of water. Get medical attention if irritation develops.

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention[1].

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.

N-Chlorophthalimide Properties

The following table summarizes key quantitative data for N-Chlorophthalimide.

Property	Value
Molecular Formula	C₈H₄ClNO₂
Molecular Weight	181.58 g/mol [5]
Melting Point	186 - 190 °C[5]
Boiling Point	315 - 330 °C[5]
Appearance	White to off-white crystalline powder[5]

Disposal Plan and Procedures

N-Chlorophthalimide is a halogenated organic compound and must be disposed of as hazardous waste. Improper disposal can lead to environmental contamination and potential health risks.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect waste N-Chlorophthalimide and any materials contaminated with it (e.g., filter paper, gloves) in a designated, properly labeled hazardous waste container.

  • The container must be made of a compatible material, be in good condition, and have a secure, tight-fitting lid[6].

  • Label the container with "Hazardous Waste" and the full chemical name, "N-Chlorophthalimide"[7]. Do not use abbreviations.

  • Keep the container closed except when adding waste[6].

• Waste Segregation:

  • N-Chlorophthalimide waste must be segregated as halogenated organic waste [6][7].

  • Do not mix with non-halogenated organic waste, as this increases disposal costs and complexity[8].

  • Ensure that incompatible materials are not mixed in the same container.

• Final Disposal Method:

  • The recommended disposal method is incineration by a licensed hazardous waste disposal company[1].

  • A common practice is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber to neutralize the hazardous decomposition products like hydrogen chloride gas[1].

  • Under fire conditions, hazardous decomposition products include carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas[1].

  • Do not attempt to dispose of N-Chlorophthalimide down the drain or in the regular trash[1][8].

• Empty Container Disposal:

  • Thoroughly empty any containers that held N-Chlorophthalimide.

  • The first rinse of the container with a suitable solvent should be collected and disposed of as halogenated hazardous waste[9].

  • For containers that held highly toxic materials, the first three rinses must be collected as hazardous waste[9]. Given the hazards of N-Chlorophthalimide, this is a recommended best practice.

  • After proper rinsing, the container can be disposed of according to your institution's guidelines for decontaminated lab waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Chlorophthalimide.

Caption: Disposal workflow for N-Chlorophthalimide.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. N-Chlorophthalimide | C8H4ClNO2 | CID 18997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Chlorophthalimide | 3481-09-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. N-氯代酞酰亚胺 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. chemimpex.com [chemimpex.com]
• 6. ethz.ch [ethz.ch]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Operational Guide for Handling N-Chlorophthalimide

This guide provides immediate safety, handling, and disposal protocols for N-Chlorophthalimide, tailored for research and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties

Property	Value
Molecular Formula	C₈H₄ClNO₂[1]
Molecular Weight	181.58 g/mol [1]
Appearance	White to off-white crystalline powder[1]
Melting Point	186 - 190 °C[1]
Boiling Point	315 - 330 °C[1]
Density	1.560 g/cm³[1]

Hazard Identification and GHS Classification

N-Chlorophthalimide is classified with the following hazards:

• Skin Irritation (Category 2) : Causes skin irritation.[2]

• Eye Irritation (Category 2A) : Causes serious eye irritation.[2]

• Specific Target Organ Toxicity — Single Exposure (Category 3) : May cause respiratory irritation.[2]

Signal Word: Warning

Hazard Statements

Code	Statement
H315	Causes skin irritation[2]
H319	Causes serious eye irritation[2]
H335	May cause respiratory irritation[2]

Precautionary Statements

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapours/spray[2][3]
P264	Wash skin thoroughly after handling[3]
P280	Wear protective gloves/protective clothing/eye protection/face protection[3]
P302 + P352	IF ON SKIN: Wash with plenty of water
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[3]
P405	Store locked up[3]
P501	Dispose of contents/container in accordance with local regulations[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to minimize exposure and ensure personal safety when handling N-Chlorophthalimide.

Required Personal Protective Equipment

Area of Protection	Equipment	Specification
Respiratory Protection	Dust mask	Type N95 (US) or equivalent
Eye and Face Protection	Safety glasses with side-shields or goggles	Conforming to EN166 or equivalent
Hand Protection	Chemical-resistant gloves	Inspected prior to use. Use proper glove removal technique. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[3]
Skin and Body Protection	Laboratory coat	---

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for the safe handling of N-Chlorophthalimide from receipt to disposal.

Caption: Workflow for Safe Handling of N-Chlorophthalimide.

Emergency Procedures

Immediate and appropriate response is crucial in the event of an exposure.

First-Aid Measures

Exposure Route	Procedure
Inhalation	Move person into fresh air. If not breathing, give artificial respiration. Consult a physician.[3]
Skin Contact	Wash off with soap and plenty of water. Consult a physician.
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]
Ingestion	Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Disposal Plan

Proper disposal of N-Chlorophthalimide and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol

Waste Type	Disposal Method
Unused Product	Dispose of as hazardous waste. Contact a licensed professional waste disposal service to dispose of this material.
Contaminated Packaging	Dispose of as unused product.

References

• 1. chemimpex.com [chemimpex.com]
• 2. N-Chlorophthalimide | C8H4ClNO2 | CID 18997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]